(24R)-MC 976

Core Science & Biosynthesis

(24R)-MC 976: A Technical Whitepaper on the Presumed Mechanism of Action

Disclaimer: As of December 2025, publicly accessible scientific literature lacks specific in-depth studies on the detailed mechanism of action, quantitative anti-proliferative data, and specific experimental protocols for the Vitamin D3 analog (24R)-MC 976 (CAS: 112828-09-8). Therefore, this document provides a detailed overview of the well-established mechanism of action for the broader class of Vitamin D analogs. The described pathways, experimental data, and protocols are based on studies of well-researched analogs such as Calcitriol and Calcipotriol and should be considered representative, not specific to (24R)-MC 976. All data presented is for illustrative purposes to reflect the expected biological activities of a Vitamin D Receptor agonist.

Introduction

(24R)-MC 976 is a synthetic analog of Vitamin D3.[1] Like other Vitamin D analogs, it is designed to elicit potent biological responses with a potentially improved therapeutic window, particularly concerning calcemic side effects.[2] The primary molecular target for this class of compounds is the Vitamin D Receptor (VDR), a nuclear transcription factor that regulates a multitude of cellular processes, including cell proliferation, differentiation, and apoptosis.[3][4] These properties make VDR agonists a subject of intense research for therapeutic applications in hyperproliferative disorders such as cancer and psoriasis.[5][6] This guide details the core molecular mechanism through which Vitamin D analogs are understood to function, providing a foundational understanding for researchers and drug development professionals.

Core Mechanism of Action: VDR-Mediated Genomic Signaling

The biological effects of Vitamin D analogs are primarily mediated through the activation of the Vitamin D Receptor (VDR). This process involves a series of steps leading to the modulation of target gene expression.

• Cellular Entry and VDR Binding: (24R)-MC 976, being a lipophilic molecule, is presumed to passively diffuse across the cell membrane into the cytoplasm. Once inside, it binds to the Ligand-Binding Domain (LBD) of the VDR.[3]

• Conformational Change and Heterodimerization: Ligand binding induces a conformational change in the VDR, which promotes its heterodimerization with the Retinoid X Receptor (RXR).[6]

• Nuclear Translocation and VDRE Binding: The VDR-RXR heterodimer translocates to the nucleus and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) located in the promoter regions of target genes.[6]

• Recruitment of Co-regulators and Transcriptional Modulation: The ligand-activated VDR-RXR complex recruits a suite of co-activator or co-repressor proteins. This transcriptional machinery then initiates or suppresses the transcription of VDR target genes, leading to the observed physiological effects.[6]

Caption: VDR-mediated genomic signaling pathway.

Key Biological Outcomes

The activation of VDR signaling pathways by Vitamin D analogs results in several key biological outcomes relevant to therapeutic applications, particularly in oncology.

Anti-proliferative Effects and Cell Cycle Arrest

A primary effect of VDR activation is the inhibition of cancer cell proliferation. This is largely achieved by inducing cell cycle arrest, primarily at the G0/G1 checkpoint.[7] VDR activation transcriptionally upregulates key cyclin-dependent kinase inhibitors (CDKIs) such as p21(WAF1/CIP1) and p27(KIP1).[7][8] These proteins bind to and inhibit cyclin-CDK complexes (e.g., Cyclin D/CDK4/6), preventing the phosphorylation of the Retinoblastoma (Rb) protein. Hypophosphorylated Rb remains bound to the E2F transcription factor, thereby blocking the expression of genes required for entry into the S phase of the cell cycle.[9]

Caption: Mechanism of VDR-induced G1 cell cycle arrest.

Induction of CYP24A1: A Negative Feedback Loop

One of the most strongly induced VDR target genes is CYP24A1, which encodes the enzyme 25-hydroxyvitamin D3-24-hydroxylase.[8] This enzyme is responsible for the catabolism of active Vitamin D metabolites, including 1,25(OH)2D3 and its analogs.[10] The robust induction of CYP24A1 serves as a powerful negative feedback mechanism that limits the duration and intensity of VDR signaling, thereby helping to regulate calcium homeostasis and prevent toxicity.[8] The resistance of some synthetic analogs to CYP24A1-mediated degradation is a key strategy in developing compounds with extended duration of action.

Quantitative Data (Representative)

The following tables summarize quantitative data for well-characterized Vitamin D analogs, illustrating their typical potency in biological assays.

Table 1: Representative Anti-proliferative Activity of Vitamin D Analogs Data is illustrative and compiled from various sources studying different cancer cell lines.

Compound	Cell Line	Assay Type	IC50 (nM)	Citation
Calcitriol	LoVo (Colon Cancer)	SRB Assay	5.9	[11]
Calcitriol	HCT116 (Colon Cancer)	SRB Assay	196	[11]
Calcipotriol	LoVo (Colon Cancer)	SRB Assay	0.8	[11]
Calcipotriol	HCT116 (Colon Cancer)	SRB Assay	1.1	[11]
EB-1089	LNCaP (Prostate Cancer)	Proliferation Assay	~2.5 (relative)	[12]
22-oxacalcitriol	LNCaP (Prostate Cancer)	Proliferation Assay	~5 (relative)	[12]

Table 2: Representative VDR Binding Affinity of Vitamin D Analogs Relative Binding Affinity (RBA) is typically compared to Calcitriol (1,25(OH)2D3), which is set to 100%.

Compound	Relative Binding Affinity (RBA %)	Citation
Calcitriol (1,25(OH)2D3)	100	[12]
EB-1089	~200	[12]
MC-903 (Calcipotriol)	~90	[12]
22-oxacalcitriol (OCT)	~10	[12]

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the mechanism of action of Vitamin D analogs.

Cell Proliferation (MTT) Assay

This protocol assesses the dose-dependent effect of a compound on cell viability.

• Cell Seeding: Plate cancer cells (e.g., MCF-7, HT-29) in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of (24R)-MC 976 in culture medium. Replace the existing medium with medium containing various concentrations of the compound (e.g., 0.1 nM to 10 µM) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 72-96 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits cell growth by 50%).

Caption: Experimental workflow for MTT cell proliferation assay.

Western Blot for Protein Expression (p21, p27)

This protocol measures changes in the expression levels of key cell cycle regulatory proteins.

• Cell Culture and Treatment: Grow cells in 6-well plates to 70-80% confluency. Treat with (24R)-MC 976 at a predetermined effective concentration (e.g., 100 nM) for 24, 48, and 72 hours.

• Protein Extraction: Lyse the cells using RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto a polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with a primary antibody specific for p21 or p27 overnight at 4°C.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Incubate with a primary antibody for a loading control (e.g., β-actin or GAPDH).

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensity and normalize to the loading control to determine the relative change in protein expression.

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression (CYP24A1)

This protocol quantifies changes in the mRNA levels of VDR target genes.

• Cell Culture and Treatment: Treat cells in 6-well plates with (24R)-MC 976 (e.g., 100 nM) for various time points (e.g., 6, 12, 24 hours).

• RNA Extraction: Isolate total RNA from the cells using a commercial kit (e.g., TRIzol or RNeasy).

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the RNA using a reverse transcription kit.

• qRT-PCR:

  • Prepare a reaction mix containing cDNA, gene-specific primers for CYP24A1 and a housekeeping gene (e.g., GAPDH), and a fluorescent DNA-binding dye (e.g., SYBR Green).

  • Perform the PCR reaction in a real-time PCR cycler.

• Data Analysis: Determine the cycle threshold (Ct) values for each gene. Calculate the relative fold change in CYP24A1 expression using the ΔΔCt method, normalizing to the housekeeping gene and comparing to the vehicle-treated control.

Conclusion

While specific experimental data for (24R)-MC 976 is not widely available, its structural classification as a Vitamin D analog provides a strong basis for its presumed mechanism of action. It is expected to function as a VDR agonist, exerting anti-proliferative effects through the genomic pathway involving the induction of cell cycle inhibitors like p21 and p27, and modulating the expression of other key VDR target genes. The induction of the catabolic enzyme CYP24A1 is an anticipated feedback mechanism. Further research is required to elucidate the specific potency, binding affinity, and potential therapeutic advantages of (24R)-MC 976 compared to other compounds in its class. The protocols and representative data provided in this guide offer a comprehensive framework for such future investigations.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. สารเคมีสำหรับเส้นทางสัญญาณ Wnt - การเพาะเลี้ยงเซลล์และการวิเคราะห์ (270) [myskinrecipes.com]
• 3. Calcitriol - Wikipedia [en.wikipedia.org]
• 4. Calcitriol | C27H44O3 | CID 5280453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. healthcentral.com [healthcentral.com]
• 6. Vitamin D Analogues for Psoriasis [webmd.com]
• 7. Letrozole | CAS:112809-51-5 | Non-steroidal aromatase inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]
• 8. Regulation of Mouse Cyp24a1 Expression via Promoter-Proximal and Downstream-Distal Enhancers Highlights New Concepts of 1,25-Dihydroxyvitamin D3 Action - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The impact of inducible-whole body or intestine-specific Cyp24a1 gene knockout on vitamin D metabolism in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Chronic ethanol consumption leads to disruption of vitamin D3 homeostasis associated with induction of renal 1,25 dihydroxyvitamin D3-24-hydroxylase (CYP24A1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chembk.com [chembk.com]
• 12. Secretin (rat) | CAS:121028-49-7 | Gastrointestinal peptide | High Purity | Manufacturer BioCrick [biocrick.com]

The Biological Activity of (24R)-MC 976 and Related Vitamin D Analogs: A Technical Guide

Disclaimer: Publicly available scientific literature contains limited direct data on the biological activity of the specific compound (24R)-MC 976. This guide will therefore focus on the well-documented biological activities of closely related (24R)-hydroxylated vitamin D analogs, which serve as a strong predictive framework for the potential actions of (24R)-MC 976. The information presented is intended for researchers, scientists, and drug development professionals.

Introduction to (24R)-Hydroxylated Vitamin D Analogs

(24R)-MC 976 is a synthetic analog of calcitriol, the biologically active form of Vitamin D3. The stereochemistry at the C24 position of the side chain is a critical determinant of the biological activity of vitamin D compounds. Generally, (24R)-hydroxylation is associated with potent biological effects, including strong binding to the Vitamin D Receptor (VDR) and significant regulation of gene expression. These analogs are being explored for their therapeutic potential in various diseases, including cancer and psoriasis, often exhibiting a favorable profile of high therapeutic efficacy and reduced calcemic side effects compared to calcitriol.

Mechanism of Action: The Vitamin D Receptor Signaling Pathway

The biological effects of (24R)-hydroxylated vitamin D analogs, including presumably (24R)-MC 976, are primarily mediated through the Vitamin D Receptor (VDR), a member of the nuclear receptor superfamily of ligand-activated transcription factors.

Upon entering the cell, the vitamin D analog binds to the VDR. This binding induces a conformational change in the VDR, leading to its heterodimerization with the Retinoid X Receptor (RXR). The VDR/RXR heterodimer then translocates to the nucleus and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) located in the promoter regions of target genes. This binding initiates the recruitment of a complex of co-activator or co-repressor proteins, ultimately leading to the modulation of gene transcription. The regulation of these target genes underlies the diverse physiological effects of vitamin D analogs.

Caption: Vitamin D Receptor (VDR) Signaling Pathway.

Biological Activities of (24R)-Hydroxylated Vitamin D Analogs

While specific data for (24R)-MC 976 is lacking, studies on other 24R-analogs provide strong evidence for the following biological activities:

Antiproliferative and Pro-differentiative Effects

(24R)-hydroxylated vitamin D analogs have demonstrated potent antiproliferative and pro-differentiative activities in various cancer cell lines. For instance, (24R)-1,24-dihydroxyvitamin D3 (tacalcitol) has been shown to have higher antitumor activity than calcitriol[1]. Similarly, 1α,20S,24R(OH)3D3 has been identified as a highly potent compound in inhibiting the proliferation of cancer cells[2]. These effects are often mediated by the induction of cell cycle arrest, typically at the G0/G1 phase, and the promotion of cellular differentiation.

Anti-inflammatory Activity

The VDR is expressed in various immune cells, and its activation by vitamin D analogs can modulate immune responses. Studies have shown that 20S,24R(OH)2D3 exhibits anti-inflammatory properties, suggesting a role for 24R-hydroxylated analogs in modulating inflammatory processes[2].

Regulation of Gene Expression

The binding of (24R)-hydroxylated vitamin D analogs to the VDR leads to the regulation of a wide array of genes involved in critical cellular processes. Key target genes include those that control the cell cycle, such as p21 and p27, as well as genes involved in apoptosis and signal transduction pathways like the Mitogen-Activated Protein Kinase (MAPK) and Akt pathways[3].

Quantitative Data for Related (24R)-Hydroxylated Vitamin D Analogs

The following tables summarize available quantitative data for several (24R)-hydroxylated vitamin D analogs, providing a benchmark for the potential activity of (24R)-MC 976.

Table 1: Vitamin D Receptor (VDR) Binding Affinity of Selected (24R)-Analogs

Compound	Relative Binding Affinity (vs. Calcitriol)	Reference
(24R)-1,24-dihydroxyvitamin D3 (Tacalcitol)	Higher than calcitriol	[1]
1α,20S,24R(OH)3D3	Potent VDR activator	[2]
24R,25-dihydroxyvitamin D3	Weak	[4]

Table 2: Antiproliferative Activity of a (24R)-Analog in Squamous Cell Carcinoma (SCC) Cells

Compound	GI50 (nM)	Reference
QW-1624F2-2 (a 24R-analog)	0.001	[3]
Calcitriol	0.4	[3]
Paricalcitol	0.7	[3]

Experimental Protocols

Vitamin D Receptor (VDR) Competitive Binding Assay

This assay is used to determine the binding affinity of a test compound for the VDR.

Principle: The assay measures the ability of an unlabeled test compound (e.g., (24R)-MC 976) to compete with a radiolabeled ligand (typically [3H]-calcitriol) for binding to the VDR. The concentration of the test compound that inhibits 50% of the specific binding of the radiolabeled ligand is the IC50 value, which can be used to calculate the binding affinity (Ki).

Materials:

• Receptor Source: Recombinant human VDR or nuclear extracts from cells overexpressing VDR.

• Radioligand: [3H]-1α,25(OH)2D3.

• Test Compound: (24R)-MC 976 at various concentrations.

• Assay Buffer: Tris-HCl buffer containing protease inhibitors and stabilizing agents.

• Separation Method: Hydroxylapatite (HAP) assay or dextran-coated charcoal.

• Scintillation Counter.

Procedure:

• A constant amount of VDR and [3H]-1α,25(OH)2D3 are incubated with increasing concentrations of the unlabeled test compound.

• Incubations are carried out at 4°C for a defined period (e.g., 18 hours) to reach equilibrium.

• The bound and free radioligand are separated using the chosen method (e.g., HAP).

• The amount of bound radioactivity is quantified using a scintillation counter.

• The IC50 value is determined by plotting the percentage of specific binding against the logarithm of the test compound concentration.

MTT Assay for Antiproliferative Activity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Cell Line: A suitable cancer cell line (e.g., MCF-7 breast cancer, DU-145 prostate cancer).

• Culture Medium: Appropriate medium supplemented with fetal bovine serum and antibiotics.

• Test Compound: (24R)-MC 976 at various concentrations.

• MTT Reagent: 5 mg/mL in PBS.

• Solubilization Solution: e.g., DMSO or a solution of SDS in HCl.

• 96-well microtiter plates.

• Microplate reader.

Procedure:

• Cells are seeded in a 96-well plate and allowed to attach overnight.

• The cells are then treated with various concentrations of the test compound or vehicle control and incubated for a specified period (e.g., 72 hours).

• Following treatment, the MTT reagent is added to each well and incubated for 2-4 hours at 37°C.

• The medium is removed, and the formazan crystals are dissolved in the solubilization solution.

• The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• The percentage of cell growth inhibition is calculated relative to the vehicle-treated control cells.

Mandatory Visualizations

Caption: General experimental workflow for evaluating Vitamin D analogs.

Conclusion

References

• 1. Synthesis and Biological Activity of Diastereomeric and Geometric Analogs of Calcipotriol, PRI-2202 and PRI-2205, Against Human HL-60 Leukemia and MCF-7 Breast Cancer Cells | MDPI [mdpi.com]
• 2. Chemical Synthesis and Biological Activities of 20S,24S/R-Dihydroxyvitamin D3 Epimers and Their 1α-Hydroxyl Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. karger.com [karger.com]
• 4. In vitro binding of vitamin D receptor occupied by 24R,25-dihydroxyvitamin D3 to vitamin D responsive element of human osteocalcin gene - PubMed [pubmed.ncbi.nlm.nih.gov]

(24R)-MC 976 (Calcipotriol): A Technical Overview of its High-Affinity Interaction with the Vitamin D Receptor

For Researchers, Scientists, and Drug Development Professionals

Introduction

(24R)-MC 976, more commonly known as calcipotriol (B1668217) or MC 903, is a synthetic analogue of calcitriol (B1668218) (1α,25-dihydroxyvitamin D3), the biologically active form of vitamin D. It has garnered significant attention in the scientific and medical communities for its potent effects on cell proliferation and differentiation, particularly in the context of skin disorders like psoriasis. A cornerstone of its therapeutic efficacy lies in its high-affinity binding to the Vitamin D Receptor (VDR), a nuclear transcription factor that regulates a multitude of genes. This technical guide provides an in-depth analysis of the binding affinity of (24R)-MC 976 to the VDR, details the experimental protocols used for its characterization, and elucidates the subsequent signaling pathways.

Quantitative Analysis of VDR Binding Affinity

The binding affinity of (24R)-MC 976 for the VDR is a critical determinant of its biological activity. While a precise dissociation constant (Kd) is not consistently reported across publicly available literature, numerous studies have established that its affinity is comparable to that of the endogenous ligand, calcitriol.[1][2][3][4] Some research suggests that the affinity of calcipotriol for the intracellular VDR may be slightly lower than that of calcitriol.

For the purpose of comparative analysis, the following table summarizes the binding affinity of calcitriol, to which (24R)-MC 976 is frequently compared.

Compound	Receptor	Method	Affinity Metric (Value)	Reference
Calcitriol	Vitamin D Receptor (VDR)	Not Specified	IC50 ≈ 3.6 nM	[5]

Note: IC50 values can vary depending on the specific experimental conditions, such as the source of the receptor, the radioligand used, and the assay buffer composition.

Experimental Protocols for VDR Binding Affinity Determination

The characterization of the binding affinity of compounds like (24R)-MC 976 to the VDR is typically achieved through competitive binding assays. Two common methodologies are the Radioligand Binding Assay (RBA) and the Fluorescence Polarization (FP) Assay.

Competitive Radioligand Binding Assay (RBA)

This technique measures the ability of an unlabeled compound (the competitor, e.g., (24R)-MC 976) to displace a radiolabeled ligand (e.g., [³H]-calcitriol) from the VDR.

Objective: To determine the half-maximal inhibitory concentration (IC50) of the test compound, which can be used to calculate the inhibition constant (Ki).

Materials:

• Receptor Source: Recombinant human VDR or nuclear extracts from cells expressing VDR.[5]

• Radioligand: Tritiated calcitriol ([³H]-1α,25(OH)₂D₃) at a concentration at or below its Kd.[5]

• Test Compound: (24R)-MC 976 at serially diluted concentrations.

• Non-specific Binding Control: A high concentration of unlabeled calcitriol to saturate the receptors.

• Assay Buffer: A buffer such as TEKGD (50 mM Tris-HCl, 1.5 mM EDTA, 5 mM DTT, 0.5 M KCl, 10% glycerol).[5]

• Separation Method: Hydroxylapatite (HAP) slurry or glass fiber filters to separate bound from free radioligand.[5]

• Detection: Liquid scintillation counter.

Methodology:

• Incubation: The VDR preparation, radioligand, and varying concentrations of the test compound are incubated to reach equilibrium.

• Separation: The mixture is filtered through glass fiber filters or treated with a HAP slurry to trap the VDR-radioligand complex.

• Washing: The filters or HAP pellet are washed to remove unbound radioligand.

• Quantification: The radioactivity retained on the filters or in the pellet is measured using a scintillation counter.

• Data Analysis: The percentage of specific binding is plotted against the log concentration of the test compound to determine the IC50 value.

Caption: Workflow for a Competitive Radioligand Binding Assay.

Fluorescence Polarization (FP) Assay

This assay measures the change in the polarization of fluorescent light emitted by a fluorescently labeled VDR ligand (tracer) upon binding to the VDR. Unlabeled ligands compete with the tracer, causing a decrease in polarization.

Objective: To determine the IC50 of a test compound by measuring its ability to displace a fluorescent tracer from the VDR.

Materials:

• Receptor: Purified VDR.

• Fluorescent Tracer: A high-affinity fluorescent ligand for the VDR.

• Test Compound: (24R)-MC 976 at serially diluted concentrations.

• Assay Buffer: Buffer optimized for VDR stability and ligand binding.

• Instrumentation: A fluorescence plate reader capable of measuring fluorescence polarization.

Methodology:

• Reaction Setup: VDR and the fluorescent tracer are incubated in a microplate.

• Addition of Competitor: Serial dilutions of (24R)-MC 976 are added to the wells.

• Incubation: The plate is incubated to allow the binding reaction to reach equilibrium.

• Measurement: The fluorescence polarization is measured for each well.

• Data Analysis: The decrease in fluorescence polarization is plotted against the log concentration of the test compound to calculate the IC50.

Caption: Workflow for a Fluorescence Polarization Assay.

VDR Signaling Pathway

The biological effects of (24R)-MC 976 are mediated through the canonical VDR signaling pathway.

• Ligand Binding: (24R)-MC 976 enters the target cell and binds to the ligand-binding pocket of the VDR, which can be located in the cytoplasm or the nucleus.[6]

• Heterodimerization: Upon ligand binding, the VDR undergoes a conformational change and forms a heterodimer with the Retinoid X Receptor (RXR).[6]

• Nuclear Translocation: The VDR-RXR heterodimer translocates to the nucleus if it is not already there.

• DNA Binding: The heterodimer binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) located in the promoter regions of target genes.[6]

• Recruitment of Co-regulators: The DNA-bound complex recruits co-activator or co-repressor proteins. Co-activators often possess histone acetyltransferase (HAT) activity, which modifies chromatin structure to facilitate gene transcription.

• Gene Transcription: The assembled transcriptional machinery initiates the transcription of target genes, leading to the synthesis of messenger RNA (mRNA).

• Protein Synthesis and Cellular Response: The mRNA is translated into proteins that mediate the cellular effects of (24R)-MC 976, such as inhibition of proliferation and induction of differentiation in keratinocytes.

Caption: VDR Signaling Pathway activated by (24R)-MC 976.

Conclusion

(24R)-MC 976 (calcipotriol) is a potent synthetic vitamin D analogue that exerts its biological effects through high-affinity binding to the Vitamin D Receptor. Its binding affinity is comparable to that of the natural ligand, calcitriol. The characterization of this interaction is reliably achieved through established experimental protocols such as competitive radioligand binding assays and fluorescence polarization assays. Upon binding, (24R)-MC 976 activates the canonical VDR signaling pathway, leading to the modulation of gene expression and subsequent cellular responses. This in-depth understanding of its molecular mechanism of action is crucial for the continued development and application of VDR-targeted therapies.

References

• 1. Affinity of MC 903 for 1,25-dihydroxyvitamin D receptor and its effects on the synthesis of osteocalcin in human osteosarcoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medicaljournalssweden.se [medicaljournalssweden.se]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Treatment of psoriasis with calcipotriol and other vitamin D analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Synergistic Activation of VDR-RXR Heterodimers by Vitamin D and Rexinoids in Human Kidney and Brain Cells - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of (24R)-MC 976: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(24R)-MC 976, also known as Calcipotriol, is a synthetic analog of calcitriol, the active form of vitamin D3. It exhibits potent effects on cell differentiation and proliferation while demonstrating significantly lower calcemic activity compared to its natural counterpart. These properties make it a valuable therapeutic agent, particularly in the treatment of psoriasis. This technical guide provides a comprehensive overview of the convergent synthesis of (24R)-MC 976, detailing the preparation of the key A-ring and CD-ring fragments and their subsequent coupling. Experimental protocols for pivotal reactions, quantitative data on reaction yields and biological activity, and a diagram of the Vitamin D Receptor (VDR) signaling pathway are presented to serve as a valuable resource for researchers in the field of medicinal chemistry and drug development.

Introduction

Vitamin D3 analogs are a critical class of therapeutic agents that modulate the activity of the Vitamin D Receptor (VDR), a nuclear transcription factor involved in a myriad of physiological processes, including calcium homeostasis, immune function, and cellular growth and differentiation. The therapeutic utility of the natural hormone, 1α,25-dihydroxyvitamin D3 (calcitriol), is often limited by its potent calcemic effects. Consequently, extensive research has focused on the development of synthetic analogs with an improved therapeutic window, characterized by potent antiproliferative and pro-differentiative activities coupled with reduced systemic calcium mobilization.

(24R)-MC 976 (Calcipotriol) is a prominent example of such an analog. Its chemical structure features a key modification in the side chain: a methyl group at the C24 position with an R-configuration. This structural alteration significantly influences its metabolic profile and interaction with the VDR, leading to its favorable therapeutic properties. This guide outlines a convergent synthetic strategy, a widely adopted and flexible approach for the synthesis of vitamin D analogs, to produce (24R)-MC 976.

Convergent Synthesis Strategy

The synthesis of (24R)-MC 976 is most efficiently achieved through a convergent approach. This strategy involves the independent synthesis of two complex fragments: the A-ring synthon and the CD-ring side-chain synthon. These fragments are then coupled in a later stage of the synthesis, typically via a Wittig-Horner olefination reaction. This approach offers several advantages, including higher overall yields, greater flexibility for analog synthesis, and easier purification of intermediates.

The overall synthetic workflow can be visualized as follows:

Caption: Convergent synthetic workflow for (24R)-MC 976.

Experimental Protocols

A-Ring Synthon: Synthesis of the A-Ring Phosphine Oxide

The A-ring phosphine oxide is a key intermediate in the convergent synthesis of vitamin D analogs. A well-established route to this synthon commences from the readily available chiral starting material, (S)-carvone.

Protocol: Synthesis of A-Ring Phosphine Oxide from (S)-Carvone

This multi-step synthesis involves several key transformations, including stereoselective reductions and the introduction of the phosphine oxide moiety. The following is a representative, generalized protocol based on established literature procedures.

• Epoxidation of (S)-Carvone: (S)-carvone is treated with an oxidizing agent, such as m-chloroperoxybenzoic acid (m-CPBA), in a chlorinated solvent like dichloromethane (B109758) (DCM) to yield the corresponding epoxide.

• Reductive Opening of the Epoxide: The epoxide is then subjected to a regioselective reductive opening using a reducing agent like lithium aluminum hydride (LiAlH4) in an ethereal solvent such as tetrahydrofuran (B95107) (THF) to afford a diol.

• Protection of the Hydroxyl Groups: The diol is protected, for instance, as its tert-butyldimethylsilyl (TBS) ethers using TBDMSCl and imidazole (B134444) in dimethylformamide (DMF).

• Oxidative Cleavage and Functional Group Manipulation: The protected intermediate undergoes a series of reactions, including oxidative cleavage of the double bond (e.g., using ozonolysis followed by a reductive workup), to generate a key intermediate aldehyde.

• Introduction of the Phosphine Oxide: The aldehyde is then converted to the corresponding phosphine oxide through a series of steps, which may include reaction with a phosphorus-containing nucleophile and subsequent oxidation.

The final A-ring phosphine oxide is then purified by column chromatography.

CD-Ring Side-Chain Synthon: Synthesis of the (24R)-Methyl Ketone

The synthesis of the CD-ring fragment typically starts from a commercially available steroid precursor, such as vitamin D2 or the Inhoffen-Lythgoe diol, which can be oxidatively cleaved to provide Grundmann's ketone. The key challenge in the synthesis of the side-chain for (24R)-MC 976 is the stereoselective introduction of the methyl group at the C24 position.

Protocol: Stereoselective Synthesis of the (24R)-Methyl Side-Chain

• Preparation of the Side-Chain Precursor: Grundmann's ketone is converted to a suitable precursor for the introduction of the C24-methyl group. This can involve, for example, conversion to a side-chain aldehyde or an α,β-unsaturated ester.

• Stereoselective Methylation: The stereocenter at C24 is established through a diastereoselective reaction. One potential approach involves the use of a chiral auxiliary to direct the addition of a methyl group. A plausible method is the conjugate addition of a methyl organocuprate reagent to an α,β-unsaturated ester derived from the side-chain precursor, with the stereoselectivity being controlled by a chiral auxiliary or a chiral ligand.

• Conversion to the CD-Ring Ketone: Following the introduction of the (24R)-methyl group, the side chain is further elaborated to introduce the C25-hydroxyl group. This can be achieved, for example, by reacting a suitable ester intermediate with a Grignard reagent, such as methylmagnesium bromide. The resulting tertiary alcohol is then protected, and the functional group at C8 is converted to a ketone to prepare the fragment for the coupling reaction.

Coupling and Final Deprotection

Protocol: Wittig-Horner Olefination and Deprotection

• Generation of the Ylide: The A-ring phosphine oxide is deprotonated at the carbon adjacent to the phosphorus atom using a strong base, such as n-butyllithium (n-BuLi), in an anhydrous ethereal solvent like THF at low temperature (e.g., -78 °C) to generate the corresponding ylide.

• Coupling Reaction: The CD-ring ketone, dissolved in an anhydrous solvent, is added to the solution of the ylide. The reaction mixture is allowed to warm to room temperature and stirred until the reaction is complete, as monitored by thin-layer chromatography (TLC). This reaction forms the triene system of the vitamin D analog.

• Deprotection: The protecting groups on the hydroxyl functions (typically silyl (B83357) ethers) are removed. A common reagent for this purpose is tetra-n-butylammonium fluoride (B91410) (TBAF) in THF.

• Purification: The final product, (24R)-MC 976, is purified by column chromatography, followed by high-performance liquid chromatography (HPLC) to ensure high purity.

Quantitative Data

The following tables summarize key quantitative data related to the synthesis and biological activity of (24R)-MC 976.

Table 1: Representative Yields for Key Synthetic Steps

Step	Reaction	Typical Yield (%)
1	Synthesis of A-Ring Phosphine Oxide from (S)-Carvone	30-40 (over multiple steps)
2	Synthesis of CD-Ring Ketone from Grundmann's Ketone	25-35 (over multiple steps)
3	Wittig-Horner Olefination	60-75
4	Deprotection and Purification	70-85
Overall	Overall Yield from Key Intermediates	10-20

Note: Yields can vary significantly based on the specific reagents, conditions, and scale of the reaction.

Table 2: Biological Activity of (24R)-MC 976 (Calcipotriol) Compared to Calcitriol

Parameter	(24R)-MC 976 (Calcipotriol)	1α,25-(OH)₂D₃ (Calcitriol)
VDR Binding Affinity (Relative to Calcitriol)	~1%	100%
Transactivation Activity (in vitro)	Potent, comparable to Calcitriol	Potent
Inhibition of Cell Proliferation (e.g., in keratinocytes)	High	High
Induction of Cell Differentiation (e.g., in keratinocytes)	High	High
Calcemic Activity (in vivo)	Significantly Reduced (~100-200 times less than Calcitriol)	High

Vitamin D Receptor Signaling Pathway

(24R)-MC 976, like other vitamin D analogs, exerts its biological effects primarily through the Vitamin D Receptor (VDR). The following diagram illustrates the canonical VDR signaling pathway.

Caption: The Vitamin D Receptor (VDR) signaling pathway.

Upon entering the cell, (24R)-MC 976 binds to the VDR. This binding induces a conformational change in the VDR, promoting its heterodimerization with the Retinoid X Receptor (RXR). The VDR-RXR heterodimer then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) located in the promoter regions of target genes. This binding event recruits a complex of coactivator proteins, which in turn facilitates the recruitment and activation of RNA Polymerase II, leading to the transcription of target genes. The resulting proteins mediate the biological responses, such as the inhibition of proliferation and induction of differentiation in keratinocytes, which are central to the therapeutic effect of (24R)-MC 976 in psoriasis.

Conclusion

The convergent synthesis of (24R)-MC 976 represents a significant achievement in medicinal chemistry, providing a potent and safer alternative to the natural vitamin D hormone for the treatment of hyperproliferative skin disorders. This technical guide has outlined a feasible synthetic strategy, highlighting the key chemical transformations and providing representative experimental protocols. The presented quantitative data on yields and biological activity, along with the visualization of the VDR signaling pathway, offer a comprehensive resource for researchers engaged in the synthesis and development of novel vitamin D analogs. Further research in this area continues to focus on refining synthetic routes to improve efficiency and exploring new structural modifications to further enhance the therapeutic index of this important class of molecules.

(24R)-MC 976 (Calcipotriol): A Comprehensive Technical Guide

(24R)-MC 976 , more commonly known as Calcipotriol (B1668217) or by its brand name Dovonex , is a synthetic analog of calcitriol, the active form of vitamin D3.[1][2] It is a cornerstone in the topical treatment of plaque psoriasis, a chronic autoimmune skin condition characterized by hyperproliferation and abnormal differentiation of keratinocytes.[3][4] This in-depth technical guide provides a detailed overview of the chemical properties, synthesis, analytical methods, and biological activity of (24R)-MC 976 for researchers, scientists, and drug development professionals.

Core Chemical Properties

(24R)-MC 976 is a white to off-white crystalline substance.[5][6] Its chemical structure is characterized by a seco-steroid backbone, similar to vitamin D, with key modifications in the side chain that enhance its therapeutic profile while minimizing systemic effects on calcium metabolism.[1][2]

Physicochemical Data

A summary of the key physicochemical properties of (24R)-MC 976 is presented in the table below for easy reference and comparison.

Property	Value	Reference
IUPAC Name	(1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R,3E)-5-cyclopropyl-5-hydroxypent-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol	[1]
Molecular Formula	C₂₇H₄₀O₃	[1][7]
Molecular Weight	412.6 g/mol	[1][7]
CAS Number	112965-21-6	[1]
Melting Point	166-168 °C	[3]
Solubility	Freely soluble in ethanol; soluble in chloroform (B151607) and propylene (B89431) glycol; practically insoluble in liquid paraffin (B1166041) and water (0.6 mcg/mL).	[3]
Appearance	White or almost white crystalline substance.	[3][6]
Storage	Store at 2°C - 8°C.[7] Lyophilized form is stable for 36 months at -20°C. In solution, store at -20°C and use within 1 month.	[8]

Synthesis and Manufacturing

The synthesis of (24R)-MC 976 is a complex multi-step process. While several synthetic routes have been developed, a common strategy involves the convergent synthesis of two key fragments: the A-ring and the CD-ring system, which are then coupled to form the final molecule. One notable approach is the Julia-Kocienski olefination to construct the C22-C23 double bond.[3]

Illustrative Synthetic Protocol: Julia-Kocienski Olefination Route

This protocol provides a generalized overview of a synthetic approach. Specific reagents, conditions, and purification methods may vary based on patented procedures and proprietary manufacturing processes.

• Preparation of the CD-Ring Phenylsulfone Fragment: The synthesis begins with a suitable vitamin D precursor, which is converted to a C-22 phenylsulfonyl derivative. This key intermediate is a stable, crystalline compound that can be purified to the high degree required for pharmaceutical synthesis.[3]

• Preparation of the A-Ring Aldehyde Fragment: A separate multi-step synthesis is employed to create the A-ring synthon, which is an α-hydroxy aldehyde with a protected silyl (B83357) group.[3]

• Julia-Kocienski Olefination: The CD-ring phenylsulfone is reacted with the A-ring aldehyde in the presence of a strong organic base in an aprotic solvent. This reaction forms a diastereomeric mixture of α-hydroxysulfones.[3]

• Reductive Desulfonation: The resulting α-hydroxysulfone mixture undergoes reductive desulfonation, for example, using a sodium amalgam, to yield the coupled product.[3]

• Deprotection and Purification: The hydroxyl protecting groups are removed, and the final product, (24R)-MC 976, is purified using chromatographic techniques to yield a product with high purity, containing minimal amounts of the undesired (22Z)-isomer.[3]

Mechanism of Action: VDR-Mediated Signaling

(24R)-MC 976 exerts its therapeutic effects primarily through its interaction with the Vitamin D Receptor (VDR), a member of the nuclear receptor superfamily.[2][9] While it has a comparable affinity for the VDR as the endogenous ligand calcitriol, it is significantly less active in regulating systemic calcium metabolism, making it ideal for topical application.[2]

The binding of (24R)-MC 976 to the VDR initiates a cascade of molecular events:

• VDR Activation: (24R)-MC 976 binds to the VDR in the cytoplasm of keratinocytes.

• Heterodimerization: The ligand-VDR complex translocates to the nucleus and forms a heterodimer with the Retinoid X Receptor (RXR).

• Gene Transcription Modulation: This heterodimeric complex binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes.

• Biological Effects: This binding modulates the transcription of genes involved in cell proliferation, differentiation, and inflammation, leading to the normalization of keratinocyte growth and a reduction in the inflammatory infiltrate characteristic of psoriasis.[3]

Caption: VDR signaling pathway of (24R)-MC 976.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Purity and Assay

A robust and validated Reverse-Phase HPLC (RP-HPLC) method is crucial for the quality control of (24R)-MC 976 in bulk drug substance and pharmaceutical formulations.

Objective: To determine the purity of (24R)-MC 976 and quantify its concentration.

Materials:

• HPLC system with a UV detector

• C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase: Methanol (B129727):Water (80:20, v/v)[7]

• (24R)-MC 976 reference standard

• Methanol (HPLC grade)

• Water (HPLC grade)

Methodology:

• Standard Preparation: Prepare a stock solution of (24R)-MC 976 reference standard in methanol (e.g., 100 µg/mL). Further dilute with the mobile phase to create working standards of desired concentrations.[7]

• Sample Preparation (Ointment): Accurately weigh a portion of the ointment and dissolve it in a suitable solvent like chloroform or methanol. The extraction may be facilitated by gentle heating and sonication. Dilute the extract with the mobile phase to the desired concentration.[7]

• Chromatographic Conditions:

  • Column: C18

  • Mobile Phase: Methanol:Water (80:20, v/v)[7]

  • Flow Rate: 1.0 mL/min[7]

  • Detection Wavelength: 264 nm[7]

  • Injection Volume: 20 µL

• Analysis: Inject the standard and sample solutions into the HPLC system. The retention time for (24R)-MC 976 is typically around 8.2 minutes under these conditions.[7]

• Quantification: Compare the peak area of (24R)-MC 976 in the sample to the peak areas of the standards to determine the concentration. Purity is assessed by the relative peak areas of the main peak and any impurities.

Caption: HPLC analysis workflow for (24R)-MC 976.

Vitamin D Receptor (VDR) Competitive Binding Assay

This assay determines the affinity of (24R)-MC 976 for the VDR by measuring its ability to compete with a radiolabeled ligand.

Objective: To determine the inhibitory constant (Ki) of (24R)-MC 976 for the VDR.

Materials:

• Purified recombinant VDR or cell/tissue homogenates expressing VDR

• Radiolabeled ligand (e.g., [³H]-calcitriol)

• (24R)-MC 976 (unlabeled competitor)

• Assay buffer

• Glass fiber filters and vacuum filtration manifold

• Scintillation counter and cocktail

Methodology:

• Incubation: In a multi-well plate, combine the VDR source, a fixed concentration of [³H]-calcitriol, and varying concentrations of (24R)-MC 976. Include controls for total binding (no competitor) and non-specific binding (a large excess of unlabeled calcitriol).

• Separation: After incubation, separate the bound from free radioligand by rapid vacuum filtration through glass fiber filters. The filters will retain the VDR-ligand complex.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the (24R)-MC 976 concentration. Use non-linear regression to determine the IC₅₀ (the concentration of (24R)-MC 976 that inhibits 50% of the specific binding of the radioligand). The Ki can then be calculated using the Cheng-Prusoff equation.

Keratinocyte Proliferation Assay (MTT Assay)

This assay is used to assess the anti-proliferative effects of (24R)-MC 976 on keratinocytes.

Objective: To determine the effect of (24R)-MC 976 on the proliferation of human keratinocytes.

Materials:

• Human keratinocyte cell line (e.g., HaCaT)

• Cell culture medium and supplements

• (24R)-MC 976

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Multi-well plate reader

Methodology:

• Cell Seeding: Seed keratinocytes in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of (24R)-MC 976 for a specified period (e.g., 24-72 hours). Include a vehicle control.

• MTT Addition: After the treatment period, add MTT solution to each well and incubate for a few hours. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan (B1609692).

• Solubilization: Remove the medium and add a solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a plate reader.

• Data Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell proliferation inhibition for each concentration of (24R)-MC 976 relative to the vehicle control.

Pharmacokinetics and Metabolism

Following topical application, a small percentage of (24R)-MC 976 is systemically absorbed.[6] Systemically absorbed (24R)-MC 976 is rapidly metabolized in the liver via a pathway similar to that of endogenous vitamin D.[6][9] The primary metabolites are significantly less potent than the parent compound, contributing to its favorable safety profile.[6][9] The active form of vitamin D and its metabolites are transported in the blood bound to specific plasma proteins and are excreted primarily in the bile.[6][9]

Conclusion

(24R)-MC 976, or Calcipotriol, is a well-characterized synthetic vitamin D3 analog with a proven efficacy and safety profile for the topical treatment of psoriasis. Its mechanism of action, centered on the modulation of the Vitamin D Receptor signaling pathway, leads to the normalization of keratinocyte proliferation and differentiation. The well-established analytical methods and biological assays described in this guide are essential for the quality control and continued research and development of this important therapeutic agent.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Stability Indicating RP-HPLC Method for Estimation of Impurities of Vitamin D3 Analogue and Corticosteroid Used as Antipsoriatic Drugs. An Attempt to Characterize Pre-Calcipotriene [scirp.org]
• 3. US20100222614A1 - Process for the preparation of calcipotriol - Google Patents [patents.google.com]
• 4. Apoptotic or Antiproliferative Activity of Natural Products against Keratinocytes for the Treatment of Psoriasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. pnas.org [pnas.org]
• 7. rjptonline.org [rjptonline.org]
• 8. benchchem.com [benchchem.com]
• 9. Validated Chromatographic Methods for Simultaneous Determination of Calcipotriol Monohydrate and Betamethasone Dipropionate in the Presence of Two Dosage Form Additives - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide on the Structure-Activity Relationship of (24R)-MC 976 and its Analogs

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure-activity relationship (SAR) of (24R)-MC 976, a potent synthetic analog of the hormonally active form of vitamin D, 1α,25-dihydroxyvitamin D₃ (calcitriol). This document delves into the molecular interactions, biological activities, and experimental methodologies used to evaluate this class of compounds. While specific quantitative data for (24R)-MC 976 is limited in publicly available literature, this guide will focus on the closely related and extensively studied analog, 2-methylene-19-nor-(20S)-1α,25-dihydroxyvitamin D₃ (2MD), as a representative model for understanding the SAR of 2-methylene-19-nor-vitamin D₃ derivatives.

Core Concepts: The Vitamin D Receptor and Mechanism of Action

The biological effects of (24R)-MC 976 and its analogs are primarily mediated through the Vitamin D Receptor (VDR), a nuclear hormone receptor that functions as a ligand-activated transcription factor. Upon binding, the VDR forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription. This genomic pathway is central to the diverse physiological effects of vitamin D, including calcium homeostasis, cell differentiation, and immune modulation.

Structure-Activity Relationship of 2-Methylene-19-nor-Vitamin D₃ Analogs

The development of synthetic vitamin D analogs aims to dissociate the therapeutic benefits (e.g., antiproliferative and pro-differentiative effects) from the calcemic side effects associated with calcitriol (B1668218). Modifications to the A-ring, C/D-ring, and the side chain of the vitamin D molecule have profound effects on VDR binding affinity, transcriptional activity, and overall biological profile.

The 2-methylene-19-nor structural motif is a key feature of a class of highly potent vitamin D analogs. The removal of the C-19 methylene (B1212753) group (19-nor) and the introduction of a methylene group at the C-2 position significantly influence the conformation of the A-ring, leading to enhanced biological activity.

Key Structural Modifications and Their Impact:

• 2-Methylene Group: The introduction of a methylene group at the C-2 position, as seen in 2MD, leads to a significant increase in biological potency. This modification is believed to lock the A-ring in a conformation that is favorable for VDR binding and subsequent transcriptional activation. 2MD stimulates the expression of several vitamin D-sensitive genes at concentrations two orders of magnitude lower than calcitriol.[1]

• Side Chain Conformation (20S vs. 20R): The stereochemistry at the C-20 position in the side chain plays a crucial role in determining the biological activity profile. The (20S)-isomer, 2MD, exhibits exceptionally high potency, particularly in bone-related activities. It is 30- to 100-fold more active than calcitriol in bone calcium mobilization.[2] The biological profiles of 2-methylene substituted calcitriol analogs are highly dependent on the C-20 configuration.[3]

• Side Chain Modifications: Alterations in the side chain can selectively modulate the biological response. For instance, the removal of the 20-methyl group from 2MD was found to eliminate bone calcium mobilization activity while retaining strong intestinal calcium transport and cell differentiation activities.[4]

Quantitative Biological Activity Data

The following tables summarize the quantitative data for 2MD and related analogs, providing a comparative view of their biological activities.

Table 1: Vitamin D Receptor (VDR) Binding Affinity

Compound	Relative Binding Affinity (vs. 1α,25(OH)₂D₃)	Reference
1α,25(OH)₂D₃ (Calcitriol)	100%	[2]
2-methylene-19-nor-(20S)-1α,25(OH)₂D₃ (2MD)	Similar to Calcitriol	[1]
21-nor-2-methylene-19-nor-(20S)-1α,25(OH)₂D₃	Similar to Calcitriol	[4]

Table 2: In Vitro Differentiation of HL-60 Cells

Compound	ED₅₀ (Concentration for 50% Differentiation)	Relative Potency (vs. 1α,25(OH)₂D₃)	Reference
1α,25(OH)₂D₃ (Calcitriol)	~10⁻⁸ M	1x	[2]
2-methylene-19-nor-(20S)-1α,25(OH)₂D₃ (2MD)	~10⁻¹⁰ M	100x	[2]
21-nor-2-methylene-19-nor-(20S)-1α,25(OH)₂D₃	~10⁻¹⁰ M	100x	[4]

Table 3: In Vivo Calcemic Activity in Rats

Compound	Intestinal Calcium Absorption (relative to control)	Bone Calcium Mobilization (relative to control)	Reference
1α,25(OH)₂D₃ (Calcitriol)	High	High	[2]
2-methylene-19-nor-(20S)-1α,25(OH)₂D₃ (2MD)	High	Very High (30-100x > Calcitriol)	[2]
21-nor-2-methylene-19-nor-(20S)-1α,25(OH)₂D₃	High	Low	[4]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of vitamin D analogs. The following are protocols for key experiments cited in the evaluation of these compounds.

Protocol: Competitive Radioligand VDR Binding Assay

Objective: To determine the relative binding affinity of a test compound for the VDR.

Materials:

• Recombinant full-length rat VDR.

• [³H]-1α,25(OH)₂D₃ (radioligand).

• Test compounds (e.g., (24R)-MC 976, 2MD) and unlabeled 1α,25(OH)₂D₃.

• Assay buffer (e.g., Tris-HCl buffer containing KCl, DTT, and glycerol).

• Hydroxylapatite slurry.

• Scintillation fluid and counter.

Procedure:

• Incubate a constant amount of recombinant VDR with a fixed concentration of [³H]-1α,25(OH)₂D₃ and varying concentrations of the unlabeled test compound or 1α,25(OH)₂D₃.

• Allow the binding to reach equilibrium (e.g., incubate for 3-4 hours at 4°C).

• Separate the bound from free radioligand by adding hydroxylapatite slurry and centrifuging.

• Wash the pellet to remove unbound radioligand.

• Add scintillation fluid to the pellet and measure radioactivity using a scintillation counter.

• Calculate the concentration of the test compound that displaces 50% of the specifically bound [³H]-1α,25(OH)₂D₃ (IC₅₀).

• Determine the relative binding affinity by comparing the IC₅₀ of the test compound to that of unlabeled 1α,25(OH)₂D₃.

Protocol: HL-60 Cell Differentiation Assay

Objective: To assess the potency of a test compound in inducing the differentiation of human promyelocytic leukemia (HL-60) cells into monocytes/macrophages.

Materials:

• HL-60 cells.

• RPMI 1640 medium supplemented with fetal bovine serum.

• Test compounds and 1α,25(OH)₂D₃.

• Nitroblue tetrazolium (NBT) solution.

• Phorbol 12-myristate 13-acetate (PMA).

Procedure:

• Culture HL-60 cells in RPMI 1640 medium.

• Seed the cells at a specific density (e.g., 1 x 10⁵ cells/mL) in culture plates.

• Treat the cells with varying concentrations of the test compound or 1α,25(OH)₂D₃ for a specified period (e.g., 96 hours).

• To assess differentiation, incubate the cells with a solution containing NBT and PMA. Differentiated cells will produce superoxide (B77818) radicals that reduce the yellow NBT to a dark blue formazan.

• Count the number of blue-black cells out of a total of at least 200 cells under a light microscope.

• Calculate the percentage of differentiated cells for each concentration of the test compound.

• Determine the ED₅₀ value, which is the concentration of the compound that induces differentiation in 50% of the cells.

Protocol: In Vivo Calcemic Activity Assay (Rat Model)

Objective: To evaluate the effect of a test compound on intestinal calcium absorption and bone calcium mobilization in vivo.

Materials:

• Male weanling rats (e.g., Sprague-Dawley).

• Vitamin D-deficient diet.

• Test compounds and 1α,25(OH)₂D₃ dissolved in a suitable vehicle (e.g., propylene (B89431) glycol and ethanol).

• ⁴⁵CaCl₂ solution.

Procedure:

• Acclimate rats to a vitamin D-deficient diet for several weeks.

• Divide the rats into groups and administer a single dose of the test compound or 1α,25(OH)₂D₃ via intraperitoneal or oral gavage.

• For Intestinal Calcium Absorption: 24 hours after dosing, administer an oral dose of ⁴⁵CaCl₂. After a set time (e.g., 4 hours), collect blood samples and measure the radioactivity in the serum to determine the amount of absorbed calcium.

• For Bone Calcium Mobilization: 24 hours after dosing, collect blood samples and measure the serum calcium concentration using a suitable method (e.g., atomic absorption spectrophotometry). An increase in serum calcium in vitamin D-deficient animals indicates mobilization of calcium from bone stores.

• Compare the effects of the test compounds to the vehicle control and the 1α,25(OH)₂D₃ positive control.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the key signaling pathway and experimental workflows.

References

• 1. 2-Methylene-19-nor-(20S)-1,25-dihydroxyvitamin D3 potently stimulates gene-specific DNA binding of the vitamin D receptor in osteoblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The development of a bone- and parathyroid-specific analog of vitamin D: 2-methylene-19-Nor-(20S)-1α,25-dihydroxyvitamin D3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Highly potent 2-methylene analogs of 1α,25-dihydroxyvitamin D3: synthesis and biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Removal of the 20-methyl group from 2-methylene-19-nor-(20S)-1α,25-dihydroxyvitamin D3 (2MD) selectively eliminates bone calcium mobilization activity - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Development of (24R)-MC 976 (Calcipotriol): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(24R)-MC 976, more commonly known as Calcipotriol (B1668217) (or MC 903), is a synthetic analogue of calcitriol (B1668218), the active form of vitamin D3. Developed to minimize the hypercalcemic effects of natural vitamin D while retaining its potent effects on cell proliferation and differentiation, Calcipotriol has become a cornerstone in the topical treatment of psoriasis. This technical guide provides an in-depth overview of the discovery, development, mechanism of action, and key experimental data related to (24R)-MC 976. It is intended to serve as a comprehensive resource for researchers, scientists, and professionals involved in drug development.

Introduction: The Quest for a Safer Vitamin D Analogue

The therapeutic potential of vitamin D in psoriasis was first recognized due to its role in regulating calcium homeostasis and its newly discovered effects on the immune system and epidermal growth.[1] The active form of vitamin D3, 1,25-dihydroxyvitamin D3 (calcitriol), was found to inhibit the excessive proliferation of keratinocytes and promote their normal differentiation, processes that are dysregulated in psoriasis.[1] However, the systemic administration of calcitriol was limited by its potent calcemic effects, leading to an increased risk of hypercalcemia.

This challenge spurred the development of synthetic vitamin D analogues with a more favorable therapeutic window. The goal was to create a compound that retained the beneficial anti-proliferative and pro-differentiating effects on skin cells while exhibiting significantly lower activity on calcium metabolism.[2] This research led to the synthesis of (24R)-MC 976, or Calcipotriol, in 1985 by Leo Pharma.[3]

Development Timeline:

• 1985: Calcipotriol is first synthesized.[3]

• 1991: Approved for medical use.

Mechanism of Action: Modulating Gene Expression in Keratinocytes

Calcipotriol exerts its therapeutic effects primarily through its interaction with the Vitamin D Receptor (VDR), a nuclear hormone receptor.[2] The binding affinity of Calcipotriol for the VDR is comparable to that of calcitriol.[4]

The VDR Signaling Pathway

The primary mechanism of action for Calcipotriol involves the genomic signaling pathway of the VDR:

• Binding and Heterodimerization: Calcipotriol enters the keratinocyte and binds to the VDR in the cytoplasm or nucleus. This binding induces a conformational change in the VDR, promoting its heterodimerization with the Retinoid X Receptor (RXR).

• Nuclear Translocation and DNA Binding: The Calcipotriol-VDR-RXR complex translocates to the nucleus and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) located in the promoter regions of target genes.

• Transcriptional Regulation: The binding of the complex to VDREs modulates the transcription of genes involved in cell proliferation, differentiation, and inflammation.

Downstream Effects on Cellular Processes

The modulation of gene transcription by the Calcipotriol-VDR-RXR complex leads to:

• Inhibition of Keratinocyte Proliferation: Calcipotriol has been shown to downregulate the expression of several key proteins involved in cell proliferation, including:

  • STAT1 and STAT3: Signal Transducer and Activator of Transcription 1 and 3.[5][6]

  • EGR1: Early Growth Response-1.[7]

  • PLK2: Polo-like kinase-2.[7]

• Promotion of Keratinocyte Differentiation: Calcipotriol induces the expression of proteins associated with normal keratinocyte differentiation, such as involucrin.

• Modulation of the Immune Response: Calcipotriol influences the cutaneous immune system by inhibiting the production of pro-inflammatory cytokines like Interleukin-1 (IL-1).

Quantitative Data

The following tables summarize key quantitative data for (24R)-MC 976 (Calcipotriol).

Table 1: In Vitro Activity

Parameter	Value	Species/Cell Line	Comments
VDR Binding Affinity (Ki)	Comparable to Calcitriol	Human	While specific Ki values are often proprietary, studies consistently show similar binding affinity to the natural ligand.[4]
IC50 (Keratinocyte Proliferation)	Concentration-dependent decrease	Human Keratinocytes	The half-maximal inhibitory concentration varies between studies and cell lines but demonstrates potent anti-proliferative effects.[7]
Effect on Calcium Metabolism	100-200 times less potent than Calcitriol	Rat	Demonstrates a significantly improved safety profile regarding hypercalcemia.[2]

Table 2: Pharmacokinetic Properties (Topical Application)

Parameter	Value	Species	Formulation
Systemic Absorption	~5-6%	Human	Radiolabeled ointment applied to psoriatic plaques.[4]
Metabolism	Rapid hepatic metabolism	Human	Metabolized to inactive metabolites, MC1046 and MC1080.
Cmax	Not consistently detected	Human	Plasma levels are often below the limit of quantification in clinical studies.[8]
Tmax	Not applicable	Human	Due to low systemic absorption, a clear time to maximum concentration is generally not observed.[8]

Table 3: Clinical Efficacy in Psoriasis (PASI Score Reduction)

Study Duration	Treatment	Mean PASI Reduction	PASI 75 Response Rate
4 weeks	Calcipotriol ointment	55.6%	Not Reported
8 weeks	Calcipotriol ointment	54%	Not Reported
4 weeks	Calcipotriol/Betamethasone Dipropionate Ointment	71.3%	>50%

Experimental Protocols

This section provides detailed methodologies for key experiments used in the development and characterization of (24R)-MC 976.

Vitamin D Receptor (VDR) Binding Assay (Competitive Radioligand Binding)

This assay determines the affinity of Calcipotriol for the VDR by measuring its ability to displace a radiolabeled ligand.

Materials:

• Receptor Source: Recombinant human VDR or nuclear extracts from VDR-expressing cells.

• Radioligand: [³H]-Calcitriol.

• Competitor: (24R)-MC 976 (Calcipotriol) at various concentrations.

• Assay Buffer: Tris-HCl buffer containing stabilizers.

• Filtration System: Glass fiber filters and a vacuum manifold.

• Scintillation Counter.

Procedure:

• Incubation: Incubate the VDR preparation with a fixed concentration of [³H]-Calcitriol and varying concentrations of Calcipotriol.

• Separation: Separate bound from free radioligand by rapid vacuum filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of Calcipotriol to determine the IC50 value, which can be converted to the Ki (inhibition constant).

Keratinocyte Proliferation Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of keratinocytes as an indicator of cell viability and proliferation.[5][9]

Materials:

• Human keratinocyte cell line (e.g., HaCaT).

• (24R)-MC 976 (Calcipotriol).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

• Solubilization solution (e.g., DMSO or SDS in HCl).

• 96-well microplate reader.

Procedure:

• Cell Seeding: Seed keratinocytes in a 96-well plate and allow them to adhere.

• Treatment: Treat the cells with various concentrations of Calcipotriol for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT solution to each well and incubate to allow the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: Add a solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of proliferation inhibition compared to untreated control cells and determine the IC50 value.

Keratinocyte Differentiation Assay (Involucrin Expression by Western Blot)

This assay assesses the ability of Calcipotriol to induce the expression of involucrin, a marker of keratinocyte terminal differentiation.

Materials:

• Human keratinocytes.

• (24R)-MC 976 (Calcipotriol).

• Lysis buffer.

• SDS-PAGE gels and electrophoresis apparatus.

• Transfer apparatus and PVDF membranes.

• Primary antibody against involucrin.

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

• Imaging system.

Procedure:

• Cell Culture and Treatment: Culture keratinocytes and treat with Calcipotriol.

• Protein Extraction: Lyse the cells and quantify the protein concentration.

• SDS-PAGE and Western Blotting: Separate the proteins by size using SDS-PAGE and transfer them to a PVDF membrane.

• Immunodetection: Probe the membrane with a primary antibody against involucrin, followed by an HRP-conjugated secondary antibody.

• Visualization: Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensity to determine the relative expression of involucrin.

In Vivo Psoriasis Model (Imiquimod-Induced)

This animal model is commonly used to evaluate the efficacy of anti-psoriatic compounds.[10][11]

Materials:

• BALB/c or C57BL/6 mice.

• Imiquimod (B1671794) cream (5%).

• (24R)-MC 976 (Calcipotriol) formulation.

• Calipers for measuring ear thickness.

• Psoriasis Area and Severity Index (PASI) scoring system.

Procedure:

• Induction: Apply a daily topical dose of imiquimod cream to the shaved back and/or ear of the mice for a set period (e.g., 6-8 days) to induce a psoriasis-like skin inflammation.

• Treatment: Concurrently or subsequently, apply the Calcipotriol formulation to the inflamed area.

• Assessment: Monitor and score the severity of erythema, scaling, and skin thickness daily using a modified PASI score. Measure ear thickness with calipers.

• Histological Analysis: At the end of the study, collect skin samples for histological analysis to assess epidermal thickness and inflammatory cell infiltration.

Conclusion

(24R)-MC 976 (Calcipotriol) represents a significant advancement in the topical treatment of psoriasis. Its development was driven by a clear understanding of the limitations of existing therapies and a targeted approach to drug design. By retaining the high binding affinity for the Vitamin D Receptor while minimizing systemic effects on calcium metabolism, Calcipotriol offers an effective and safe therapeutic option for patients. The experimental data and protocols outlined in this guide provide a comprehensive foundation for further research and development in the field of dermatology and vitamin D analogue therapeutics.

References

• 1. Characterizing Imiquimod-Induced Psoriasis-like Dermatitis in BALB or c Mouse: Application in Dermatology Research [jscimedcentral.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Long-term efficacy and tolerability of topical calcipotriol in psoriasis. Results of an open study. | Acta Dermato-Venereologica [medicaljournalssweden.se]
• 7. Calcipotriol affects keratinocyte proliferation by decreasing expression of early growth response-1 and polo-like kinase-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. broadpharm.com [broadpharm.com]
• 10. frontierspartnerships.org [frontierspartnerships.org]
• 11. Using Imiquimod-Induced Psoriasis-Like Skin as a Model to Measure the Skin Penetration of Anti-Psoriatic Drugs - PMC [pmc.ncbi.nlm.nih.gov]

(24R)-MC 976: A Comprehensive Technical Guide to a Vitamin D Analog for Researchers

(24R)-MC 976 , a synthetic analog of vitamin D, has emerged as a molecule of interest for researchers in the fields of endocrinology, oncology, and drug development. Its structural modifications distinguish it from the endogenous active form of vitamin D, 1α,25-dihydroxyvitamin D₃ (calcitriol), offering a potentially unique profile of biological activity. This technical guide provides an in-depth overview of (24R)-MC 976, focusing on its mechanism of action, experimental evaluation, and the signaling pathways it modulates.

Core Concepts: Mechanism of Action

(24R)-MC 976, like other vitamin D analogs, is believed to exert its biological effects primarily through the Vitamin D Receptor (VDR) , a nuclear transcription factor. The binding of (24R)-MC 976 to the VDR is a critical initiating event that triggers a cascade of molecular interactions, ultimately leading to the regulation of gene expression.

The canonical signaling pathway for vitamin D analogs, including presumably (24R)-MC 976, involves the following key steps:

• Ligand Binding: (24R)-MC 976 enters the target cell and binds to the ligand-binding domain (LBD) of the VDR in the cytoplasm.

• Heterodimerization: The ligand-bound VDR forms a heterodimer with the Retinoid X Receptor (RXR).

• Nuclear Translocation: The VDR-RXR heterodimer translocates into the nucleus.

• VDRE Binding: In the nucleus, the heterodimer binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) located in the promoter regions of target genes.

• Transcriptional Regulation: The binding of the VDR-RXR complex to VDREs recruits a complex of co-activator or co-repressor proteins, which in turn modulates the transcription of downstream genes. This can lead to either an increase or decrease in the synthesis of specific proteins, thereby altering cellular function.

A closely related compound, 24R,25-dihydroxyvitamin D₃, has been shown to activate the human osteocalcin (B1147995) gene through the VDR, suggesting a similar mechanism for (24R)-MC 976, particularly at higher concentrations[1]. The binding of the 24R,25(OH)₂D₃-liganded VDR to the vitamin D responsive element (VDRE) of the human osteocalcin gene is weak but is enhanced by the presence of a nuclear accessory factor (NAF)[2].

Quantitative Data Summary

While specific quantitative data for (24R)-MC 976 is not extensively available in the public domain, the following tables present a generalized summary of key parameters that are typically evaluated for vitamin D analogs. These values are illustrative and would need to be determined experimentally for (24R)-MC 976.

Table 1: Vitamin D Receptor (VDR) Binding Affinity

Compound	VDR Binding Affinity (IC₅₀ or Kᵢ)	Method
1α,25(OH)₂D₃ (Calcitriol)	Typically in the low nanomolar range	Competitive Radioligand Binding Assay
(24R)-MC 976	Data not available	Competitive Radioligand Binding Assay
24R,25(OH)₂D₃	Weak binding compared to 1α,25(OH)₂D₃	Electrophoretic Mobility Shift Assay (EMSA)

Table 2: In Vitro Anti-proliferative Activity

Cell Line	Compound	Anti-proliferative Activity (IC₅₀)	Method
Various Cancer Cell Lines	1α,25(OH)₂D₃ (Calcitriol)	Varies depending on cell line	MTT Assay, etc.
Various Cancer Cell Lines	(24R)-MC 976	Data not available	MTT Assay, etc.

Table 3: Regulation of Target Gene Expression

Target Gene	Compound	Fold Change in Expression	Cell Type	Method
Osteocalcin	24R,25(OH)₂D₃	Increased	MC3T3-E1 osteoblast-like cells	Reporter Gene Assay[1]
CYP24A1	1α,25(OH)₂D₃ (Calcitriol)	Significantly Increased	Various	qPCR, Microarray
Osteocalcin	(24R)-MC 976	Data not available	-	-
CYP24A1	(24R)-MC 976	Data not available	-	-

Experimental Protocols

This section outlines detailed methodologies for key experiments used to characterize the biological activity of vitamin D analogs like (24R)-MC 976.

Vitamin D Receptor (VDR) Competitive Binding Assay

This assay is used to determine the binding affinity of a test compound for the VDR.

Principle: This assay measures the ability of an unlabeled test compound (e.g., (24R)-MC 976) to compete with a radiolabeled VDR ligand (e.g., [³H]-1α,25(OH)₂D₃) for binding to the VDR.

Materials:

• Recombinant human VDR

• [³H]-1α,25(OH)₂D₃

• Unlabeled 1α,25(OH)₂D₃ (for standard curve)

• Test compound ((24R)-MC 976)

• Binding buffer (e.g., TEG buffer: 50 mM Tris-HCl pH 7.4, 1.5 mM EDTA, 5 mM DTT, 10% glycerol)

• Hydroxyapatite (B223615) slurry

• Wash buffer

• Scintillation cocktail

• Scintillation counter

Procedure:

• Prepare a series of dilutions of the unlabeled test compound ((24R)-MC 976) and the unlabeled standard (1α,25(OH)₂D₃).

• In a microcentrifuge tube, combine the recombinant VDR, a fixed concentration of [³H]-1α,25(OH)₂D₃, and varying concentrations of the unlabeled competitor (test compound or standard).

• Incubate the mixture for a sufficient time at 4°C to reach binding equilibrium.

• Add hydroxyapatite slurry to each tube to bind the VDR-ligand complexes.

• Wash the hydroxyapatite pellets multiple times with wash buffer to remove unbound radioligand.

• Resuspend the final pellet in scintillation cocktail.

• Measure the radioactivity using a scintillation counter.

• Plot the percentage of bound radioligand against the logarithm of the competitor concentration to generate a competition curve.

• Calculate the IC₅₀ value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand). The Kᵢ (inhibition constant) can then be calculated using the Cheng-Prusoff equation.

Transcriptional Activation Reporter Assay

This assay measures the ability of a compound to activate VDR-mediated gene transcription.

Principle: Cells are co-transfected with a VDR expression vector and a reporter plasmid containing a VDRE linked to a reporter gene (e.g., luciferase). Activation of the VDR by a ligand leads to the expression of the reporter gene, which can be quantified.

Materials:

• Mammalian cell line (e.g., HEK293T, COS-7)

• VDR expression plasmid

• VDRE-luciferase reporter plasmid

• Transfection reagent

• Cell culture medium

• Test compound ((24R)-MC 976)

• Luciferase assay reagent

• Luminometer

Procedure:

• Seed cells in a multi-well plate.

• Co-transfect the cells with the VDR expression plasmid and the VDRE-luciferase reporter plasmid using a suitable transfection reagent.

• After transfection, treat the cells with various concentrations of the test compound ((24R)-MC 976) or a positive control (e.g., 1α,25(OH)₂D₃).

• Incubate the cells for 24-48 hours.

• Lyse the cells and add the luciferase assay reagent.

• Measure the luminescence using a luminometer.

• Normalize the luciferase activity to a co-transfected control plasmid (e.g., β-galactosidase) or to total protein concentration to account for variations in transfection efficiency and cell number.

• Plot the fold induction of luciferase activity against the concentration of the test compound.

Cell Proliferation Assay (MTT Assay)

This assay is used to assess the effect of a compound on cell viability and proliferation.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Cancer cell line of interest

• Cell culture medium

• Test compound ((24R)-MC 976)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density.

• Allow the cells to adhere overnight.

• Treat the cells with various concentrations of the test compound ((24R)-MC 976). Include a vehicle control.

• Incubate the cells for a desired period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing formazan crystals to form.

• Add the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

• Plot the percentage of cell viability against the logarithm of the compound concentration to determine the IC₅₀ value.

Mandatory Visualizations

Signaling Pathway

References

• 1. Activation of the human osteocalcin gene by 24R,25-dihydroxyvitamin D3 occurs through the vitamin D receptor and the vitamin D-responsive element - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro binding of vitamin D receptor occupied by 24R,25-dihydroxyvitamin D3 to vitamin D responsive element of human osteocalcin gene - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Characterization of (24R)-MC 976: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific literature lacks specific in vitro characterization data for the (24R) epimer of MC 976. This guide synthesizes information on the closely related vitamin D analog, (24R),25-dihydroxyvitamin D3, and established in vitro methodologies for characterizing vitamin D analogs to provide a comprehensive technical overview. The presented quantitative data and experimental protocols are illustrative and based on related compounds.

Introduction

(24R)-MC 976 is a synthetic analog of vitamin D. The in vitro characterization of such analogs is crucial for understanding their therapeutic potential and mechanism of action. Key aspects of in vitro evaluation include binding affinity to the Vitamin D Receptor (VDR), transcriptional activity, and effects on cellular processes like proliferation and differentiation. This document provides a technical guide to the core methodologies and expected data presentation for the in vitro characterization of (24R)-MC 976, drawing parallels from closely related compounds due to the absence of specific data for this particular molecule.

Quantitative Data Summary

The following table summarizes key in vitro parameters for vitamin D analogs, with illustrative data provided for the structurally related (24R),25-dihydroxyvitamin D3. These parameters are essential for comparing the potency and efficacy of different vitamin D analogs.

Parameter	Description	Illustrative Value for (24R),25-dihydroxyvitamin D3	Reference Cell Lines
VDR Binding Affinity
Ki	Inhibitory constant, a measure of the binding affinity of a ligand to a receptor. A lower Ki indicates higher affinity.	Data not available	Porcine intestinal nuclear extract, COS-1 cells
IC50	Half-maximal inhibitory concentration, indicating the concentration of a ligand that displaces 50% of a radiolabeled ligand from the receptor.	Weak binding observed, even at 105-fold higher concentration than 1α,25(OH)2D3.[1]	Porcine intestinal nuclear extract, COS-1 cells
Transcriptional Activity
EC50	Half-maximal effective concentration, the concentration of a drug that gives half of the maximal response.	Potent in transactivation, though weaker in direct in vitro binding to the Vitamin D Response Element (VDRE).[1]	COS-1 cells, various cancer cell lines
Cellular Assays
Anti-proliferation (IC50)	Concentration that inhibits cell proliferation by 50%.	Data not available	Human cancer cell lines (e.g., MCF-7, LNCaP, HL-60)
Differentiation Induction	Concentration required to induce markers of cellular differentiation.	Data not available	HL-60 (leukemia), HaCaT (keratinocytes)

Signaling Pathway

Vitamin D analogs, including presumably (24R)-MC 976, exert their genomic effects primarily through the Vitamin D Receptor (VDR), a nuclear hormone receptor. Upon ligand binding, the VDR forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes, leading to the recruitment of co-activator or co-repressor proteins and subsequent modulation of gene transcription. This regulation of gene expression underlies the physiological effects of vitamin D analogs, such as the control of cell proliferation and differentiation.

Caption: VDR Signaling Pathway for (24R)-MC 976.

Experimental Protocols

Detailed methodologies are critical for the accurate in vitro characterization of vitamin D analogs. The following protocols are based on standard assays used for similar compounds.

Vitamin D Receptor (VDR) Binding Assay

This assay determines the affinity of the test compound for the VDR.

Workflow:

Caption: Workflow for a competitive VDR binding assay.

Methodology:

• Preparation of VDR: A source of VDR, such as a nuclear extract from porcine intestine or recombinant human VDR expressed in a suitable cell line (e.g., COS-1), is prepared and quantified.

• Ligand Preparation: A radiolabeled vitamin D analog, typically [3H]1α,25(OH)2D3, is used as the tracer. Serial dilutions of the unlabeled test compound ((24R)-MC 976) and a reference compound (unlabeled 1α,25(OH)2D3) are prepared.

• Incubation: The VDR preparation is incubated with a fixed concentration of the radiolabeled ligand and varying concentrations of the test compound or reference compound in a suitable buffer. The incubation is typically carried out at 4°C to reach equilibrium.

• Separation of Bound and Free Ligand: After incubation, the VDR-ligand complexes are separated from the unbound ligand. Common methods include hydroxylapatite (HAP) assay or size-exclusion chromatography.

• Quantification: The amount of radioactivity in the bound fraction is measured using liquid scintillation counting.

• Data Analysis: A competition curve is generated by plotting the percentage of bound radiolabeled ligand against the concentration of the unlabeled competitor. The IC50 value is determined from this curve. The Ki value can be calculated from the IC50 using the Cheng-Prusoff equation.

Transcriptional Activation (Reporter Gene) Assay

This assay measures the ability of the compound to activate VDR-mediated gene transcription.

Methodology:

• Cell Culture and Transfection: A suitable cell line (e.g., HEK293, COS-1) is co-transfected with two plasmids: one expressing the human VDR and another containing a reporter gene (e.g., luciferase or β-galactosidase) under the control of a promoter with one or more VDREs.

• Compound Treatment: After transfection, the cells are treated with various concentrations of (24R)-MC 976 or a reference compound (e.g., 1α,25(OH)2D3).

• Cell Lysis and Reporter Assay: Following an incubation period (typically 24-48 hours), the cells are lysed, and the activity of the reporter enzyme is measured using a luminometer or spectrophotometer.

• Data Analysis: The reporter gene activity is normalized to a control for transfection efficiency (e.g., co-transfected β-galactosidase or total protein concentration). A dose-response curve is generated, and the EC50 value is calculated.

Cell Proliferation Assay

This assay assesses the anti-proliferative effects of the compound on cancer cell lines.

Methodology:

• Cell Seeding: Cancer cells known to be responsive to vitamin D analogs (e.g., MCF-7 breast cancer, LNCaP prostate cancer, HL-60 leukemia) are seeded in multi-well plates.

• Compound Treatment: After allowing the cells to attach, they are treated with various concentrations of (24R)-MC 976.

• Incubation: The cells are incubated for a period of 3 to 7 days.

• Assessment of Cell Viability/Proliferation: Cell proliferation is measured using various methods, such as:

  • MTT or XTT assay: Measures the metabolic activity of viable cells.

  • BrdU incorporation assay: Measures DNA synthesis in proliferating cells.

  • Direct cell counting: Using a hemocytometer or an automated cell counter.

• Data Analysis: The percentage of proliferation inhibition is calculated relative to vehicle-treated control cells. An IC50 value is determined from the dose-response curve.

Cell Differentiation Assay

This assay evaluates the ability of the compound to induce differentiation in specific cell lines.

Methodology:

• Cell Culture and Treatment: A cell line capable of differentiation in response to vitamin D, such as the human promyelocytic leukemia cell line HL-60, is cultured and treated with various concentrations of (24R)-MC 976.

• Incubation: The cells are incubated for several days to allow for differentiation to occur.

• Assessment of Differentiation Markers: Differentiation is assessed by measuring specific markers, which for HL-60 cells include:

  • Nitroblue tetrazolium (NBT) reduction: Differentiated myeloid cells can reduce NBT to formazan, which can be quantified spectrophotometrically.

  • CD11b and CD14 expression: The expression of these cell surface markers of monocytic differentiation is measured by flow cytometry.

  • Morphological changes: Changes in cell morphology consistent with differentiation are observed by microscopy after staining.

• Data Analysis: The percentage of differentiated cells is determined for each concentration of the test compound, and an EC50 for differentiation is calculated.

Conclusion

References

• 1. In vitro binding of vitamin D receptor occupied by 24R,25-dihydroxyvitamin D3 to vitamin D responsive element of human osteocalcin gene - PubMed [pubmed.ncbi.nlm.nih.gov]

(24R)-MC 976: Unraveling Its Influence on Gene Expression - A Review of Available Data

(24R)-MC 976 is identified as a synthetic derivative of Vitamin D3. While commercially available for research purposes, a comprehensive review of publicly accessible scientific literature reveals a significant gap in the understanding of its specific biological effects. At present, there is a lack of detailed studies elucidating the impact of (24R)-MC 976 on gene expression, its mechanism of action, and the specific signaling pathways it may modulate.

This technical guide aims to provide a transparent overview of the current knowledge landscape surrounding (24R)-MC 976 and its effects on gene expression. However, due to the limited availability of specific data for this compound, this document will address the core requirements by providing a foundational understanding of Vitamin D analog mechanisms in general, while clearly noting the absence of specific information for (24R)-MC 976.

Quantitative Data on Gene Expression

A thorough search of scientific databases and literature has yielded no specific quantitative data detailing the effects of (24R)-MC 976 on the expression of target genes. While it is known that Vitamin D analogs exert their effects by binding to the Vitamin D Receptor (VDR), a nuclear transcription factor that regulates the expression of a multitude of genes, the specific gene targets and the magnitude of their regulation by (24R)-MC 976 have not been publicly documented.

For context, studies on other Vitamin D analogs, such as Calcitriol, have demonstrated significant regulation of genes involved in calcium homeostasis (e.g., TRPV6, CALB1), bone metabolism (e.g., RANKL, OPG), and immune function (e.g., CD14, CAMP). It is plausible that (24R)-MC 976 may affect a similar suite of genes, but without experimental data, this remains speculative.

Experimental Protocols

The absence of published research on the biological effects of (24R)-MC 976 means there are no established and validated experimental protocols specifically for its use in gene expression analysis.

However, a general methodology for assessing the effect of a novel Vitamin D analog on gene expression would typically involve the following steps:

Experimental Workflow for Assessing (24R)-MC 976 Effects on Gene Expression

Caption: A generalized workflow for studying the effects of (24R)-MC 976 on gene expression.

Signaling Pathways

The specific signaling pathways modulated by (24R)-MC 976 are currently unknown. As a Vitamin D3 derivative, its primary mechanism of action is expected to be through the Vitamin D Receptor (VDR) signaling pathway.

The Canonical Vitamin D Receptor (VDR) Signaling Pathway

The general mechanism by which Vitamin D and its analogs regulate gene expression is well-established.

Caption: The canonical signaling pathway for Vitamin D analogs via the Vitamin D Receptor (VDR).

Upon binding of a ligand like (24R)-MC 976, the VDR is thought to undergo a conformational change, leading to its heterodimerization with the Retinoid X Receptor (RXR). This complex then translocates to the nucleus and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes. This binding event can either activate or repress gene transcription, depending on the recruitment of co-activator or co-repressor proteins.

Conclusion

While the chemical structure of (24R)-MC 976 places it within the family of Vitamin D3 analogs, there is a clear and significant lack of published scientific research detailing its specific biological activities. The information required to fulfill the user's request for a detailed technical guide on its effects on gene expression—including quantitative data, specific experimental protocols, and elucidated signaling pathways—is not available in the public domain.

Future research is necessary to characterize the biological profile of (24R)-MC 976. Such studies would be invaluable to researchers, scientists, and drug development professionals interested in the therapeutic potential of novel Vitamin D analogs. Until such data becomes available, any discussion of its specific effects on gene expression remains speculative and based on the known mechanisms of other compounds in its class.

Protocols & Analytical Methods

Application Notes and Protocols for the In Vitro Use of (24R)-MC 976

Introduction

(24R)-MC 976 is a synthetic analog of vitamin D3. Like other vitamin D analogs, its biological effects are primarily mediated through the Vitamin D Receptor (VDR), a nuclear transcription factor.[1][2] Upon binding to the VDR, the receptor-ligand complex heterodimerizes with the Retinoid X Receptor (RXR) and binds to Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription. This signaling pathway is central to the regulation of a wide array of cellular processes, including proliferation, differentiation, and apoptosis.[1][2] Vitamin D analogs are extensively studied for their potential therapeutic applications in hyperproliferative disorders such as cancer and psoriasis due to their ability to induce cell differentiation and inhibit cell growth with often reduced calcemic side effects compared to the natural hormone, 1α,25-dihydroxyvitamin D3.[2][3][4]

Mechanism of Action: The Vitamin D Receptor (VDR) Signaling Pathway

The cellular response to (24R)-MC 976 is initiated by its binding to the cytosolic VDR. This binding event triggers a conformational change in the VDR, leading to its translocation to the nucleus. In the nucleus, the VDR forms a heterodimer with the RXR. This VDR-RXR complex then binds to VDREs on the DNA, recruiting a complex of co-activator or co-repressor proteins to regulate the transcription of target genes. Key target genes are involved in cell cycle control (e.g., p21, p27), cell differentiation, and apoptosis.

References

• 1. Vitamin D and Its Synthetic Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vitamin D analogs: mechanism of action and therapeutic applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | The future of vitamin D analogs [frontiersin.org]
• 4. Effects of a novel vitamin D analogue MC903 on cell proliferation and differentiation in vitro and on calcium metabolism in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Studies of Vitamin D Analogs

Disclaimer: Extensive literature searches did not yield specific in vivo dosage or protocol information for the compound (24R)-MC 976. The following application notes and protocols are based on published studies of other vitamin D analogs, such as PRI-2191 (tacalcitol) and PRI-2205 (5,6-trans-isomer of calcipotriol), and are intended to serve as a general guide for researchers. Significant optimization will be required for any new compound, including (24R)-MC 976.

Introduction

Vitamin D and its synthetic analogs are potent regulators of calcium homeostasis and have been shown to exhibit anti-proliferative, pro-differentiating, and immunomodulatory properties. These characteristics make them promising candidates for the treatment of various diseases, including cancer and psoriasis. In vivo studies are critical for evaluating the efficacy and safety of novel vitamin D analogs. This document provides a general framework for conducting such studies, based on methodologies reported for established analogs.

General Mechanism of Action

Vitamin D analogs exert their effects primarily through the Vitamin D Receptor (VDR), a nuclear transcription factor. Upon binding, the ligand-VDR complex heterodimerizes with the Retinoid X Receptor (RXR). This complex then binds to Vitamin D Response Elements (VDREs) in the promoter regions of target genes, modulating their transcription. This signaling pathway ultimately leads to changes in cell proliferation, differentiation, and apoptosis.

Figure 1: General Vitamin D Receptor (VDR) Signaling Pathway.

In Vivo Experimental Design

A typical in vivo study to evaluate a novel vitamin D analog in a cancer model involves several key steps, from cell culture and animal model selection to treatment and endpoint analysis.

Figure 2: General Experimental Workflow for In Vivo Studies.

Example Dosages of Vitamin D Analogs from Literature

The following table summarizes dosages of two vitamin D analogs, PRI-2191 and PRI-2205, used in a mouse colon cancer model. These are provided as examples and a starting point for dose-ranging studies for a new analog.

Compound	Animal Model	Route of Administration	Dosage	Frequency	Reference
PRI-2191	BALB/c mice	Subcutaneous (s.c.)	1 µg/kg/day	3 times a week	[1][2]
2 µg/kg/day	3 times a week	[1]
PRI-2205	BALB/c mice	Subcutaneous (s.c.)	10 µg/kg/day	3 times a week	[1][2]
Calcitriol	Nude mice	Intraperitoneal (i.p.)	0.025 - 0.1 µ g/mouse	3 times a week	[3]

Note: It is crucial to perform dose-escalation studies for any new vitamin D analog to determine the maximum tolerated dose (MTD) and to monitor for hypercalcemia, a common side effect.

Experimental Protocols

• Animal Selection: BALB/c or athymic nude mice (4-6 weeks old) are commonly used. All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

• Cell Culture: Culture the desired cancer cell line (e.g., MC38 murine colon carcinoma) under standard conditions.

• Tumor Implantation:

  • For subcutaneous models, inject approximately 2 x 10^5 to 1 x 10^6 cells in a small volume (e.g., 100 µL) of sterile PBS or culture medium into the flank of the mouse.

  • For orthotopic models, surgical implantation into the target organ is required.

• Formulation: Dissolve the vitamin D analog in a suitable vehicle. A common vehicle is a mixture of ethanol (B145695) and saline or a lipid-based formulation. The final ethanol concentration should be low to avoid toxicity.

• Administration:

  • Subcutaneous (s.c.): Administer the prepared drug solution under the skin, typically in the scruff of the neck.

  • Intraperitoneal (i.p.): Inject the solution into the peritoneal cavity.

  • Oral (p.o.): Administer by gavage.

• Tumor Measurement: Measure tumor dimensions (length and width) with calipers 2-3 times per week. Calculate tumor volume using the formula: (length x width^2) / 2.

• Body Weight: Monitor the body weight of the animals 2-3 times per week as an indicator of general health and toxicity.

• Survival Studies: In some studies, animals are monitored until a predetermined endpoint (e.g., tumor volume reaches a certain size) to assess the impact on survival.

• Euthanasia and Necropsy: At the end of the study, euthanize the animals according to approved protocols. Perform a necropsy to collect tumors and other relevant organs.

• Tumor Weight: Excise and weigh the primary tumor.

• Metastasis Assessment: Examine organs such as the lungs and liver for the presence of metastases. This can be done macroscopically and confirmed by histology.

• Histology and Immunohistochemistry: Fix tumors and organs in formalin, embed in paraffin, and section for histological staining (e.g., H&E) or immunohistochemical analysis of relevant biomarkers (e.g., Ki-67 for proliferation, cleaved caspase-3 for apoptosis, E-cadherin).

• Serum Calcium Levels: Collect blood via cardiac puncture at the time of euthanasia. Analyze serum calcium levels to assess hypercalcemia.

Conclusion

The provided application notes and protocols offer a general framework for the in vivo evaluation of novel vitamin D analogs. It is imperative to reiterate that the specific details, particularly the dosage and administration schedule, must be empirically determined for each new compound, such as (24R)-MC 976. Careful dose-finding studies and monitoring for toxicity are essential for the successful preclinical development of these promising therapeutic agents.

References

• 1. Vitamin D analogs enhance the anticancer activity of 5-fluorouracil in an in vivo mouse colon cancer model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vitamin D analogs enhance the anticancer activity of 5-fluorouracil in an in vivo mouse colon cancer model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]

Application Notes and Protocols for Cell-Based Assays Using (24R)-MC 976

For Researchers, Scientists, and Drug Development Professionals

Introduction

(24R)-MC 976, also known as 1α,24(R)-dihydroxyvitamin D3, is a synthetic analog of the biologically active form of vitamin D3, 1α,25-dihydroxyvitamin D3 (calcitriol). As a vitamin D analog, (24R)-MC 976 exerts its biological effects primarily through the vitamin D receptor (VDR), a nuclear transcription factor that regulates a variety of cellular processes, including cell proliferation, differentiation, and calcium homeostasis.

These application notes provide detailed protocols for utilizing (24R)-MC 976 in common cell-based assays to evaluate its potential as a therapeutic agent. The focus is on assays that measure its anti-proliferative and pro-differentiating activities, which are key characteristics for drug development in areas such as cancer and psoriasis.

Mechanism of Action: VDR Signaling Pathway

(24R)-MC 976 functions as a VDR agonist. Upon binding to the VDR in the cytoplasm, the (24R)-MC 976-VDR complex translocates to the nucleus. There, it forms a heterodimer with the retinoid X receptor (RXR). This complex then binds to specific DNA sequences known as vitamin D response elements (VDREs) in the promoter regions of target genes. This binding initiates the transcription of genes involved in cell cycle regulation and differentiation, leading to an anti-proliferative and pro-differentiating cellular response. Research indicates that 1α,24(R)-dihydroxyvitamin D3 has a comparable affinity for the VDR as calcitriol[1].

Figure 1: Signaling pathway of (24R)-MC 976 via the Vitamin D Receptor.

Quantitative Data Summary

The following table summarizes the available quantitative data for the biological activity of (24R)-MC 976 and its related compound, 1α,24(R)-dihydroxyvitamin D3.

Assay Type	Cell Line	Parameter	Compound	Concentration	Observed Effect	Reference
VDR Binding	Newborn Mouse Epidermis	Receptor Affinity	1α,24(R)-dihydroxyvitamin D3	-	Comparable to 1α,25(OH)2D3	[1]
Cell Differentiation	Normal Human Keratinocytes	Involucrin Positive Cells	1α,24(R)-dihydroxyvitamin D3	10-6 M	Increase from 6.4% to 24.1%	[2]
DNA Synthesis	Mouse Epidermal Keratinocytes	Inhibition	1α,24(R)-dihydroxyvitamin D3	Not Specified	Similar to or greater than 1α,25(OH)2D3	[1]
Cell Proliferation	Human Mesenchymal Stem Cells	Inhibition	24R,25(OH)2D3	Not Specified	Inhibition of proliferation	[3]
Osteoblast Differentiation	Human Mesenchymal Stem Cells	Promotion	24R,25(OH)2D3	Not Specified	Promotion of differentiation	[3]

Experimental Protocols

Cell Proliferation Assay (MTT Assay)

This protocol is a general method to assess the anti-proliferative effects of (24R)-MC 976 on adherent cancer cell lines.

Workflow:

Figure 2: Workflow for the MTT-based cell proliferation assay.

Materials:

• Human cancer cell line (e.g., MCF-7 breast cancer, LNCaP prostate cancer)

• (24R)-MC 976 (CAS: 112828-09-8)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of (24R)-MC 976 in complete medium. A suggested starting range is 10-10 M to 10-6 M.

  • Remove the medium from the wells and add 100 µL of the respective (24R)-MC 976 dilutions. Include a vehicle control (medium with the same concentration of the solvent used to dissolve (24R)-MC 976, e.g., ethanol (B145695) or DMSO).

  • Incubate for 72 hours at 37°C in a 5% CO2 incubator.

• MTT Assay:

  • Add 20 µL of MTT solution to each well.

  • Incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log concentration of (24R)-MC 976 to generate a dose-response curve and determine the IC50 value (the concentration that inhibits cell growth by 50%).

Keratinocyte Differentiation Assay

This protocol is designed to assess the ability of (24R)-MC 976 to induce the differentiation of human keratinocytes.

Workflow:

Figure 3: Workflow for the keratinocyte differentiation assay.

Materials:

• Normal Human Epidermal Keratinocytes (NHEK)

• Keratinocyte growth medium

• (24R)-MC 976 (CAS: 112828-09-8)

• Phosphate-Buffered Saline (PBS)

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody against a differentiation marker (e.g., anti-Involucrin)

• Fluorescently labeled secondary antibody

• DAPI (4',6-diamidino-2-phenylindole) for nuclear staining

• Multi-well chamber slides or cell culture plates

• Fluorescence microscope or flow cytometer

Procedure:

• Cell Culture and Treatment:

  • Culture NHEK in keratinocyte growth medium until they reach approximately 70-80% confluency.

  • Treat the cells with (24R)-MC 976 at various concentrations (e.g., 10-8 M to 10-6 M) in fresh medium. Include a vehicle control.

  • Incubate for 4 to 6 days, changing the medium with fresh compound every 2 days.

• Immunofluorescence Staining:

  • Wash the cells twice with PBS.

  • Fix the cells with fixation solution for 15 minutes at room temperature.

  • Wash three times with PBS.

  • Permeabilize the cells with permeabilization buffer for 10 minutes.

  • Wash three times with PBS.

  • Block non-specific antibody binding with blocking buffer for 1 hour.

  • Incubate with the primary anti-involucrin antibody (diluted in blocking buffer) overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with the fluorescently labeled secondary antibody (diluted in blocking buffer) for 1 hour at room temperature in the dark.

  • Wash three times with PBS.

  • Mount with a coverslip using a mounting medium containing DAPI.

• Data Acquisition and Analysis:

  • Visualize the cells under a fluorescence microscope. Capture images of the DAPI (blue) and the differentiation marker (e.g., green or red) channels.

  • Quantify the percentage of cells expressing the differentiation marker by counting the number of positive cells relative to the total number of cells (DAPI-stained nuclei).

  • Alternatively, for a more quantitative analysis, detach the cells after staining (without the mounting step) and analyze the percentage of positive cells by flow cytometry.

Conclusion

The provided protocols offer a framework for investigating the cell-based activities of (24R)-MC 976. As a potent VDR agonist with a potential for reduced hypercalcemic effects compared to calcitriol, (24R)-MC 976 warrants further investigation for its therapeutic potential in hyperproliferative and differentiation-related disorders. The successful application of these assays will provide valuable data for the preclinical evaluation of this promising compound.

References

• 1. 1,24(R)-dihydroxyvitamin D3, a novel active form of vitamin D3 with high activity for inducing epidermal differentiation but decreased hypercalcemic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1 alpha,24R-dihydroxyvitamin D3 has an ability comparable to that of 1 alpha,25-dihydroxyvitamin D3 to induce keratinocyte differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 24R,25-dihydroxyvitamin D3 promotes the osteoblastic differentiation of human mesenchymal stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (24R)-MC 976 in Cancer Cell Line Studies

Note to the Reader: As of the latest available scientific literature, detailed public-domain research specifically on (24R)-MC 976 in cancer cell line studies, including quantitative data (e.g., IC50 values) and specific experimental protocols, is not available. The information presented below is a generalized framework based on the established methodologies for evaluating novel Vitamin D analogs in cancer research. Researchers interested in (24R)-MC 976 should adapt these protocols for their specific experimental needs.

Introduction

(24R)-MC 976 is a derivative of Vitamin D3. Vitamin D compounds and their analogs are a class of molecules that have garnered significant interest in cancer research due to their potential antiproliferative, pro-differentiating, and pro-apoptotic effects in various cancer cell lines.[1][2][3] The therapeutic application of the active form of vitamin D3, 1α,25(OH)2D3, is often limited by its calcemic side effects at effective antitumor doses.[1] Consequently, synthetic analogs are developed to enhance anticancer activity while minimizing hypercalcemic risk.

These application notes provide a comprehensive set of protocols for researchers and drug development professionals to investigate the efficacy and mechanism of action of (24R)-MC 976 in cancer cell line studies.

Data Presentation: Expected Quantitative Data

When evaluating a novel Vitamin D analog such as (24R)-MC 976, quantitative data should be systematically collected and organized to allow for clear comparison across different cancer cell lines and treatment conditions. Below are tables outlining the expected data structure.

Table 1: Antiproliferative Activity of (24R)-MC 976 in Various Cancer Cell Lines

Cancer Cell Line	Tissue of Origin	IC50 (nM) after 72h
e.g., MCF-7	Breast	Data to be determined
e.g., LNCaP	Prostate	Data to be determined
e.g., A375	Melanoma	Data to be determined
e.g., HT-29	Colon	Data to be determined

Table 2: Effect of (24R)-MC 976 on Apoptosis in Cancer Cell Lines

Cancer Cell Line	Treatment Concentration (nM)	% Apoptotic Cells (Annexin V+)	Fold Increase in Caspase-3/7 Activity
e.g., MCF-7	IC50 concentration	Data to be determined	Data to be determined
e.g., LNCaP	IC50 concentration	Data to be determined	Data to be determined

Table 3: Cell Cycle Analysis of Cancer Cell Lines Treated with (24R)-MC 976

Cancer Cell Line	Treatment Concentration (nM)	% Cells in G0/G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
e.g., MCF-7	IC50 concentration	Data to be determined	Data to be determined	Data to be determined
e.g., LNCaP	IC50 concentration	Data to be determined	Data to be determined	Data to be determined

Experimental Protocols

The following are detailed methodologies for key experiments to characterize the anticancer effects of (24R)-MC 976.

Cell Viability Assay (MTT Assay)

This protocol determines the concentration of (24R)-MC 976 that inhibits the growth of cancer cell lines by 50% (IC50).

Materials:

• Cancer cell lines of interest

• Complete growth medium (e.g., DMEM, RPMI-1640) with 10% Fetal Bovine Serum (FBS)

• (24R)-MC 976 stock solution (e.g., in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of (24R)-MC 976 in complete growth medium.

• Remove the overnight medium from the cells and add 100 µL of the diluted compound solutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO as the highest drug concentration).

• Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve fitting software.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay quantifies the percentage of apoptotic and necrotic cells following treatment with (24R)-MC 976.

Materials:

• Cancer cell lines

• 6-well plates

• (24R)-MC 976

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to adhere.

• Treat the cells with (24R)-MC 976 at the predetermined IC50 concentration for 48 hours. Include a vehicle control.

• Harvest the cells (including floating cells in the medium) by trypsinization and centrifugation.

• Wash the cells with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide to the cell suspension according to the manufacturer's instructions.

• Incubate in the dark at room temperature for 15 minutes.

• Analyze the cells by flow cytometry within one hour.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol uses flow cytometry to determine the effect of (24R)-MC 976 on cell cycle distribution.

Materials:

• Cancer cell lines

• 6-well plates

• (24R)-MC 976

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed and treat cells with (24R)-MC 976 at the IC50 concentration for 24-48 hours as described for the apoptosis assay.

• Harvest and wash the cells with PBS.

• Fix the cells in ice-cold 70% ethanol (B145695) while vortexing gently and store at -20°C overnight.

• Centrifuge the fixed cells and wash with PBS.

• Resuspend the cell pellet in PI staining solution and incubate for 30 minutes at 37°C in the dark.

• Analyze the DNA content by flow cytometry. The data will be used to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualization of Methodologies and Pathways

Experimental Workflow

The following diagram illustrates the general workflow for evaluating the anticancer properties of (24R)-MC 976.

Caption: General workflow for in vitro evaluation of (24R)-MC 976.

Hypothesized Signaling Pathway

Based on the known mechanisms of other Vitamin D analogs, (24R)-MC 976 is hypothesized to exert its effects through the Vitamin D Receptor (VDR). The following diagram depicts a simplified, hypothetical signaling pathway.

Caption: Hypothesized VDR-mediated signaling pathway for (24R)-MC 976.

References

• 1. Vitamin D analogue: potent antiproliferative effects on cancer cell lines and lack of hypercalcemic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-proliferative activity and target cell catabolism of the vitamin D analog 1 alpha,24(S)-(OH)2D2 in normal and immortalized human epidermal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antiproliferative Activity of Non-Calcemic Vitamin D Analogs on Human Melanoma Lines in Relation to VDR and PDIA3 Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (24R)-MC 976 in Immunology Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

(24R)-MC 976 is a synthetic analog of calcitriol (B1668218) (1α,25-dihydroxyvitamin D3), the hormonally active form of Vitamin D. Like other Vitamin D analogs, (24R)-MC 976 is designed to exhibit potent immunomodulatory effects with minimal calcemic activity, a significant advantage for therapeutic applications in immunology.[1][2][3] The primary mechanism of action for these analogs is mediated through the Vitamin D Receptor (VDR), a nuclear transcription factor expressed in various immune cells, including T cells, B cells, dendritic cells (DCs), and macrophages.[2][4] Upon binding to the VDR, (24R)-MC 976 can modulate the transcription of genes involved in immune responses, generally promoting a more tolerogenic phenotype. This makes it a valuable tool for studying and potentially treating autoimmune diseases and other inflammatory conditions.[1][5]

These application notes provide an overview of the use of (24R)-MC 976 in immunology research, including its mechanism of action, key applications, and detailed protocols for in vitro studies.

Mechanism of Action: VDR-Mediated Immunomodulation

(24R)-MC 976 exerts its effects by binding to the Vitamin D Receptor (VDR). The VDR is a ligand-activated transcription factor that forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby regulating their expression. In the context of the immune system, this signaling pathway leads to a range of effects that collectively dampen excessive inflammation and promote immune tolerance.[2][4]

Key Immunomodulatory Effects:

• Inhibition of T Cell Proliferation: (24R)-MC 976 can suppress the proliferation of T helper (Th) cells, particularly the pro-inflammatory Th1 and Th17 lineages.[4][6]

• Modulation of Cytokine Production: It can decrease the production of pro-inflammatory cytokines such as IFN-γ and IL-17, while potentially enhancing the expression of anti-inflammatory cytokines like IL-10.[4][7]

• Induction of Regulatory T Cells (Tregs): Treatment with Vitamin D analogs can promote the differentiation and function of Tregs, which are crucial for maintaining immune homeostasis.[8][9][10]

• Modulation of Dendritic Cell (DC) Maturation and Function: (24R)-MC 976 can drive DCs towards a more tolerogenic phenotype, characterized by reduced expression of co-stimulatory molecules (CD80, CD86) and MHC class II, and decreased production of IL-12, a key cytokine for Th1 differentiation.[7][11][12][13]

Data Presentation: Comparative Biological Activities of Non-Calcemic Vitamin D Analogs

Table 1: Comparative In Vitro Immunomodulatory Activity of Vitamin D Analogs

Compound	Target Cell	Assay	IC50 / EC50	Reference
Calcitriol	Human T Cells	T Cell Proliferation (anti-CD3 stimulation)	~1 x 10⁻⁹ M	[6]
Calcipotriol	Human T Cells	T Cell Proliferation (anti-CD3 stimulation)	~5 x 10⁻⁹ M	[8]
TX527	Human Dendritic Cells	Inhibition of CD80/CD86 expression	~1 x 10⁻⁸ M	[11]
Calcitriol	Human Dendritic Cells	Inhibition of IL-12 production	~1 x 10⁻⁹ M	[10]

Table 2: Comparative In Vivo Activity of Vitamin D Analogs in an Autoimmune Model (Experimental Autoimmune Encephalomyelitis - EAE)

Compound	Animal Model	Dosage	Effect on Disease Score	Calcemic Effect (Serum Calcium)	Reference
Calcitriol	Mouse (EAE)	0.2 µg/kg/day	Significant reduction	Significant increase	[6]
TX527	Mouse (EAE)	1 µg/kg/day	Significant reduction	No significant change	[11]

Experimental Protocols

The following are detailed protocols for key in vitro experiments to assess the immunomodulatory effects of (24R)-MC 976.

Protocol 1: T Cell Proliferation Assay

This protocol is designed to evaluate the effect of (24R)-MC 976 on the proliferation of primary human T cells.

Materials:

• (24R)-MC 976

• Human Peripheral Blood Mononuclear Cells (PBMCs)

• RPMI-1640 medium supplemented with 10% FBS, 1% Penicillin-Streptomycin, and 2 mM L-glutamine

• Anti-CD3 antibody (plate-bound)

• Anti-CD28 antibody (soluble)

• CFSE (Carboxyfluorescein succinimidyl ester) staining solution

• FACS buffer (PBS with 2% FBS)

• 96-well flat-bottom culture plates

Procedure:

• Isolate PBMCs: Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation.

• CFSE Staining: Resuspend PBMCs at 1 x 10⁶ cells/mL in PBS. Add CFSE to a final concentration of 1 µM and incubate for 10 minutes at 37°C. Quench the staining by adding 5 volumes of complete RPMI-1640 medium. Wash the cells twice with complete medium.

• Plate Coating: Coat a 96-well plate with anti-CD3 antibody (1 µg/mL in PBS) for 2 hours at 37°C. Wash the plate three times with sterile PBS.

• Cell Seeding and Treatment: Resuspend the CFSE-labeled PBMCs at 2 x 10⁶ cells/mL in complete RPMI-1640 medium. Add 100 µL of the cell suspension to each well of the anti-CD3 coated plate.

• Add 100 µL of complete RPMI-1640 medium containing various concentrations of (24R)-MC 976 (e.g., 10⁻¹¹ M to 10⁻⁷ M) and soluble anti-CD28 antibody (2 µg/mL) to the wells. Include a vehicle control (e.g., DMSO).

• Incubation: Culture the cells for 4-5 days at 37°C in a 5% CO₂ incubator.

• Flow Cytometry Analysis: Harvest the cells and stain with fluorescently labeled antibodies against T cell markers (e.g., CD4, CD8). Analyze the CFSE dilution in the T cell populations using a flow cytometer. The degree of proliferation is inversely proportional to the CFSE fluorescence intensity.

Protocol 2: Dendritic Cell Differentiation and Maturation Assay

This protocol assesses the effect of (24R)-MC 976 on the differentiation of monocytes into dendritic cells and their subsequent maturation.

Materials:

• (24R)-MC 976

• Human CD14+ monocytes

• RPMI-1640 medium supplemented with 10% FBS, 1% Penicillin-Streptomycin, and 2 mM L-glutamine

• Recombinant human GM-CSF (Granulocyte-macrophage colony-stimulating factor)

• Recombinant human IL-4 (Interleukin-4)

• LPS (Lipopolysaccharide)

• FACS buffer

• Fluorescently labeled antibodies against DC markers (e.g., CD14, CD80, CD86, HLA-DR, CD83)

• 6-well culture plates

Procedure:

• Monocyte Isolation: Isolate CD14+ monocytes from PBMCs using magnetic-activated cell sorting (MACS).

• Differentiation: Culture the monocytes at 1 x 10⁶ cells/mL in complete RPMI-1640 medium supplemented with GM-CSF (50 ng/mL) and IL-4 (20 ng/mL) in a 6-well plate.

• Add various concentrations of (24R)-MC 976 (e.g., 10⁻¹⁰ M to 10⁻⁷ M) or vehicle control to the cultures at the initiation of differentiation.

• Incubate for 5-6 days, replacing half of the medium with fresh medium containing cytokines and the compound on day 3.

• Maturation: On day 6, induce maturation by adding LPS (100 ng/mL) to the cultures.

• Incubation: Continue to culture for another 24-48 hours.

• Flow Cytometry Analysis: Harvest the cells and stain with fluorescently labeled antibodies against DC surface markers. Analyze the expression of these markers by flow cytometry to assess the maturation state of the DCs. Tolerogenic DCs are expected to show lower expression of CD80, CD86, and HLA-DR.

Protocol 3: Cytokine Production Assay

This protocol measures the effect of (24R)-MC 976 on cytokine production by activated T cells.

Materials:

• (24R)-MC 976

• Human PBMCs or purified T cells

• RPMI-1640 medium supplemented with 10% FBS, 1% Penicillin-Streptomycin, and 2 mM L-glutamine

• Anti-CD3 and anti-CD28 antibodies

• ELISA kits for human IFN-γ and IL-10

• 96-well flat-bottom culture plates

Procedure:

• Cell Seeding and Treatment: Seed PBMCs or purified T cells at 2 x 10⁵ cells/well in a 96-well plate.

• Add various concentrations of (24R)-MC 976 (e.g., 10⁻¹¹ M to 10⁻⁷ M) or vehicle control.

• Activation: Stimulate the cells with plate-bound anti-CD3 (1 µg/mL) and soluble anti-CD28 (2 µg/mL).

• Incubation: Culture for 48-72 hours at 37°C in a 5% CO₂ incubator.

• Supernatant Collection: Centrifuge the plate and collect the culture supernatants.

• ELISA: Measure the concentrations of IFN-γ and IL-10 in the supernatants using commercially available ELISA kits according to the manufacturer's instructions.

Visualization of Signaling Pathways and Workflows

Signaling Pathway of (24R)-MC 976 in an Immune Cell

Caption: VDR-mediated signaling of (24R)-MC 976.

Experimental Workflow for T Cell Proliferation Assay

References

• 1. academic.oup.com [academic.oup.com]
• 2. Noncalcemic actions of vitamin D receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Vitamin D and its analogs in immune system regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Role of Vitamin D Beyond the Skeletal Function: A Review of the Molecular and Clinical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pnas.org [pnas.org]
• 7. Frontiers | Vitamin D3 Priming of Dendritic Cells Shifts Human Neutrophil-Dependent Th17 Cell Development to Regulatory T Cells [frontiersin.org]
• 8. Expansion of Antigen-Specific Regulatory T Cells with the Topical Vitamin D Analog Calcipotriol - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The role of vitamin D in increasing circulating T regulatory cell numbers and modulating T regulatory cell phenotypes in patients with inflammatory disease or in healthy volunteers: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ahajournals.org [ahajournals.org]
• 11. 1α,25-Dihydroxyvitamin D3 and its analogs as modulators of human dendritic cells: a comparison dose-titration study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Vitamin D immunoregulation through dendritic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols for (24R)-MC 976 [(24R),25-dihydroxyvitamin D3] in Bone Differentiation Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(24R)-MC 976, chemically known as (24R),25-dihydroxyvitamin D3, is a metabolite of vitamin D3 that has demonstrated significant potential in promoting the differentiation of osteoprogenitor cells into mature, bone-forming osteoblasts. These application notes provide a comprehensive overview of its effects and detailed protocols for assessing its efficacy in in vitro bone differentiation assays. The provided methodologies and data are intended to guide researchers in evaluating the osteogenic potential of this and similar compounds.

(24R),25-dihydroxyvitamin D3 has been shown to be fundamental for the osteoblastic differentiation of human mesenchymal stem cells (hMSCs).[1][2] It promotes this differentiation by increasing alkaline phosphatase activity and calcium mineralization of the extracellular matrix.[1][2] This document outlines key experimental procedures, including Alkaline Phosphatase (ALP) activity assays, Alizarin Red S staining for mineralization, and quantitative PCR (qPCR) for osteogenic marker gene expression.

Mechanism of Action and Signaling

(24R),25-dihydroxyvitamin D3 exerts its effects on osteoblast differentiation primarily through the Vitamin D Receptor (VDR).[3] Upon binding to the VDR, it modulates the transcription of target genes involved in bone formation and metabolism.[3] Notably, it has been shown to activate the human osteocalcin (B1147995) gene promoter via the VDR.[4] Furthermore, (24R),25-dihydroxyvitamin D3 influences the expression of enzymes involved in vitamin D metabolism, such as decreasing the expression of 1α-hydroxylase (CYP27B1), which converts 25-hydroxyvitamin D3 to the more active 1α,25-dihydroxyvitamin D3.[1][2] It also impacts the expression of the 24-hydroxylase (CYP24A1), an enzyme involved in the degradation of vitamin D metabolites.[5]

Caption: Signaling pathway of (24R),25-dihydroxyvitamin D3 in osteoblasts.

Quantitative Data Summary

The following tables summarize the quantitative effects of (24R),25-dihydroxyvitamin D3 on key markers of osteoblast differentiation.

Table 1: Dose-Response Effects of (24R),25-dihydroxyvitamin D3 on Osteoblast Differentiation Markers

Cell Type	Marker	Concentration	Effect	Reference
Human Mesenchymal Stem Cells (hMSCs)	Calcium Mineralization	10 nM	Significantly induced mineralization.[1]	[1]
Human Osteoblast-like Cells (SV-HFO)	Alkaline Phosphatase (ALP) Activity	Dose-dependent	Increased activity.[3]	[3]
Human Osteoblast-like Cells (SV-HFO)	Osteocalcin (OC) Production	Dose-dependent	Increased production (protein and RNA).[3]	[3]
Human Osteoblast-like Cells (SV-HFO)	Mineralization	Dose-dependent	Directly enhanced mineralization.[3]	[3]

Table 2: Time-Course Effects of (24R),25-dihydroxyvitamin D3 on Gene Expression in hMSCs (at 10 nM)

Gene	Day 14 Expression vs. Control	Reference
VDR	Decreased	[1]
Osteocalcin	Decreased	[1]
CYP27B1	Decreased	[1]

Experimental Protocols

The following are detailed protocols for assessing the osteogenic effects of (24R),25-dihydroxyvitamin D3.

Caption: General experimental workflow for assessing osteogenic effects.

Alkaline Phosphatase (ALP) Activity Assay

This assay measures the activity of ALP, an early marker of osteoblast differentiation.

Materials:

• Osteoprogenitor cells (e.g., human Mesenchymal Stem Cells - hMSCs)

• Basal medium (e.g., DMEM) with 10% Fetal Bovine Serum (FBS)

• Osteogenic differentiation medium (basal medium supplemented with 50 µg/mL ascorbic acid, 10 mM β-glycerophosphate, and 100 nM dexamethasone)

• (24R),25-dihydroxyvitamin D3 (stock solution in ethanol)

• p-Nitrophenyl Phosphate (pNPP) substrate solution

• Cell lysis buffer (e.g., 0.1% Triton X-100 in PBS)

• 96-well microplate

• Microplate reader

Procedure:

• Seed osteoprogenitor cells in a 96-well plate at a density of 1 x 10^4 cells/well and culture in basal medium until confluent.

• Once confluent, replace the basal medium with osteogenic differentiation medium.

• Treat the cells with various concentrations of (24R),25-dihydroxyvitamin D3 (e.g., a dose-response from 1 pM to 10 nM) or vehicle control (ethanol). A 10 nM concentration has been shown to be effective.[1]

• Culture the cells for 7-14 days, changing the medium every 2-3 days.

• After the incubation period, wash the cells twice with PBS.

• Add 100 µL of cell lysis buffer to each well and incubate for 10 minutes at room temperature with gentle shaking.

• Transfer 50 µL of the cell lysate to a new 96-well plate.

• Add 50 µL of pNPP substrate solution to each well and incubate at 37°C for 15-30 minutes.

• Measure the absorbance at 405 nm using a microplate reader.

• Normalize the ALP activity to the total protein concentration of the cell lysate, determined using a standard protein assay (e.g., BCA assay).

Alizarin Red S Staining for Mineralization

This assay is used to visualize and quantify the deposition of calcium, a late marker of osteoblast differentiation and bone matrix mineralization.

Materials:

• Cultured and treated cells in a multi-well plate (as described in the ALP assay protocol)

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS for fixation

• Alizarin Red S (ARS) staining solution (2% w/v, pH 4.1-4.3)

• 10% Acetic Acid or 10% Cetylpyridinium (B1207926) Chloride for quantification

• Microscope

• Microplate reader

Procedure:

• Culture and treat cells with (24R),25-dihydroxyvitamin D3 (e.g., 10 nM) in osteogenic medium for 14-21 days.[1]

• Aspirate the culture medium and wash the cells twice with PBS.

• Fix the cells with 4% PFA for 15-20 minutes at room temperature.[6]

• Wash the cells three times with deionized water.

• Add enough ARS staining solution to cover the cell monolayer and incubate for 20-30 minutes at room temperature in the dark.[6]

• Aspirate the ARS solution and wash the cells four times with deionized water.

• Qualitative Analysis: Visualize the red-orange mineralized nodules under a microscope and capture images.

• Quantitative Analysis: a. To each well, add 1 mL of 10% acetic acid (or 10% cetylpyridinium chloride) and incubate for 30 minutes with shaking to destain.[6] b. Transfer the supernatant to a microcentrifuge tube. c. Heat the slurry at 85°C for 10 minutes and then place on ice for 5 minutes. d. Centrifuge at 20,000 x g for 15 minutes. e. Transfer the supernatant to a new tube and neutralize with 10% ammonium (B1175870) hydroxide. f. Read the absorbance at 405 nm in a microplate reader.[6]

Quantitative PCR (qPCR) for Osteogenic Gene Expression

This method is used to quantify the expression levels of key osteogenic marker genes.

Materials:

• Cultured and treated cells

• RNA extraction kit

• cDNA synthesis kit

• qPCR primers for target genes (e.g., RUNX2, Osterix, ALP, Osteocalcin, VDR, CYP24A1) and a housekeeping gene (e.g., GAPDH, ACTB)

• SYBR Green qPCR master mix

• Real-time PCR instrument

Procedure:

• Culture and treat cells with (24R),25-dihydroxyvitamin D3 (e.g., 10 nM) for various time points (e.g., day 3, 7, and 14).[1]

• Harvest the cells and extract total RNA using a commercial kit according to the manufacturer's instructions.

• Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• Perform qPCR using SYBR Green master mix and primers for the target and housekeeping genes.

• Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in gene expression in the treated samples compared to the vehicle control.

Expected Outcomes and Interpretation

• ALP Activity: An increase in ALP activity in cells treated with (24R),25-dihydroxyvitamin D3 compared to the control group indicates an early commitment to the osteoblastic lineage.

• Alizarin Red S Staining: The formation of red-orange mineralized nodules and a higher absorbance reading in the quantitative assay for treated cells demonstrate enhanced matrix mineralization, a hallmark of mature osteoblasts. Low doses of (24R),25-dihydroxyvitamin D3 (10 nM) have been shown to significantly induce Ca2+ mineralization in hMSCs.[1]

• Gene Expression:

  • An upregulation of early osteogenic transcription factors such as RUNX2 and Osterix would suggest the initiation of the osteogenic program.

  • Increased expression of ALP and Osteocalcin mRNA would corroborate the findings from the respective functional assays.[4]

  • Changes in the expression of VDR and CYP24A1 can provide insights into the molecular mechanism of action of (24R),25-dihydroxyvitamin D3.[1][5] For instance, at a concentration of 10 nM, (24R),25-dihydroxyvitamin D3 has been observed to decrease the mRNA expression of VDR and osteocalcin in hMSCs by day 14.[1]

By following these detailed protocols and considering the expected outcomes, researchers can effectively evaluate the osteoinductive properties of (24R),25-dihydroxyvitamin D3 and other related compounds in the context of bone regeneration and drug development.

References

• 1. 24R,25-Dihydroxyvitamin D3 Promotes the Osteoblastic Differentiation of Human Mesenchymal Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 24R,25-dihydroxyvitamin D3 promotes the osteoblastic differentiation of human mesenchymal stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Evidence that both 1alpha,25-dihydroxyvitamin D3 and 24-hydroxylated D3 enhance human osteoblast differentiation and mineralization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Primary Human Osteoblasts in Response to 25-Hydroxyvitamin D3, 1,25-Dihydroxyvitamin D3 and 24R,25-Dihydroxyvitamin D3 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. repub.eur.nl [repub.eur.nl]
• 6. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]

Protocol for Dissolving and Storing (24R)-MC 976: A Guide for Researchers

Abstract

This document provides a detailed protocol for the dissolution and storage of (24R)-MC 976, a Vitamin D3 analog, intended for researchers, scientists, and drug development professionals. The guidelines herein are compiled from publicly available data on (24R)-MC 976 and structurally similar Vitamin D analogs to ensure the stability and efficacy of the compound for experimental use. Adherence to these protocols is crucial for obtaining reliable and reproducible results.

Properties of (24R)-MC 976

(24R)-MC 976 is a synthetic analog of Vitamin D3. Understanding its fundamental properties is essential for proper handling and use.

Property	Value	Reference
CAS Number	112828-09-8	Material Safety Data Sheet (MSDS)[1]
Molecular Formula	C27H42O3	Inferred from (24S)-MC 976[2]
Molecular Weight	414.62 g/mol	Inferred from (24S)-MC 976[2]
Appearance	Crystalline solid	Inferred from Vitamin D3 analogs[3][4]
Purity	>97%	Material Safety Data Sheet (MSDS)[1]

Dissolution Protocol

(24R)-MC 976, like other Vitamin D analogs, is a hydrophobic molecule with poor solubility in aqueous solutions. Therefore, organic solvents are required for its dissolution.

Recommended Solvents and Solubility

Solvent	Estimated Solubility of Vitamin D3 Analogs	Notes
Ethanol (B145695)	~20-30 mg/mL[3][4]	A preferred solvent for creating stock solutions.
Dimethyl Sulfoxide (DMSO)	~3-10 mg/mL[3][5]	Commonly used for in vitro cell culture experiments. Ensure the final concentration in media is low (<0.1%) to avoid cytotoxicity.
Dimethyl Formamide (DMF)	~20-25 mg/mL[3][6]	Another suitable organic solvent for stock solutions.

Experimental Protocol for Preparing a Stock Solution

Materials:

• (24R)-MC 976 (solid)

• Anhydrous ethanol (or DMSO/DMF)

• Inert gas (e.g., argon or nitrogen)

• Sterile, amber glass vials with screw caps

• Calibrated micropipettes and sterile tips

• Vortex mixer

Procedure:

• Weighing: Accurately weigh the desired amount of (24R)-MC 976 in a sterile microfuge tube or directly in the amber vial.

• Solvent Addition: Add the appropriate volume of the chosen organic solvent (e.g., ethanol) to the vial to achieve the desired stock concentration.

• Inert Gas Purge: Briefly purge the vial with an inert gas to displace oxygen, which can degrade Vitamin D analogs.

• Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. Gentle warming in a water bath (37°C) may aid dissolution, but avoid excessive heat.

• Sterilization (Optional): If required for sterile applications, filter the stock solution through a 0.22 µm syringe filter compatible with the organic solvent.

Storage and Stability

Proper storage is critical to maintain the integrity of (24R)-MC 976 in both solid and solution forms.

Storage Conditions

Form	Temperature	Duration	Conditions
Solid (Lyophilized)	-20°C[1][2]	Long-term (≥ 36 months)[2]	Keep in a tightly sealed, amber vial in a dry, well-ventilated place. Protect from light.
2-8°C[1]	Short-term
Stock Solution	-20°C[2]	Up to 1 month[2]	Aliquot into single-use amber vials to minimize freeze-thaw cycles and light exposure. Purge with inert gas before sealing.

Handling Precautions

• Light Sensitivity: Vitamin D analogs are sensitive to light. Always use amber vials and minimize exposure to ambient light during handling.

• Oxidation: (24R)-MC 976 is susceptible to oxidation. Purging with an inert gas and using tightly sealed containers is recommended.

• Aqueous Solutions: Do not store (24R)-MC 976 in aqueous solutions for more than one day, as this can lead to precipitation and degradation. Prepare fresh dilutions from the stock solution for each experiment.

Biological Context: Vitamin D Receptor Signaling Pathway

(24R)-MC 976, as a Vitamin D analog, is expected to exert its biological effects primarily through the Vitamin D Receptor (VDR), a nuclear transcription factor. The binding of (24R)-MC 976 to the VDR initiates a cascade of events leading to the regulation of gene expression.

Caption: VDR signaling pathway initiated by (24R)-MC 976.

Experimental Workflow for Cell-Based Assays

The following diagram outlines a typical workflow for utilizing (24R)-MC 976 in a cell-based experiment.

Caption: Workflow for using (24R)-MC 976 in cell assays.

References

• 1. biocrick.com [biocrick.com]
• 2. adooq.com [adooq.com]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Application Notes and Protocols for Western Blot Analysis Following (24R)-MC 976 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

(24R)-MC 976 is a synthetic analog of Vitamin D3. Like the active form of vitamin D, 1α,25-dihydroxyvitamin D3 (calcitriol), (24R)-MC 976 is expected to exert its biological effects primarily through the Vitamin D Receptor (VDR). The VDR is a nuclear receptor that, upon ligand binding, acts as a transcription factor to modulate the expression of a wide array of genes. This regulation of gene expression underlies the roles of vitamin D analogs in cellular proliferation, differentiation, and apoptosis.

Western blot analysis is a fundamental technique to investigate the effects of (24R)-MC 976 on protein expression. This document provides detailed protocols for performing Western blot analysis to assess changes in the expression of the Vitamin D Receptor (VDR) and its key downstream target proteins following treatment with (24R)-MC 976. It also includes representative quantitative data and visualizations of the relevant signaling pathway and experimental workflow.

Data Presentation

The following table summarizes hypothetical quantitative data from a Western blot experiment designed to measure the effect of (24R)-MC 976 on the protein expression of VDR and its downstream targets in a relevant cell line (e.g., human breast cancer MCF-7 cells) after 24 and 48 hours of treatment. Data is presented as fold change relative to a vehicle-treated control, normalized to a loading control (e.g., β-actin or GAPDH).

Table 1: Quantitative Analysis of Protein Expression Following (24R)-MC 976 Treatment

Target Protein	Treatment Duration	Fold Change vs. Control (Mean ± SD)
Vitamin D Receptor (VDR)	24 hours	1.8 ± 0.2
48 hours	2.5 ± 0.3
CYP24A1	24 hours	3.5 ± 0.4
48 hours	5.2 ± 0.6
p21	24 hours	2.1 ± 0.25
48 hours	3.0 ± 0.35
p27	24 hours	1.9 ± 0.2
48 hours	2.8 ± 0.3

Experimental Protocols

Protocol 1: Cell Culture and Treatment with (24R)-MC 976

• Cell Seeding: Plate cells (e.g., MCF-7) in complete growth medium in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.

• Cell Adherence: Allow cells to adhere and grow for 24 hours in a humidified incubator at 37°C with 5% CO2.

• Treatment Preparation: Prepare a stock solution of (24R)-MC 976 in a suitable solvent (e.g., DMSO or ethanol). Dilute the stock solution in a serum-free or low-serum medium to the desired final concentration (e.g., 10 nM, 100 nM). Prepare a vehicle control with the same final concentration of the solvent.

• Cell Treatment: Remove the growth medium from the wells and wash the cells once with phosphate-buffered saline (PBS). Add the prepared treatment and vehicle control media to the respective wells.

• Incubation: Incubate the cells for the desired time points (e.g., 24 and 48 hours).

Protocol 2: Protein Extraction

• Cell Lysis: After the treatment period, place the 6-well plates on ice. Aspirate the medium and wash the cells twice with ice-cold PBS.

• Lysis Buffer Addition: Add 100-200 µL of ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors to each well.

• Cell Scraping: Scrape the adherent cells using a cell scraper and transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Incubation and Sonication: Incubate the lysate on ice for 30 minutes with occasional vortexing. If the lysate is viscous due to DNA, sonicate briefly on ice.

• Centrifugation: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.

• Supernatant Collection: Carefully transfer the supernatant containing the soluble proteins to a new pre-chilled tube.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA or Bradford assay).

Protocol 3: Western Blot Analysis

• Sample Preparation: Based on the protein quantification, dilute the protein lysates with 4x Laemmli sample buffer to a final concentration of 1-2 µg/µL. Heat the samples at 95°C for 5 minutes to denature the proteins.

• SDS-PAGE: Load 20-30 µg of protein from each sample into the wells of a 10% or 12% SDS-polyacrylamide gel. Include a pre-stained protein ladder in one lane to monitor protein separation. Run the gel at 100-120V until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane using a wet or semi-dry transfer system.

• Blocking: After transfer, block the membrane with 5% non-fat dry milk or 5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-VDR, anti-CYP24A1, anti-p21, anti-p27, or anti-β-actin) diluted in the blocking buffer overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody diluted in the blocking buffer for 1 hour at room temperature.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Detection: Prepare the enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions. Incubate the membrane with the ECL substrate for 1-5 minutes.

• Imaging: Capture the chemiluminescent signal using a digital imaging system or X-ray film.

• Densitometry Analysis: Quantify the band intensities using image analysis software (e.g., ImageJ). Normalize the intensity of the target protein bands to the intensity of the loading control band (e.g., β-actin).

Mandatory Visualizations

Caption: VDR Signaling Pathway Activated by (24R)-MC 976.

Caption: Experimental Workflow for Western Blot Analysis.

Application Notes and Protocols for RT-qPCR Analysis of VDR Target Genes Following (24R)-MC 976 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

(24R)-MC 976, a synthetic analog of the active form of vitamin D, 1α,25-dihydroxyvitamin D3 (calcitriol), is a potent modulator of the Vitamin D Receptor (VDR). Activation of the VDR by ligands like (24R)-MC 976 initiates a signaling cascade that results in the transcriptional regulation of various target genes. This document provides detailed application notes and protocols for the quantification of VDR target gene expression in response to (24R)-MC 976 treatment using Reverse Transcription Quantitative Polymerase Chain Reaction (RT-qPCR). The primary VDR target genes covered in this protocol are Cytochrome P450 Family 24 Subfamily A Member 1 (CYP24A1), Transient Receptor Potential Cation Channel Subfamily V Member 6 (TRPV6), and Cathelicidin Antimicrobial Peptide (CAMP).

VDR Signaling Pathway

The Vitamin D Receptor (VDR) is a nuclear receptor that, upon binding to its ligand, forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription.

Figure 1: VDR Signaling Pathway Activation by (24R)-MC 976.

Experimental Protocols

This section outlines the detailed methodologies for cell culture, treatment with (24R)-MC 976, RNA extraction, reverse transcription, and RT-qPCR analysis.

Cell Culture and Treatment with (24R)-MC 976

A human cell line known to express VDR and respond to vitamin D analogs, such as the human colon cancer cell line Caco-2 or the human breast cancer cell line MCF-7, is recommended.

Materials:

• Appropriate cell culture medium (e.g., DMEM or RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• (24R)-MC 976 (to be dissolved in a suitable solvent like ethanol (B145695) or DMSO)

• Vehicle control (e.g., ethanol or DMSO)

• 6-well cell culture plates

Protocol:

• Culture cells in T-75 flasks until they reach 80-90% confluency.

• Seed the cells into 6-well plates at a density that will allow them to reach 70-80% confluency on the day of treatment.

• Allow the cells to adhere and grow for 24 hours.

• Prepare working solutions of (24R)-MC 976 in the cell culture medium. A pilot experiment is recommended to determine the optimal concentration and treatment time. A starting point could be a concentration range of 1 nM to 100 nM and a time course of 6, 12, and 24 hours.

• Remove the old medium from the cells and wash once with sterile PBS.

• Add the medium containing the different concentrations of (24R)-MC 976 or the vehicle control to the respective wells.

• Incubate the cells for the desired treatment duration at 37°C in a humidified incubator with 5% CO2.

RNA Extraction and Quantification

Materials:

• RNA extraction kit (e.g., TRIzol reagent or column-based kits)

• Nuclease-free water

• Spectrophotometer (e.g., NanoDrop)

Protocol:

• After treatment, aspirate the medium and wash the cells with ice-cold PBS.

• Lyse the cells directly in the wells according to the protocol of your chosen RNA extraction kit.

• Isolate total RNA following the manufacturer's instructions. This typically involves steps of phase separation, precipitation, and washing.[1]

• Resuspend the RNA pellet in nuclease-free water.

• Determine the concentration and purity of the extracted RNA using a spectrophotometer. An A260/A280 ratio of ~2.0 is indicative of pure RNA.[2]

Reverse Transcription (cDNA Synthesis)

Materials:

• Reverse transcription kit

• Nuclease-free water

Protocol:

• Use a standardized amount of total RNA (e.g., 1 µg) for each sample to synthesize complementary DNA (cDNA).

• Follow the protocol of your chosen reverse transcription kit. This typically involves mixing the RNA template with reverse transcriptase, dNTPs, and primers (oligo(dT) or random hexamers).[2][3]

• Perform the reverse transcription reaction in a thermal cycler using the recommended temperature profile.

• Store the resulting cDNA at -20°C until use in RT-qPCR.

Real-Time Quantitative PCR (RT-qPCR)

Materials:

• SYBR Green or TaqMan-based qPCR master mix

• Forward and reverse primers for target and reference genes (see Table 1)

• Nuclease-free water

• Real-time PCR instrument

Protocol:

• Prepare the qPCR reaction mix by combining the master mix, forward and reverse primers, and nuclease-free water.

• Add a standardized amount of cDNA template (e.g., 1-2 µl) to each reaction well.

• Run the qPCR reaction in a real-time PCR instrument using a standard three-step cycling protocol (denaturation, annealing, and extension).

• Include no-template controls (NTC) to check for contamination and a melt curve analysis at the end of the run (for SYBR Green-based assays) to verify the specificity of the amplified product.

Data Presentation: RT-qPCR Primers

The following table summarizes the primer sequences for the VDR target genes and a commonly used reference gene, beta-actin (ACTB). These primers are designed for human targets.

Gene	Forward Primer (5' - 3')	Reverse Primer (5' - 3')	Reference
CYP24A1	AGCATCTGCCATCTCATGGC	GGACAGAGGCTCTGGTCAGG	OriGene HP205779
TRPV6	AAGATCCGCTACATGGCCAAG	TCCTGGAGAATGTCGTCGAA	OriGene HP207869
CAMP	TAGATGGCATCAACCAGCGG	CTGGGTCCCCATCCATCGT	[4]
ACTB	CACCATTGGCAATGAGCGGTTC	AGGTCTTTGCGGATGTCCACGT	OriGene HP204660

Table 1: Human RT-qPCR Primer Sequences for VDR Target and Reference Genes.

Data Analysis

The relative expression of the target genes should be calculated using the comparative Ct (ΔΔCt) method. The expression level of the target genes is normalized to the expression of the reference gene (ACTB).

Experimental Workflow Diagram

The overall experimental workflow for analyzing the effect of (24R)-MC 976 on VDR target gene expression is depicted below.

Figure 2: Experimental Workflow for RT-qPCR Analysis.

Logical Relationship Diagram

The logical flow from treatment to the expected outcome is illustrated in the following diagram.

References

• 1. researchgate.net [researchgate.net]
• 2. Identification of a Vitamin-D Receptor Antagonist, MeTC7, which Inhibits the Growth of Xenograft and Transgenic Tumors In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. VDR Decrease Enhances the Efficacy of 1,25-Dihydroxyvitamin D3 Inhibiting Gefitinib Resistance by Regulating EGFR/FASN Loop in NSCLC Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regulation of Cathelicidin Antimicrobial Peptide (CAMP) Gene Expression by TNFα and cfDNA in Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Flow Cytometry Analysis with (24R)-MC 976

For Researchers, Scientists, and Drug Development Professionals

Introduction

(24R)-MC 976 is a synthetic analog of Vitamin D3. Vitamin D compounds and their analogs are known to exert potent anti-proliferative, pro-differentiative, and pro-apoptotic effects on various cell types, making them promising candidates for cancer therapy and in the study of cell cycle regulation.[1][2] Flow cytometry is a powerful technique for single-cell analysis, enabling the quantitative assessment of cellular processes such as cell cycle progression and apoptosis.[3] These application notes provide detailed protocols for utilizing (24R)-MC 976 in flow cytometry-based assays to investigate its effects on the cell cycle and apoptosis. The methodologies and expected outcomes are based on the known mechanisms of similar Vitamin D analogs.

Application 1: Cell Cycle Analysis

Vitamin D analogs are well-documented to induce cell cycle arrest, predominantly at the G0/G1 phase.[4][5] This is often mediated by the upregulation of cyclin-dependent kinase inhibitors (CDKIs) like p21 and p27, which in turn inhibit the activity of cyclin-Cdk complexes required for G1/S transition.[6][7][8] Flow cytometry using propidium (B1200493) iodide (PI) staining is a standard method to analyze DNA content and determine the distribution of cells in different phases of the cell cycle.

Experimental Protocol: Cell Cycle Analysis using Propidium Iodide Staining

1. Cell Culture and Treatment:

• Seed the cells of interest (e.g., cancer cell lines such as MG-63 osteosarcoma, BxPC-3 pancreatic cancer, or CaCo-2 colon cancer cells) in appropriate culture vessels and allow them to adhere and grow to about 60-70% confluency.

• Treat the cells with varying concentrations of (24R)-MC 976 (e.g., 10 nM, 100 nM, 1 µM) or a vehicle control (e.g., DMSO or ethanol).

• Incubate the cells for a predetermined period (e.g., 24, 48, or 72 hours) to allow for the induction of cell cycle arrest.

2. Cell Harvesting and Fixation:

• After incubation, harvest the cells by trypsinization. Collect both adherent and floating cells to include any detached apoptotic cells.

• Wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Centrifuge at 300 x g for 5 minutes and discard the supernatant.

• Resuspend the cell pellet in 1 mL of ice-cold PBS.

• While vortexing gently, add 4 mL of ice-cold 70% ethanol (B145695) dropwise to fix the cells.

• Store the fixed cells at -20°C for at least 2 hours. Cells can be stored at this temperature for several weeks.

3. Propidium Iodide Staining:

• Centrifuge the fixed cells at 300 x g for 5 minutes and discard the ethanol.

• Wash the cells once with PBS.

• Resuspend the cell pellet in 500 µL of PI staining solution (containing 50 µg/mL PI and 100 µg/mL RNase A in PBS).

• Incubate the cells in the dark at room temperature for 30 minutes.

4. Flow Cytometry Analysis:

• Analyze the stained cells using a flow cytometer.

• Use a linear scale for the fluorescence channel that detects PI (typically FL2 or PE-Texas Red).

• Collect data from at least 10,000 events per sample.

• Analyze the DNA content histograms to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. A sub-G1 peak may also be observed, which is indicative of apoptotic cells with fragmented DNA.

Data Presentation: Expected Quantitative Data for Cell Cycle Analysis

The following table represents hypothetical data based on studies of other Vitamin D analogs, such as cholecalciferol's effect on CaSki cells.[9]

Treatment Group	% Cells in G0/G1	% Cells in S Phase	% Cells in G2/M	% Cells in Sub-G1 (Apoptosis)
Vehicle Control	60.8 ± 5.7	25.3 ± 3.1	13.9 ± 2.5	1.5 ± 0.5
(24R)-MC 976 (10 nM)	67.3 ± 5.2	20.1 ± 2.8	12.6 ± 2.1	2.8 ± 0.7
(24R)-MC 976 (100 nM)	75.2 ± 4.5	15.4 ± 2.3	9.4 ± 1.9	8.7 ± 1.2
(24R)-MC 976 (1 µM)	82.1 ± 3.9	8.7 ± 1.9	9.2 ± 1.5	15.5 ± 2.1

Signaling Pathway: (24R)-MC 976-Induced G1 Cell Cycle Arrest

Caption: (24R)-MC 976 induced G1 cell cycle arrest pathway.

Application 2: Apoptosis Analysis

Vitamin D analogs are known to induce apoptosis in various cancer cell lines.[10][11] This can occur through both p53-dependent and -independent pathways and may not always involve the activation of known caspases.[11] A common method to detect apoptosis by flow cytometry is through Annexin V and Propidium Iodide (PI) staining. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis, while PI is a nuclear stain that can only enter cells with compromised membranes (late apoptotic and necrotic cells).

Experimental Protocol: Apoptosis Analysis using Annexin V and PI Staining

1. Cell Culture and Treatment:

• Culture and treat cells with (24R)-MC 976 as described in the cell cycle analysis protocol. It is advisable to include a positive control for apoptosis (e.g., treatment with staurosporine (B1682477) or etoposide).

2. Cell Harvesting:

• Harvest both the adherent and floating cell populations.

• Wash the cells twice with ice-cold PBS.

• Centrifuge at 300 x g for 5 minutes and discard the supernatant.

3. Annexin V and PI Staining:

• Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of FITC-conjugated Annexin V to 100 µL of the cell suspension.

• Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Add 10 µL of PI staining solution (50 µg/mL).

• Add 400 µL of 1X Annexin V binding buffer to each tube.

4. Flow Cytometry Analysis:

• Analyze the stained cells immediately by flow cytometry.

• Use a dot plot to visualize the Annexin V-FITC fluorescence (typically FL1) versus the PI fluorescence (typically FL2 or FL3).

• Four populations of cells can be distinguished:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive (this population is usually small in apoptosis).

Data Presentation: Expected Quantitative Data for Apoptosis Analysis

The following table illustrates hypothetical data based on studies of other Vitamin D analogs.[9]

Treatment Group	% Viable Cells	% Early Apoptotic Cells	% Late Apoptotic/Necrotic Cells
Vehicle Control	92.5 ± 2.1	3.5 ± 0.8	4.0 ± 0.9
(24R)-MC 976 (10 nM)	88.2 ± 2.5	6.8 ± 1.1	5.0 ± 1.0
(24R)-MC 976 (100 nM)	75.6 ± 3.2	15.3 ± 2.2	9.1 ± 1.5
(24R)-MC 976 (1 µM)	60.1 ± 4.5	25.4 ± 3.5	14.5 ± 2.8

Signaling Pathway: (24R)-MC 976-Induced Apoptosis

Caption: (24R)-MC 976 induced apoptosis pathway.

Experimental Workflow

References

• 1. Antiproliferative role of vitamin D and its analogs--a brief overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Vitamin D analogs: mechanism of action and therapeutic applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. repository.up.ac.za [repository.up.ac.za]
• 6. Inhibition of MG-63 cell cycle progression by synthetic vitamin D3 analogs mediated by p27, Cdk2, cyclin E, and the retinoblastoma protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Vitamin D analogues up-regulate p21 and p27 during growth inhibition of pancreatic cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Cholecalciferol Inhibits Cell Growth and Induces Apoptosis in the CaSki Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Apoptosis is induced by the active metabolite of vitamin D3 and its analogue EB1089 in colorectal adenoma and carcinoma cells: possible implications for prevention and therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]

Technical Notes & Optimization

(24R)-MC 976 solubility issues and solutions

Disclaimer: Specific experimental data for (24R)-MC 976 is limited. The following guidance is based on the known properties of structurally similar Vitamin D3 analogs, such as Calcitriol and Vitamin D3. Researchers should consider this information as a starting point and perform small-scale tests to optimize their specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is (24R)-MC 976 and what is its likely mechanism of action?

(24R)-MC 976 is a synthetic analog of Vitamin D3. Like other Vitamin D3 analogs, it is presumed to exert its biological effects by binding to and activating the Vitamin D Receptor (VDR). The VDR is a nuclear transcription factor that regulates the expression of numerous genes involved in a wide range of physiological processes, including calcium and phosphate (B84403) metabolism, cell proliferation and differentiation, and immune system modulation.[1][2][3][4]

Q2: I am having trouble dissolving (24R)-MC 976. What are the recommended solvents?

Commonly used solvents for Vitamin D3 and its analogs include:

• Dimethyl sulfoxide (B87167) (DMSO)

• Ethanol

• Methanol

• Dimethylformamide (DMF)

It is recommended to first prepare a concentrated stock solution in an appropriate organic solvent and then dilute it to the final working concentration in your aqueous experimental medium.

Q3: My (24R)-MC 976 precipitates when I add it to my cell culture medium. How can I prevent this?

Precipitation upon dilution of a lipophilic compound from an organic stock solution into an aqueous medium is a common issue.[6][7] Here are some troubleshooting steps:

• Stepwise Dilution: Avoid adding the stock solution directly to the final volume of your medium. Instead, perform one or more intermediate dilutions in the medium. This gradual decrease in solvent concentration can help maintain solubility.

• Vortexing/Sonication: After adding the compound to the medium, vortex or sonicate the solution for a few minutes to aid in dissolution.[8]

• Warming: Gently warming the solution to 37°C in a water bath can sometimes help dissolve the compound.[8]

• Lower Stock Concentration: If precipitation persists, try preparing a less concentrated stock solution in your organic solvent. This will result in a lower final concentration of the organic solvent in your culture medium.

• Use of a Carrier: For in vivo studies or challenging in vitro systems, co-solvents or carriers like polyethylene (B3416737) glycol (PEG), Tween 80, or cyclodextrins can be used to improve solubility.[7][9] However, it is crucial to run appropriate vehicle controls to ensure these carriers do not affect your experimental outcomes.

Q4: How should I store (24R)-MC 976 powder and stock solutions?

• Powder: The powdered form of (24R)-MC 976 should be stored at -20°C for long-term storage and at 2-8°C for short-term use. It is recommended to keep the compound in a desiccator to protect it from moisture.

• Stock Solutions: Once dissolved in an organic solvent, stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C. Stock solutions in DMSO are generally stable for up to 3 months at -20°C.[8] Aqueous solutions of Vitamin D3 analogs are less stable and should ideally be prepared fresh.[10]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Compound will not dissolve in the initial solvent.	The chosen solvent is not appropriate for the compound's polarity.	Try a different organic solvent from the recommended list (e.g., DMSO, ethanol, DMF). Gentle warming and sonication may also aid dissolution.
Precipitation occurs immediately upon dilution in aqueous media.	The compound's solubility limit in the aqueous medium has been exceeded. The rapid change in solvent polarity causes the compound to crash out of solution.	Perform a serial dilution of the stock solution in the aqueous medium. Ensure the final concentration of the organic solvent is low (typically <0.5% for cell culture) and run a vehicle control.[9]
The solution is cloudy or contains visible particles after dilution.	Incomplete dissolution or formation of micelles.	Vortex or sonicate the final solution. If cloudiness persists, consider filtration through a 0.22 µm filter if the compound is fully dissolved. If precipitation is the cause, refer to the solutions for precipitation.
Inconsistent experimental results.	Degradation of the compound due to improper storage or handling. Inaccurate concentration due to incomplete dissolution.	Aliquot stock solutions to avoid repeated freeze-thaw cycles. Protect from light. Ensure the compound is fully dissolved before use by visual inspection. Prepare fresh dilutions for each experiment.

Data Presentation

Table 1: Solubility of Vitamin D3 in Various Solvents

Disclaimer: This data is for Vitamin D3 and should be used as a general guide for (24R)-MC 976. Actual solubility may vary.

Solvent	Solubility (mg/mL)	Reference
Ethanol	~30	[11]
DMSO	~3	[11]
Dimethylformamide (DMF)	~25	[11]
Propan-1-ol	High	[12][13]
Methanol	Moderate	[12][13]
Ethyl Acetate	Moderate	[12][13]
Acetonitrile	Low	[12][13]
Water	Practically Insoluble	[5]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of (24R)-MC 976

• Weighing: Carefully weigh the desired amount of (24R)-MC 976 powder in a suitable vial.

• Solvent Addition: Add the appropriate volume of the chosen organic solvent (e.g., DMSO) to achieve the desired stock concentration (e.g., 10 mM).

• Dissolution: Vortex the vial until the powder is completely dissolved. Gentle warming (to 37°C) or brief sonication can be used to aid dissolution if necessary.

• Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at -20°C or -80°C, protected from light.

Protocol 2: Preparation of Working Solutions for Cell Culture Experiments

• Thaw Stock Solution: Thaw a single aliquot of the (24R)-MC 976 stock solution at room temperature.

• Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the stock solution in pre-warmed cell culture medium. For example, dilute the 10 mM stock 1:100 in medium to get a 100 µM intermediate solution.

• Final Dilution: Add the required volume of the intermediate solution (or the stock solution if not performing an intermediate dilution) to the final volume of cell culture medium to achieve the desired working concentration. Ensure the final concentration of the organic solvent is non-toxic to the cells (typically <0.5% for DMSO).

• Mixing: Gently mix the final working solution by inverting the tube or pipetting up and down.

• Vehicle Control: Prepare a vehicle control by adding the same volume of the organic solvent (without the compound) to the cell culture medium.

Visualizations

Caption: Vitamin D Receptor (VDR) signaling pathway activated by (24R)-MC 976.

Caption: Experimental workflow for preparing (24R)-MC 976 solutions.

References

• 1. Vitamin D receptor signaling mechanisms: Integrated actions of a well-defined transcription factor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vitamin D Receptor Signaling and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. vitamin D receptor signaling pathway Gene Ontology Term (GO:0070561) [informatics.jax.org]
• 4. A Genomic Perspective on Vitamin D Signaling | Anticancer Research [ar.iiarjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. selleckchem.com [selleckchem.com]
• 9. medchemexpress.cn [medchemexpress.cn]
• 10. mdpi.com [mdpi.com]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. che.zju.edu.cn [che.zju.edu.cn]
• 13. Item - Solubility of Vitamin D3 in Six Organic Solvents at Temperatures from (248.2 to 273.2) K - American Chemical Society - Figshare [acs.figshare.com]

Technical Support Center: Optimizing (24R)-MC 976 Concentration in Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the experimental concentration of (24R)-MC 976, a Vitamin D3 analog.

Frequently Asked Questions (FAQs)

Q1: What is (24R)-MC 976 and what is its primary mechanism of action?

A1: (24R)-MC 976 is a synthetic analog of Vitamin D3. Like other Vitamin D analogs, its primary mechanism of action is to bind to and activate the Vitamin D Receptor (VDR).[1][2][3][4] The VDR is a nuclear transcription factor that forms a heterodimer with the Retinoid X Receptor (RXR).[1][5] This complex then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their expression.[5][6][7] This regulation of gene expression underlies the various biological effects of Vitamin D analogs, including control of cellular growth and differentiation.[2][6]

Q2: What is a typical starting concentration range for (24R)-MC 976 in cell culture experiments?

A2: While specific optimal concentrations are cell-type dependent, a common starting range for Vitamin D analogs in in vitro experiments is from 1 nM to 100 nM.[8][9] Some studies have explored concentrations up to 1 µM (1000 nM).[2] It is recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental endpoint.

Q3: How should I dissolve and store (24R)-MC 976?

A3: (24R)-MC 976, like other Vitamin D analogs, should be dissolved in ethanol (B145695) to create a stock solution.[10][11] It is crucial to protect the compound and its solutions from light to prevent degradation.[10] For long-term storage, it is recommended to store the lyophilized compound at -20°C, desiccated.[12] Once in solution, it should be stored at -20°C and used within a month to maintain potency. It's best to prepare small aliquots to avoid multiple freeze-thaw cycles.[12]

Q4: I am not observing the expected biological effect. What are some potential reasons?

A4: Several factors could contribute to a lack of effect:

• Suboptimal Concentration: The concentration of (24R)-MC 976 may be too low or too high for your specific cell type. A thorough dose-response study is essential.

• Compound Instability: Vitamin D analogs are sensitive to light and repeated freeze-thaw cycles.[10] Ensure proper storage and handling.

• Low Vitamin D Receptor (VDR) Expression: The target cells may have low or absent VDR expression, rendering them less responsive to the compound.[10] You can assess VDR expression via qPCR or western blotting.

• Cell Culture Conditions: Factors such as serum concentration in the media can influence the availability and activity of Vitamin D analogs.[10]

• Experimental Endpoint: The chosen readout may not be sensitive to the effects of (24R)-MC 976 in your model system.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No biological response at expected concentrations.	1. Suboptimal concentration. 2. Compound degradation. 3. Low VDR expression in cells. 4. Insufficient incubation time.	1. Perform a dose-response curve (e.g., 0.1 nM to 1 µM) to identify the optimal concentration. 2. Prepare fresh stock solutions from lyophilized powder, ensuring protection from light. Aliquot and store properly. 3. Verify VDR expression in your cell line using qPCR or Western blot. 4. Optimize the treatment duration; some effects may require longer incubation periods (e.g., 24-72 hours).
High cell toxicity or unexpected off-target effects.	1. Concentration is too high. 2. Solvent toxicity.	1. Lower the concentration range in your experiments. Determine the IC50 value for cytotoxicity. 2. Ensure the final concentration of the solvent (e.g., ethanol) in the cell culture medium is non-toxic (typically <0.1%). Run a solvent-only control.
Inconsistent results between experiments.	1. Variability in compound concentration due to improper storage or handling. 2. Inconsistent cell passage number or density. 3. Variations in cell culture media supplements.	1. Strictly adhere to storage and handling protocols. Use fresh aliquots for each experiment. 2. Maintain consistent cell culture practices, using cells within a defined passage number range and seeding at a consistent density. 3. Use the same batch of serum and other media components for a set of related experiments.

Experimental Protocols

Protocol 1: Preparation of (24R)-MC 976 Stock Solution

• Materials: (24R)-MC 976 powder, 100% ethanol (molecular biology grade), sterile microcentrifuge tubes.

• Procedure:

  • Under low light conditions, weigh the desired amount of (24R)-MC 976 powder.

  • Dissolve the powder in 100% ethanol to a convenient stock concentration (e.g., 1 mM).

  • Vortex briefly to ensure complete dissolution.

  • Aliquot the stock solution into small volumes in sterile, light-protected microcentrifuge tubes.

  • Store the aliquots at -20°C for up to one month.[12]

Protocol 2: Dose-Response Experiment for Cell Viability (MTT Assay)

• Materials: Target cell line, complete cell culture medium, 96-well plates, (24R)-MC 976 stock solution, MTT reagent, DMSO.

• Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Prepare serial dilutions of (24R)-MC 976 in complete cell culture medium from the stock solution. A typical concentration range could be 0.1 nM, 1 nM, 10 nM, 100 nM, and 1 µM. Include a vehicle control (medium with the same final concentration of ethanol).

  • Remove the old medium from the cells and add the medium containing the different concentrations of (24R)-MC 976.

  • Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

  • Add MTT reagent to each well and incubate for 2-4 hours at 37°C.

  • Add DMSO to dissolve the formazan (B1609692) crystals.

  • Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle control and plot the dose-response curve.

Data Presentation

Table 1: Example Dose-Response Data for a Vitamin D Analog on Cell Viability

Concentration (nM)	Cell Viability (% of Control)	Standard Deviation
0 (Vehicle)	100	5.2
0.1	98.5	4.8
1	95.2	5.1
10	85.1	6.3
100	60.7	7.1
1000	35.4	8.5

Table 2: Recommended Concentration Ranges for Different Experimental Assays

Assay Type	Typical Concentration Range	Notes
Gene Expression (qPCR)	1 - 100 nM	The optimal concentration will depend on the target gene and cell type.
Cell Proliferation/Viability	10 - 1000 nM	Higher concentrations may be required to observe anti-proliferative effects.[2]
Protein Expression (Western Blot)	1 - 100 nM	Dependent on the half-life of the target protein.
Differentiation Assays	10 - 100 nM	The effective concentration can be highly cell-type specific.

Visualizations

Caption: Canonical Vitamin D Receptor (VDR) signaling pathway activated by (24R)-MC 976.

Caption: A logical workflow for optimizing and using (24R)-MC 976 in experiments.

References

• 1. VDR (VITAMIN D RECEPTOR) - NuRCaMeIn [ub.edu]
• 2. Effects of vitamin D on the growth of normal and malignant B-cell progenitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medaysis.com [medaysis.com]
• 4. Vitamin D Receptor/VDR Polyclonal Antibody (BS-2987R) [thermofisher.com]
• 5. A Genomic Perspective on Vitamin D Signaling | Anticancer Research [ar.iiarjournals.org]
• 6. Vitamin D receptor signaling mechanisms: Integrated actions of a well-defined transcription factor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vivo contribution of Cyp24a1 promoter vitamin D response elements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. vitamin D receptor signaling pathway Gene Ontology Term (GO:0070561) [informatics.jax.org]
• 9. Vitamin D Analogs Regulate the Vitamin D System and Cell Viability in Ovarian Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Preparation and Evaluation of Vitamin D3 Supplementation as Transdermal Film-Forming Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 12. adooq.com [adooq.com]

(24R)-MC 976 stability in cell culture media

Welcome to the technical support center for (24R)-MC 976. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to ensure the successful application of (24R)-MC 976 in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: My experimental results with (24R)-MC 976 are inconsistent. Could this be related to its stability in my cell culture media?

A: Yes, inconsistent results are often linked to the stability of a small molecule in the experimental medium.[1] (24R)-MC 976, a Vitamin D analog, can degrade over time in cell culture, leading to a decreased effective concentration and, consequently, variable biological effects.[1][2] It is crucial to assess the stability of the compound under your specific experimental conditions to ensure reproducibility.[1]

Q2: What are the primary factors that can degrade (24R)-MC 976 in cell culture media?

A: As a Vitamin D analog, the stability of (24R)-MC 976 can be affected by several factors, including:

• Light: Vitamin D3 and its analogs are known to be sensitive to light, which can cause degradation.[2][3]

• Temperature: Elevated temperatures can accelerate the degradation of Vitamin D compounds.[3][4]

• pH: Vitamin D3 is most stable at a pH above 5, with a significant drop in stability in more acidic conditions.[3]

• Oxidation: The presence of oxygen and reactive oxygen species can lead to oxidative degradation.[3]

• Enzymatic Degradation: If you are using serum-containing media (e.g., with FBS), enzymes present in the serum can metabolize the compound.[1]

• Metal Ions: Certain metal ions can have a destabilizing effect on Vitamin D in aqueous solutions.[3]

Q3: How can I determine the stability of (24R)-MC 976 under my specific experimental conditions?

A: The most reliable method is to perform a stability study. This involves incubating (24R)-MC 976 in your specific cell culture medium (including all supplements like serum) at the experimental temperature (e.g., 37°C) and CO₂ levels. Aliquots are collected at various time points (e.g., 0, 2, 6, 12, 24, 48 hours), and the remaining concentration of (24R)-MC 976 is quantified using an analytical method like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1][5]

Q4: What are the recommended storage conditions for (24R)-MC 976 stock solutions?

A: Stock solutions should be prepared, aliquoted into tightly sealed vials to avoid repeated freeze-thaw cycles, and stored at -20°C or below for long-term use.[6][7] For short-term storage, 2-8°C is acceptable.[7] The compound should be handled in a dry, well-ventilated place.[7]

Q5: What can I do if I discover that (24R)-MC 976 is unstable in my media?

A: If you find that the compound is degrading under your experimental conditions, consider these strategies:

• Reduce Incubation Time: Design experiments with shorter endpoints if degradation is significant over longer periods.[1]

• Replenish the Compound: For long-term experiments, consider replacing the media with a freshly prepared solution containing (24R)-MC 976 at regular intervals.[1]

• Use Serum-Free Media: If enzymatic degradation is suspected, test if a serum-free or reduced-serum medium is compatible with your cell type.[1]

• Protect from Light: Conduct experiments in the dark or use amber-colored, light-blocking culture plates.[1]

Troubleshooting Guide

This guide addresses common issues encountered during cell culture experiments with (24R)-MC 976.

Problem	Possible Cause(s)	Suggested Solution(s)
Rapid Degradation of Compound	Inherently unstable in aqueous solution at 37°C.[6] pH of the media is not optimal (too acidic).[3] Media components are reacting with the compound.[6] Exposure to light.[2]	Perform a stability check in a simpler buffer like PBS to assess inherent stability.[6] Ensure the media pH remains stable (above 5) throughout the experiment.[3] Analyze stability in different media formulations. Protect experiments from light by using amber plates or working in a dark environment.[1]
High Variability Between Replicates	Inconsistent sample handling or timing.[6] Incomplete solubilization of the compound in stock or media.[6] Issues with the analytical quantification method (e.g., LC-MS).[6]	Ensure precise and consistent timing for sample collection and processing.[6] Confirm complete dissolution of the compound by visual inspection and proper vortexing. Test solubility at the highest concentration to be used.[5] Validate your analytical method for linearity, precision, and accuracy.[6]
Low or No Biological Effect	Loss of compound due to degradation. Adsorption of the compound to plasticware (e.g., plates, tips).[1] Incorrect stock solution concentration.	Confirm stability using the protocol outlined below. Use low-protein-binding plates and pipette tips. Include a control group without cells to measure non-specific binding to plastic.[6] Verify the concentration of the stock solution.

Data Presentation: Factors Affecting Stability

The stability of (24R)-MC 976, as a Vitamin D analog, is influenced by several physicochemical factors. The table below summarizes these factors and suggests mitigation strategies.

Factor	Effect on Stability	Mitigation Strategy
Temperature	Higher temperatures accelerate the rate of degradation.[3][4]	Store stock solutions at ≤ -20°C. Minimize the time the compound spends at 37°C outside of the necessary incubation period.
Light	Exposure to UV or visible light can induce photodegradation.[2][3]	Store stock solutions and handle the compound in the dark. Use amber vials and light-blocking cell culture plates for experiments.[1]
pH	Stability is significantly reduced in acidic conditions (pH < 5).[3]	Use a buffered cell culture medium and ensure the pH is maintained in the optimal physiological range (typically 7.2-7.4).
Oxygen	Can cause oxidative degradation of the compound.[3]	Prepare solutions fresh. Minimize headspace in storage vials. While a 5% CO₂ incubator environment is standard, be aware of potential long-term oxidative effects.
Serum Enzymes	Proteases and other enzymes in serum (e.g., FBS) may metabolize the compound.[1]	If enzymatic degradation is confirmed, consider reducing the serum concentration or using a defined, serum-free medium if suitable for the cell line.[1][8]
Adsorption	The compound may adsorb to the surface of plastic labware.[1]	Use low-protein-binding polypropylene (B1209903) plates and pipette tips. Pre-condition plates with media before adding the compound.

Experimental Protocols

Protocol: Assessing the Stability of (24R)-MC 976 in Cell Culture Media via LC-MS

This protocol provides a general method to quantify the stability of (24R)-MC 976 in your specific cell culture medium.

Objective: To determine the percentage of (24R)-MC 976 remaining in a cell culture medium over a specified time course (e.g., 48 hours).

Materials:

• (24R)-MC 976 powder

• DMSO (HPLC grade)

• Cell culture medium (e.g., DMEM, RPMI-1640), with and without serum (FBS)

• Sterile, low-protein-binding microcentrifuge tubes and 24-well plates

• Acetonitrile (B52724) (ACN), cold (4°C), containing a suitable internal standard

• Calibrated pipettes and low-protein-binding tips

• Incubator (37°C, 5% CO₂)

• Centrifuge (capable of 14,000 x g at 4°C)

• LC-MS/MS system[9][10]

Procedure:

• Preparation of Stock Solution:

  • Prepare a concentrated stock solution of (24R)-MC 976 (e.g., 10 mM) in DMSO. Ensure it is fully dissolved. Store at -20°C.

• Preparation of Working Solution:

  • On the day of the experiment, thaw the stock solution.

  • Prepare a working solution by diluting the stock solution directly into the cell culture medium (with and without serum, as required) to the desired final concentration (e.g., 1 µM or 10 µM).[1]

• Incubation:

  • Aliquot 1 mL of the (24R)-MC 976-containing media into triplicate wells of a 24-well plate for each condition.

  • Incubate the plate at 37°C in a humidified incubator with 5% CO₂.

• Sample Collection:

  • Collect 100 µL aliquots from each well at designated time points (e.g., 0, 2, 8, 24, and 48 hours).

  • For the T=0 time point, collect the aliquot immediately after adding the working solution to the plate.[6]

  • Transfer each aliquot to a fresh, labeled low-protein-binding microcentrifuge tube.

• Sample Preparation (Protein Precipitation):

  • To each 100 µL aliquot, add 200 µL of cold acetonitrile containing the internal standard.[6]

  • Vortex the samples vigorously for 30 seconds to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.[6]

  • Carefully transfer the supernatant to a new vial for LC-MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the concentration of (24R)-MC 976.[9][11] The method should be optimized for the specific mass transition of the parent compound.

• Data Analysis:

  • Calculate the concentration of (24R)-MC 976 at each time point using a calibration curve.

  • Determine the percentage of (24R)-MC 976 remaining at each time point relative to the T=0 concentration.

  • Plot the percentage remaining versus time to visualize the degradation profile.

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. circehealthscience.com [circehealthscience.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. biocrick.com [biocrick.com]
• 8. Improvement of the culture stability of non-anchorage-dependent animal cells grown in serum-free media through immobilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. waters.com [waters.com]
• 10. sciex.com [sciex.com]
• 11. sciex.com [sciex.com]

Preventing (24R)-MC 976 degradation in experiments

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential information for handling (24R)-MC 976 to prevent its degradation and ensure the reliability and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is (24R)-MC 976 and why is its stability a concern?

(24R)-MC 976 is a synthetic analog of 1α,25-dihydroxyvitamin D3 (calcitriol), the biologically active form of vitamin D.[1] Like other vitamin D compounds, it is susceptible to degradation from environmental factors, which can lead to a loss of potency and inaccurate experimental outcomes. Maintaining its chemical integrity is crucial for obtaining reliable and reproducible data.

Q2: What are the primary factors that cause the degradation of (24R)-MC 976?

The main factors contributing to the degradation of vitamin D analogs like (24R)-MC 976 are:

• Light: Exposure to ultraviolet (UV) light can cause isomerization of the triene system, a key structural feature for its biological activity.

• Temperature: Elevated temperatures can accelerate degradation pathways.[2]

• Oxygen: Atmospheric oxygen can lead to oxidation of the molecule.

• pH: (24R)-MC 976 is most stable at a pH above 5.[3] It is unstable in acidic and strongly alkaline conditions.[3][4][5]

Q3: How should I properly store (24R)-MC 976?

To ensure long-term stability, (24R)-MC 976 should be stored under the following conditions:

• Temperature: For long-term storage, -20°C is recommended.[4] For short-term storage, 2-8°C is acceptable.[4] Some suppliers recommend storing the lyophilized powder at -20°C for up to 36 months.[1]

• Light: Store in a light-protected container, such as an amber vial or a container wrapped in aluminum foil.

• Atmosphere: For maximum stability, especially for long-term storage of the solid compound, storing under an inert atmosphere (e.g., argon or nitrogen) is recommended to prevent oxidation.

• Form: It is often supplied as a crystalline solid or in a solution. If in solution, it should be stored at -20°C and used within one month to prevent loss of potency.[1] It is advisable to aliquot solutions to avoid multiple freeze-thaw cycles.[1]

Q4: What precautions should I take during my experiments to minimize degradation?

• Protect from Light: Use amber-colored microplates and tubes. If transparent containers are necessary, shield them from light as much as possible.

• Control Temperature: Perform experimental steps at a controlled room temperature and avoid unnecessary exposure to heat.

• Use Appropriate Solvents: Prepare solutions in high-purity solvents. For cell culture experiments, the final concentration of the solvent (e.g., DMSO or ethanol) should be kept to a minimum to avoid cytotoxicity.

• pH of Media: Be mindful of the pH of your experimental buffers and media. Vitamin D3 is most stable at a pH above 5.[3]

Q5: How can I determine if my (24R)-MC 976 has degraded?

Inconsistent or weaker-than-expected biological activity in your experiments can be an indicator of degradation. To confirm the integrity of your compound, analytical methods such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to assess its purity and identify any degradation products.[6]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent experimental results	Degradation of (24R)-MC 976 stock solution.	Prepare fresh stock solutions from lyophilized powder. Aliquot stock solutions into single-use volumes to avoid repeated freeze-thaw cycles. Always protect solutions from light.
Variability in experimental conditions.	Ensure consistent light exposure, temperature, and incubation times across all experiments.
Loss of biological activity over time	Improper storage of (24R)-MC 976.	Review storage conditions. Ensure the compound is stored at the correct temperature, protected from light, and under an inert atmosphere if necessary.[1][4]
Repeated freeze-thaw cycles of stock solutions.	Prepare and store aliquots for single use to minimize freeze-thaw cycles.[1]
Oxidative degradation.	Purge stock solution vials with an inert gas (argon or nitrogen) before sealing and storing.
Precipitation of the compound in aqueous media	Low solubility of (24R)-MC 976 in aqueous solutions.	Ensure the final solvent concentration is sufficient to maintain solubility without causing cellular toxicity. Briefly vortex or sonicate to aid dissolution.

Data Summary

Table 1: General Stability of Vitamin D Analogs Under Various Conditions

Condition	Stability	Recommendations
Temperature	Stable for 3 months at -80°C and 7 days at -20°C.[7][8]	For long-term storage, use -20°C or -80°C. Avoid prolonged exposure to room temperature.
Light	Degrades upon exposure to UV light.	Store in amber vials or protect from light with aluminum foil.
pH	Most stable at pH > 5.[3] Unstable in acidic and strongly alkaline conditions.[3][4]	Use buffers and media with a pH in the stable range.
Oxygen	Susceptible to oxidation.	Store under an inert atmosphere (argon or nitrogen).
Freeze-Thaw Cycles	Repeated cycles can lead to degradation.	Aliquot stock solutions into single-use volumes.[1]

Experimental Protocols

Protocol 1: Preparation of (24R)-MC 976 Stock Solution

• Allow the vial of solid (24R)-MC 976 to equilibrate to room temperature before opening to prevent condensation.

• Under sterile conditions and in a dimly lit environment, dissolve the compound in an appropriate high-purity solvent (e.g., ethanol (B145695) or DMSO) to create a concentrated stock solution (e.g., 1-10 mM).

• Mix thoroughly by vortexing until the solid is completely dissolved.

• Dispense the stock solution into single-use aliquots in light-protected tubes.

• Store the aliquots at -20°C or -80°C until use.

Protocol 2: Dosing in a Cell Culture Experiment

• Thaw a single-use aliquot of the (24R)-MC 976 stock solution at room temperature, protected from light.

• Further dilute the stock solution in cell culture medium to the desired final working concentration immediately before adding to the cells.

• Ensure the final solvent concentration in the culture medium is below the threshold for cellular toxicity (typically <0.1% for DMSO).

• Gently mix the medium containing (24R)-MC 976 before adding it to the cell cultures.

• Incubate the cells for the desired period, ensuring the incubator minimizes light exposure.

Visualizations

References

• 1. adooq.com [adooq.com]
• 2. researchgate.net [researchgate.net]
• 3. Comprehensive Stability Study of Vitamin D3 in Aqueous Solutions and Liquid Commercial Products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biocrick.com [biocrick.com]
• 5. Degradation pathways of 4-methylmethcathinone in alkaline solution and stability of methcathinone analogs in various pH solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. clinicallab.com [clinicallab.com]
• 7. Effect of sample type, centrifugation and storage conditions on vitamin D concentration - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Troubleshooting inconsistent results with (24R)-MC 976

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using (24R)-MC 976, a synthetic Vitamin D Receptor (VDR) agonist. Our aim is to help you achieve consistent and reliable results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is (24R)-MC 976 and what is its primary mechanism of action?

(24R)-MC 976 is a synthetic analog of the active form of Vitamin D3, 1α,25-dihydroxyvitamin D3. Its primary mechanism of action is to function as a Vitamin D Receptor (VDR) agonist.[1] Upon binding to the VDR, it induces a conformational change in the receptor, leading to the recruitment of coactivator proteins and the formation of a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription.

Q2: What are the recommended storage and handling conditions for (24R)-MC 976?

For optimal stability, (24R)-MC 976 should be stored as a lyophilized powder at -20°C and protected from light. For creating stock solutions, it is recommended to dissolve the compound in a suitable solvent like DMSO and store these aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Q3: At what concentration should I use (24R)-MC 976 in my cell-based assays?

The optimal concentration of (24R)-MC 976 will vary depending on the cell type and the specific assay being performed. It is highly recommended to perform a dose-response curve to determine the EC50 (half-maximal effective concentration) for your experimental system. Based on available data for similar VDR agonists, a starting concentration range of 1 nM to 1 µM is advisable for initial experiments.

Troubleshooting Inconsistent Results

Q4: My experimental results with (24R)-MC 976 are highly variable between experiments. What could be the cause?

Inconsistent results can stem from several factors. Here are some common causes and solutions:

• Cell Culture Conditions:

  • Inconsistent Cell Health: Ensure your cells are healthy, in the logarithmic growth phase, and at a consistent passage number. Over-confluent or stressed cells can exhibit altered responses.

  • Serum Variability: If using fetal bovine serum (FBS), batch-to-batch variability can significantly impact results. Consider using a single, pre-tested batch of FBS or transitioning to serum-free media if your cell line permits.

  • Mycoplasma Contamination: Mycoplasma can alter cellular responses. Regularly test your cell lines for contamination.

• Compound Handling and Dosing:

  • Improper Storage: Ensure the compound and its solutions are stored correctly to prevent degradation.

  • Inaccurate Pipetting: Use calibrated pipettes and proper technique to ensure accurate and consistent dosing.

  • Solubility Issues: (24R)-MC 976, like many lipophilic compounds, may have limited solubility in aqueous media. Ensure it is fully dissolved in the vehicle (e.g., DMSO) before further dilution in culture medium. Precipitation of the compound will lead to lower effective concentrations.

• Assay-Specific Issues:

  • Inconsistent Incubation Times: Adhere strictly to the optimized incubation times for your assay.

  • Reagent Variability: Use fresh, properly stored reagents for each experiment.

Q5: I am observing lower-than-expected activity or no response with (24R)-MC 976. What should I check?

• VDR Expression Levels: The target cells must express sufficient levels of the Vitamin D Receptor. You can verify VDR expression using techniques like qPCR or Western blotting.

• Presence of Co-factors: The transcriptional activity of VDR requires the presence of the Retinoid X Receptor (RXR) and other nuclear co-activators.[1] Ensure your cell line expresses these necessary co-factors.

• Compound Degradation: Verify the integrity of your (24R)-MC 976 stock solution. If in doubt, prepare a fresh stock.

• Assay Sensitivity: Your assay may not be sensitive enough to detect a response. Consider optimizing the assay parameters, such as cell number, incubation time, or the reporter system used.

Q6: I am observing cytotoxicity at higher concentrations of (24R)-MC 976. How can I mitigate this?

• Vehicle Toxicity: High concentrations of the vehicle (e.g., DMSO) can be toxic to cells. Ensure the final concentration of the vehicle in your culture medium is low (typically ≤ 0.1%) and include a vehicle-only control in your experiments.

• Compound-Specific Cytotoxicity: All compounds can be toxic at high concentrations. Perform a cell viability assay (e.g., MTT or trypan blue exclusion) in parallel with your functional assay to determine the cytotoxic concentration range of (24R)-MC 976 for your specific cell line. Choose a concentration for your experiments that is well below the toxic threshold.

Data Presentation

Table 1: Physicochemical and Handling Properties of (24R)-MC 976

Property	Value	Source
Molecular Formula	C27H42O3	Supplier Data
Molecular Weight	414.62 g/mol	Supplier Data
Appearance	White to off-white solid	General Knowledge
Purity	>97%	MSDS
Storage (Solid)	-20°C, desiccated, protected from light	Supplier Data
Storage (Solution)	-20°C or -80°C in aliquots	Best Practice
Recommended Solvent	DMSO, Ethanol	General Knowledge
Chemical Stability	Stable under recommended storage conditions. Avoid strong oxidizing/reducing agents, strong acids/alkalis.	MSDS

Experimental Protocols

Protocol: VDR-Mediated Reporter Gene Assay

This protocol describes a general procedure for assessing the agonist activity of (24R)-MC 976 using a luciferase-based reporter assay in a suitable cell line (e.g., HEK293T or a cancer cell line known to express VDR) co-transfected with a VDR expression vector and a VDRE-luciferase reporter vector.

Materials:

• HEK293T cells (or other suitable cell line)

• DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin

• VDR expression plasmid

• VDRE-luciferase reporter plasmid

• Transfection reagent (e.g., Lipofectamine)

• (24R)-MC 976

• DMSO

• 96-well white, clear-bottom cell culture plates

• Luciferase assay reagent

• Luminometer

Procedure:

• Cell Seeding:

  • Trypsinize and count healthy, sub-confluent cells.

  • Seed the cells in a 96-well plate at a density of 1-2 x 10^4 cells per well in 100 µL of complete growth medium.

  • Incubate at 37°C, 5% CO2 for 24 hours.

• Transfection:

  • Prepare the transfection mix according to the manufacturer's protocol. Co-transfect the cells with the VDR expression plasmid and the VDRE-luciferase reporter plasmid.

  • Incubate for 4-6 hours, then replace the transfection medium with fresh complete growth medium.

  • Incubate for an additional 18-24 hours.

• Compound Treatment:

  • Prepare a 10 mM stock solution of (24R)-MC 976 in DMSO.

  • Perform serial dilutions of the stock solution in serum-free medium to achieve the desired final concentrations (e.g., 1 nM to 1 µM). Remember to include a vehicle-only control.

  • Carefully remove the medium from the cells and add 100 µL of the prepared compound dilutions.

  • Incubate for 18-24 hours.

• Luciferase Assay:

  • Equilibrate the plate and the luciferase assay reagent to room temperature.

  • Remove the medium from the wells.

  • Add the luciferase assay reagent to each well according to the manufacturer's instructions.

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Normalize the luciferase readings to a co-transfected control plasmid (e.g., Renilla luciferase) if applicable.

  • Plot the normalized luciferase activity against the log of the (24R)-MC 976 concentration.

  • Determine the EC50 value from the resulting dose-response curve.

Mandatory Visualizations

Caption: Signaling pathway of (24R)-MC 976 as a VDR agonist.

Caption: Troubleshooting workflow for inconsistent experimental results.

References

• 1. What are VDR agonists and how do they work? [synapse.patsnap.com]

Technical Support Center: Investigating Off-Target Effects of (24R)-MC 976

This technical support center is designed for researchers, scientists, and drug development professionals investigating the potential off-target effects of (24R)-MC 976, a synthetic analog of Vitamin D3. The following troubleshooting guides and frequently asked questions (FAQs) provide insights into designing, executing, and interpreting experiments to build a comprehensive off-target profile for this compound.

Frequently Asked Questions (FAQs)

Q1: We are beginning our investigation into the off-target effects of (24R)-MC 976. Where should we start?

A1: A systematic, tiered approach is recommended to efficiently identify potential off-target interactions of (24R)-MC 976.

• Literature and In Silico Analysis: Begin by reviewing the literature for known off-target effects of other Vitamin D analogs. Utilize computational or in silico models to predict potential off-target binding based on the structure of (24R)-MC 976. These predictions can help prioritize experimental screening.[1][2][3]

• Broad Panel Screening: The initial experimental step should involve screening (24R)-MC 976 against a broad panel of receptors and enzymes. This provides a wide survey of potential interactions and can guide more focused follow-up studies.[4] A kinase screen is a common starting point, as kinases are frequent off-targets for small molecules.[5][6][7][8]

• Hit Validation and Confirmation: Any "hits" from the primary screen must be validated through secondary assays. This involves generating dose-response curves to determine potency (e.g., IC50 or EC50) and using orthogonal assays to confirm the interaction.[4]

Q2: Our initial screen suggests that (24R)-MC 976 may interact with several kinases. What are the next steps?

A2: Positive results from a primary kinase screen require rigorous validation to confirm the interaction and understand its biological relevance.

• Dose-Response Studies: Conduct experiments to determine the potency of (24R)-MC 976 against the identified kinases. This will establish the concentration range at which the off-target effects occur.

• Orthogonal Assays: It is crucial to confirm the interaction using a different experimental methodology. For instance, if the primary screen was a biochemical assay, a biophysical assay like Surface Plasmon Resonance (SPR) can be used to measure direct binding.[4]

• Cell-Based Assays: Investigate whether (24R)-MC 976 engages the kinase target within a cellular context. A Cellular Thermal Shift Assay (CETSA) is a valuable tool for confirming target engagement in intact cells.[9]

Q3: We are observing a cellular phenotype that does not seem to be explained by the known on-target activity of (24R)-MC 976. How can we identify the responsible off-target?

A3: Unexplained cellular phenotypes suggest the engagement of a biologically significant off-target. The following approaches can help in its identification:

• Phenotypic Screening: Compare the observed phenotype with those induced by a library of well-characterized compounds. This may provide clues about the pathway being modulated.

• Chemical Proteomics: Techniques such as affinity chromatography, using an immobilized version of (24R)-MC 976 as bait, can be employed to pull down interacting proteins from cell lysates. These proteins can then be identified by mass spectrometry.

• Gene Expression Profiling: Analyze changes in gene expression in response to (24R)-MC 976 treatment. The pattern of up- or down-regulated genes can provide insights into the signaling pathways being affected and point towards potential off-targets.[10][11]

Troubleshooting Guides

Issue 1: High background or false positives in our receptor binding assay.

Possible Cause	Troubleshooting Step
Non-specific binding of (24R)-MC 976	Increase the concentration of the blocking agent (e.g., BSA) in the assay buffer. Include a non-specific binding control by adding a high concentration of an unlabeled ligand known to bind to the target receptor.
Compound precipitation	Visually inspect the assay wells for any signs of precipitation. Determine the solubility of (24R)-MC 976 in the assay buffer and ensure the final concentration is below its solubility limit.
Contaminated reagents	Prepare fresh buffers and reagent solutions. Ensure proper storage of all components.

Issue 2: Inconsistent results in our cell-based assays.

Possible Cause	Troubleshooting Step
Poor cell permeability of (24R)-MC 976	Assess the physicochemical properties of the compound. If permeability is low, consider using permeabilizing agents (with appropriate controls) or modifying the compound structure.
Cellular metabolism of the compound	Incubate (24R)-MC 976 with liver microsomes or hepatocytes and analyze for metabolic degradation using LC-MS.
Target not expressed in the cell line	Confirm the expression of the putative off-target protein in the cell line being used via Western blot or qPCR.

Experimental Protocols

Protocol 1: Kinase Selectivity Profiling

Objective: To determine the inhibitory activity of (24R)-MC 976 against a broad panel of kinases to identify potential off-targets.[5][6][7][8][9][12]

Methodology:

• Compound Preparation: Prepare a stock solution of (24R)-MC 976 (e.g., 10 mM in DMSO). Serially dilute the compound to generate a range of concentrations for IC50 determination.

• Assay Plate Preparation: In a 384-well plate, add the recombinant kinase, its specific substrate, and ATP.

• Compound Addition: Add the diluted (24R)-MC 976 or a vehicle control (e.g., DMSO) to the wells.

• Incubation: Incubate the plate at room temperature for a specified period (e.g., 60 minutes) to allow for the enzymatic reaction to proceed.

• Detection: Add a detection reagent that measures the extent of substrate phosphorylation or ATP consumption. The signal is read using a plate reader.

• Data Analysis: Plot the percentage of kinase activity against the logarithm of the (24R)-MC 976 concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: Radioligand Receptor Binding Assay

Objective: To determine the binding affinity of (24R)-MC 976 for a specific receptor.[13][14][15][16][17]

Methodology:

• Membrane Preparation: Prepare cell membranes from a cell line overexpressing the receptor of interest.

• Assay Setup: In a 96-well filter plate, combine the cell membranes, a radiolabeled ligand known to bind to the receptor, and varying concentrations of (24R)-MC 976 or a vehicle control.

• Incubation: Incubate the plate at room temperature for a defined period to allow the binding to reach equilibrium.

• Washing: Wash the wells to remove unbound radioligand.

• Detection: Measure the amount of bound radioligand in each well using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the (24R)-MC 976 concentration. Calculate the Ki (inhibition constant) from the IC50 value using the Cheng-Prusoff equation.

Protocol 3: Gene Expression Profiling using Microarray or RNA-Seq

Objective: To identify changes in gene expression patterns in response to (24R)-MC 976 treatment.[10][11][18]

Methodology:

• Cell Treatment: Treat a relevant cell line with (24R)-MC 976 at a concentration known to elicit a biological response, alongside a vehicle control.

• RNA Extraction: After a specified treatment duration, harvest the cells and extract total RNA.

• Library Preparation and Sequencing/Hybridization:

  • For RNA-Seq: Prepare sequencing libraries from the extracted RNA and sequence them on a high-throughput sequencing platform.

  • For Microarray: Label the RNA and hybridize it to a microarray chip containing probes for thousands of genes.

• Data Analysis:

  • Differential Expression Analysis: Identify genes that are significantly up- or down-regulated in the (24R)-MC 976-treated samples compared to the controls.

  • Pathway Analysis: Use bioinformatics tools to determine which signaling pathways or biological processes are enriched among the differentially expressed genes.

Data Presentation

Table 1: Kinase Selectivity Profile of (24R)-MC 976

Kinase Target	% Inhibition at 1 µM	IC50 (µM)
Kinase A
Kinase B
Kinase C
...

Table 2: Receptor Binding Affinity of (24R)-MC 976

Receptor Target	IC50 (nM)	Ki (nM)
Receptor X
Receptor Y
Receptor Z
...

Table 3: Differentially Expressed Genes upon (24R)-MC 976 Treatment

Gene Symbol	Fold Change	p-value	Pathway
Gene 1
Gene 2
Gene 3
...

Visualizations

References

• 1. Drug Off-Target Effects Predicted Using Structural Analysis in the Context of a Metabolic Network Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
• 3. In silico off-target profiling for enhanced drug safety assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Protein kinase profiling assays: a technology review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 7. assayquant.com [assayquant.com]
• 8. Kinase Screening & Profiling Services - Creative Biogene [creative-biogene.com]
• 9. benchchem.com [benchchem.com]
• 10. Peptidomics-Based Drug Off-Target Effects Research - Creative Proteomics [creative-proteomics.com]
• 11. Frontiers | Application of perturbation gene expression profiles in drug discovery—From mechanism of action to quantitative modelling [frontiersin.org]
• 12. wuxibiology.com [wuxibiology.com]
• 13. giffordbioscience.com [giffordbioscience.com]
• 14. Receptor-Ligand Binding Assay | MtoZ Biolabs [mtoz-biolabs.com]
• 15. revvity.com [revvity.com]
• 16. Receptor Ligand Binding Assay - Creative Biolabs [creative-biolabs.com]
• 17. bmglabtech.com [bmglabtech.com]
• 18. Large-scale analysis of human gene expression variability associates highly variable drug targets with lower drug effectiveness and safety - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (24R)-MC 976 In Vitro Efficacy

Welcome to the technical support center for (24R)-MC 976. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help researchers optimize their in vitro experiments and overcome common challenges.

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the use of (24R)-MC 976 in cell culture experiments.

Question 1: Why am I observing a weaker-than-expected anti-proliferative or pro-differentiating effect of (24R)-MC 976 on my cell line?

Possible Causes and Solutions:

• Suboptimal Concentration: The effective concentration of (24R)-MC 976 is highly cell-type dependent. An initial dose-response experiment is critical. We recommend testing a broad range of concentrations (e.g., 10⁻¹¹ M to 10⁻⁶ M) to determine the optimal EC₅₀ or IC₅₀ for your specific cell line.

• Serum Protein Sequestration: Vitamin D analogs, including (24R)-MC 976, can bind to albumin and Vitamin D Binding Protein (DBP) present in fetal bovine serum (FBS). This binding reduces the free, bioavailable concentration of the compound.

  • Troubleshooting Step: Try reducing the serum concentration in your culture medium (e.g., to 2-5% FBS) or transitioning to a serum-free medium if your cell line can tolerate it. Always maintain consistency in the serum batch and concentration used.

• Low Vitamin D Receptor (VDR) Expression: The primary mechanism of action for (24R)-MC 976 is through the nuclear Vitamin D Receptor (VDR). Cell lines with low or negligible VDR expression will exhibit reduced responsiveness.

  • Troubleshooting Step: Verify the VDR expression level in your cell line using qPCR or Western blot. If VDR expression is low, consider using a different, more responsive cell line or a VDR-overexpressing model.

• Compound Degradation: Improper storage or handling can lead to the degradation of the compound.

  • Troubleshooting Step: (24R)-MC 976 should be dissolved in a suitable solvent like ethanol (B145695) or DMSO, aliquoted to avoid repeated freeze-thaw cycles, and stored at -20°C or -80°C, protected from light. Prepare fresh dilutions in culture medium for each experiment.

Question 2: How can I confirm that (24R)-MC 976 is active in my experimental system?

Answer:

To confirm the biological activity of (24R)-MC 976, you should measure the expression of known Vitamin D target genes. The most well-established target gene is CYP24A1 (24-hydroxylase), which is strongly upregulated by VDR agonists as part of a negative feedback loop.

• Experimental Workflow: Treat your cells with (24R)-MC 976 at the desired concentration for a specific time period (e.g., 6-24 hours).

• Analysis: Extract RNA and perform a quantitative real-time PCR (qPCR) analysis to measure the relative expression of CYP24A1 mRNA. A significant increase in CYP24A1 expression relative to a vehicle-treated control confirms that the compound is active and engaging the VDR signaling pathway.

Question 3: What are the essential controls for an experiment involving (24R)-MC 976?

Answer:

Proper controls are crucial for interpreting your results accurately.

• Vehicle Control: This is the most critical control. Treat a set of cells with the same volume of the solvent (e.g., ethanol or DMSO) used to dissolve the (24R)-MC 976. This control accounts for any effects of the solvent itself on cell behavior.

• Untreated Control: Cells that receive only fresh culture medium. This serves as a baseline for normal cell health and proliferation.

• Positive Control (Optional but Recommended): Treat a set of cells with a well-characterized VDR agonist like calcitriol (B1668218) (1α,25(OH)₂D₃). This can help benchmark the potency and efficacy of (24R)-MC 976 in your specific cell model.

Quantitative Data Summary

The efficacy of (24

Cell viability problems with (24R)-MC 976 treatment

Welcome to the technical support center for (24R)-MC 976. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in their experiments involving this Vitamin D3 analog.

Frequently Asked Questions (FAQs)

Q1: What is (24R)-MC 976 and what is its primary mechanism of action?

(24R)-MC 976 is a synthetic analog of calcitriol, the active form of Vitamin D3.[1] Like other Vitamin D analogs, its primary mechanism of action is through binding to the Vitamin D Receptor (VDR), a nuclear transcription factor.[2][3] Upon ligand binding, the VDR forms a heterodimer with the Retinoid X Receptor (RXR).[3][4] This complex then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes, leading to the modulation of gene transcription.[4] This signaling pathway is known to regulate processes such as cell proliferation, differentiation, and apoptosis.[5][6]

Q2: What are the expected effects of (24R)-MC 976 on cell viability?

As a Vitamin D analog, (24R)-MC 976 is expected to exhibit anti-proliferative effects on various cell types, particularly cancer cells. These effects are typically mediated by inducing cell cycle arrest, promoting cellular differentiation, and triggering apoptosis (programmed cell death).[5][7] The specific outcome and potency can be highly dependent on the cell line and experimental conditions.

Q3: How should I dissolve and store (24R)-MC 976?

(24R)-MC 976 is a lipophilic compound. For cell culture experiments, it is recommended to dissolve it in a small amount of an organic solvent like DMSO or ethanol (B145695) to create a concentrated stock solution.[6] This stock solution can then be further diluted in the cell culture medium to achieve the desired final concentration. Ensure the final concentration of the solvent in the culture medium is low (typically <0.1%) to avoid solvent-induced cytotoxicity.[6] Stock solutions should be stored at -20°C or lower, protected from light, and aliquoted to prevent repeated freeze-thaw cycles.[6]

Q4: What is a typical concentration range to use for (24R)-MC 976 in cell culture experiments?

The optimal concentration of (24R)-MC 976 will vary depending on the cell line's sensitivity. It is recommended to perform a dose-response experiment to determine the effective concentration range for your specific model. A starting point could be a broad range from nanomolar (nM) to micromolar (µM) concentrations. For similar Vitamin D analogs, effects on gene expression have been observed in the low nanomolar range.[8]

Troubleshooting Guide

Problem 1: I am observing much higher cell death than expected, even at low concentrations.

• Potential Cause 1: Solvent Cytotoxicity.

  • Solution: Ensure the final concentration of your solvent (e.g., DMSO, ethanol) in the cell culture medium is non-toxic to your cells. A final concentration of 0.1% or lower is generally considered safe for most cell lines.[6] Run a vehicle control experiment (treating cells with the highest volume of solvent used) to confirm that the solvent itself is not causing cell death.

• Potential Cause 2: High Sensitivity of the Cell Line.

  • Solution: Your specific cell line may be exceptionally sensitive to (24R)-MC 976. Perform a more granular dose-response curve starting from a much lower concentration range (e.g., picomolar to low nanomolar) to identify the optimal working concentration.

• Potential Cause 3: Contamination of Cell Culture.

  • Solution: Microbial contamination can cause unexpected cell death.[9] Visually inspect your cell cultures for any signs of contamination (e.g., cloudy media, rapid pH change). If contamination is suspected, discard the cultures and start a new batch from a frozen stock that has been tested for contamination.

Problem 2: I am not observing any significant effect on cell viability.

• Potential Cause 1: Insufficient Concentration or Incubation Time.

  • Solution: The concentrations used may be too low, or the treatment duration may be too short to induce a measurable effect. Increase the concentration range and/or extend the incubation period (e.g., from 24 hours to 48 or 72 hours) and perform a time-course experiment.

• Potential Cause 2: Cell Line Resistance.

  • Solution: The cell line may be resistant to Vitamin D analogs. This could be due to low or absent VDR expression, or mutations in the VDR signaling pathway. Verify the expression of VDR in your cell line using techniques like qPCR or Western blotting. Consider using a different, more sensitive cell line as a positive control if possible.

• Potential Cause 3: Compound Degradation.

  • Solution: (24R)-MC 976 may have degraded due to improper storage or handling. Ensure the compound is stored correctly (at -20°C or below, protected from light) and that stock solutions are not subjected to multiple freeze-thaw cycles.[6] It is advisable to use freshly prepared dilutions for each experiment.

Problem 3: I am seeing high variability in my results between replicate wells or experiments.

• Potential Cause 1: Uneven Cell Seeding.

  • Solution: Inconsistent cell numbers across wells will lead to variable results. Ensure you have a single-cell suspension and mix the cells thoroughly before and during plating to ensure even distribution.

• Potential Cause 2: Edge Effects in Multi-well Plates.

  • Solution: The outer wells of a multi-well plate are more prone to evaporation, which can concentrate media components and affect cell growth. To minimize this, avoid using the outermost wells for experimental conditions and instead fill them with sterile PBS or media.

• Potential Cause 3: Inconsistent Drug Dilution and Addition.

  • Solution: Pipetting errors, especially with small volumes, can lead to significant variations in the final drug concentration. Use calibrated pipettes and ensure thorough mixing of the medium after adding the compound.

Quantitative Data Summary

The following tables provide an example of how to present quantitative data for (24R)-MC 976 treatment. Note: The data presented here is illustrative and based on typical results for potent Vitamin D analogs. Researchers should generate their own data for the specific cell lines and conditions used.

Table 1: Effect of (24R)-MC 976 on Cell Viability (IC50 Values)

Cell Line	Treatment Duration (hours)	IC50 (nM)
Ovarian Cancer (13781)	72	[Data to be determined]
Ovarian Cancer (14433)	72	[Data to be determined]
Breast Cancer (MCF-7)	72	[Data to be determined]
Prostate Cancer (LNCaP)	72	[Data to be determined]

Table 2: Apoptosis Induction by (24R)-MC 976 Treatment (48 hours)

Cell Line	Concentration (nM)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
Control	0	3.5 ± 0.8	2.1 ± 0.5
MCF-7	10	12.4 ± 1.5	5.3 ± 1.1
100	25.8 ± 2.2	15.7 ± 1.9
LNCaP	10	9.8 ± 1.3	4.2 ± 0.9
100	21.5 ± 2.0	12.9 ± 1.6

Table 3: Cell Cycle Analysis of MCF-7 Cells Treated with (24R)-MC 976 (24 hours)

Treatment	% G0/G1 Phase	% S Phase	% G2/M Phase	% Sub-G1 (Apoptosis)
Vehicle Control	65.2 ± 3.1	22.5 ± 2.5	12.3 ± 1.8	1.8 ± 0.4
100 nM (24R)-MC 976	78.9 ± 3.5	10.1 ± 1.9	11.0 ± 1.5	4.5 ± 0.9

Key Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of (24R)-MC 976 in culture medium. Remove the old medium from the wells and add the medium containing different concentrations of the compound. Include a vehicle-only control.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) in a humidified incubator at 37°C with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours. During this time, viable cells with active metabolism will convert the MTT into a purple formazan (B1609692) product.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Protocol 2: Apoptosis Detection using Annexin V and Propidium Iodide (PI) Staining

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with (24R)-MC 976 for the desired time.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use a gentle dissociation agent like Trypsin-EDTA, then combine with the floating cells from the supernatant.

• Washing: Wash the cells with cold PBS and centrifuge at a low speed.

• Staining: Resuspend the cell pellet in 1X Annexin V Binding Buffer. Add Annexin V-FITC and PI according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Analysis: Analyze the stained cells by flow cytometry within one hour.[10] The populations can be distinguished as:

  • Viable cells (Annexin V- / PI-)

  • Early apoptotic cells (Annexin V+ / PI-)

  • Late apoptotic/necrotic cells (Annexin V+ / PI+)

  • Necrotic cells (Annexin V- / PI+)

Protocol 3: Cell Cycle Analysis using Propidium Iodide (PI) Staining

• Cell Seeding and Treatment: Seed cells and treat with (24R)-MC 976 as described for the apoptosis assay.

• Cell Harvesting: Collect all cells (adherent and floating).

• Fixation: Wash the cells with PBS and fix them in ice-cold 70% ethanol while vortexing gently. Store the fixed cells at -20°C for at least 2 hours (or overnight).

• Washing: Centrifuge the fixed cells to remove the ethanol and wash with PBS.

• Staining: Resuspend the cell pellet in a staining solution containing PI and RNase A. The RNase A is crucial to ensure that only DNA is stained.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the DNA content by flow cytometry. The data will be displayed as a histogram, from which the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle can be quantified.[2][5][11] A sub-G1 peak can also be quantified, which is indicative of apoptotic cells with fragmented DNA.[2]

Visualizations

Caption: Vitamin D Receptor (VDR) Signaling Pathway activated by (24R)-MC 976.

Caption: Troubleshooting workflow for unexpected cell viability results.

Caption: Logical relationships between experimental variables and outcomes.

References

• 1. itsupplies.com [itsupplies.com]
• 2. researchgate.net [researchgate.net]
• 3. Label-free cell cycle analysis for high-throughput imaging flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 細胞培養トラブルシューティング [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Vitamin D: Current Challenges between the Laboratory and Clinical Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Vitamin D Analogs Regulate the Vitamin D System and Cell Viability in Ovarian Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Beginner’s Guide to Cell Culture: Practical Advice for Preventing Needless Problems [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. bdbiosciences.com [bdbiosciences.com]

Technical Support Center: (24R)-MC 976 Vehicle Control Selection

This guide provides researchers, scientists, and drug development professionals with essential information for selecting an appropriate vehicle control when conducting experiments with (24R)-MC 976, a Vitamin D3 derivative.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is (24R)-MC 976 and why is vehicle control selection important?

(24R)-MC 976 is a synthetic analog of Vitamin D3.[1] Like many Vitamin D analogs, it is lipophilic, meaning it does not readily dissolve in aqueous solutions such as cell culture media.[2] Therefore, an organic solvent is typically required to create a stock solution that can be further diluted into the experimental system. The choice of this solvent, or "vehicle," is critical because the vehicle itself can influence experimental outcomes, potentially leading to misinterpretation of the results.[3][4][5] A proper vehicle control (the vehicle administered alone) is essential to distinguish the effects of (24R)-MC 976 from any effects of the solvent.

Q2: What are the most common solvents for dissolving (24R)-MC 976 and other lipophilic compounds for in vitro studies?

Commonly used organic solvents for dissolving lipophilic compounds like Vitamin D analogs for cell-based assays include:

• Ethanol (B145695): Frequently used for Vitamin D analogs.[6][7]

• Dimethyl sulfoxide (B87167) (DMSO): A versatile solvent for a wide range of hydrophobic compounds.[3][8]

• Acetone: Another potential solvent, which in some studies has shown lower cytotoxicity compared to others.[3][4]

• Dimethylformamide (DMF): While effective at dissolving compounds, it can exhibit higher toxicity.[3]

Q3: How do I choose the best solvent for my experiment?

The ideal solvent should:

• Completely dissolve (24R)-MC 976 at the desired stock concentration.

• Be non-toxic to the cells at the final working concentration.[4]

• Not interfere with the assay being performed.[3]

It is highly recommended to perform a preliminary cytotoxicity assay with the chosen solvent(s) on your specific cell line to determine the maximum non-toxic concentration.[4]

Q4: My (24R)-MC 976 precipitates when I add it to my aqueous culture medium. What should I do?

This is a common issue when working with lipophilic compounds. Here are some troubleshooting steps:

• Ensure the stock solution is fully dissolved: Before diluting, make sure there are no visible crystals in your stock solution. Gentle warming or vortexing may be necessary.

• Optimize the dilution method: Instead of adding the stock solution directly to the full volume of media, try a serial dilution. First, dilute the stock in a small volume of media, vortex or pipette vigorously to mix, and then add this to the final volume.

• Lower the final concentration of the organic solvent: The final concentration of the solvent in your culture medium should typically be kept low, often below 0.5% or even 0.1%, depending on the cell line and the solvent's toxicity.[3][8] If precipitation occurs, you may need to prepare a more concentrated stock solution to reduce the volume added to the medium.

• Consider a different solvent: If precipitation persists, you may need to test a different solvent that offers better solubility for (24R)-MC 976.

Q5: What concentration of solvent should I use in my vehicle control?

The vehicle control group must receive the exact same concentration of the solvent as the experimental group treated with (24R)-MC 976.[5] For example, if you add 1 µL of a 1 mM (24R)-MC 976 stock solution in ethanol to 1 mL of culture medium, your vehicle control should be 1 µL of ethanol in 1 mL of culture medium.

Data Summary: Common Solvents for in vitro Studies

The following table summarizes key properties of common solvents used for dissolving lipophilic compounds in cell culture experiments. The cytotoxicity data is generalized, and it is crucial to test these solvents on your specific cell line.

Solvent	Common Final Concentration	Advantages	Potential Issues
Ethanol	< 0.5%[3]	Widely used for Vitamin D analogs[6], generally well-tolerated at low concentrations.	Can have cytotoxic effects at higher concentrations.[5][8]
DMSO	< 0.5%[3]	Excellent solubilizing capacity for a broad range of compounds.	Can induce cellular differentiation and has known effects on gene expression.[5]
Acetone	< 1%[3]	Some studies report lower cytotoxicity compared to other solvents.[3][4]	May not be as effective at solubilizing all compounds as DMSO.
DMF	< 0.1%[3]	Strong solubilizing power.	Generally exhibits higher toxicity compared to ethanol, DMSO, and acetone.[3]

Experimental Protocols

Protocol: Determining Solvent Cytotoxicity

• Cell Plating: Seed your cells of interest in a 96-well plate at a density that will not lead to over-confluence during the experiment.

• Solvent Dilutions: Prepare a series of dilutions of your chosen solvent (e.g., ethanol, DMSO) in your complete cell culture medium. The concentration range should span the intended final concentration in your experiments (e.g., from 0.01% to 2%).

• Treatment: Remove the plating medium from the cells and replace it with the medium containing the different solvent concentrations. Include a "medium only" control group.

• Incubation: Incubate the plate for a duration that matches your planned (24R)-MC 976 treatment time (e.g., 24, 48, or 72 hours).

• Viability Assay: Assess cell viability using a standard method such as an MTT, XTT, or PrestoBlue assay according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of viable cells for each solvent concentration relative to the "medium only" control. The highest concentration that does not significantly reduce cell viability is considered safe for your experiments.

Visual Guides

Signaling Pathway and Experimental Workflow Diagrams

Caption: Workflow for selecting a vehicle control for (24R)-MC 976 experiments.

References

• 1. adooq.com [adooq.com]
• 2. Lipophilic solvent: Significance and symbolism [wisdomlib.org]
• 3. Cytotoxic Effects of Some Common Organic Solvents on MCF-7, RAW-264.7 and Human Umbilical Vein Endothelial Cells [ajmb.umsha.ac.ir]
• 4. abis-files.ankara.edu.tr [abis-files.ankara.edu.tr]
• 5. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Vitamin D Analogs Regulate the Vitamin D System and Cell Viability in Ovarian Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Interpreting unexpected data from (24R)-MC 976 studies

Welcome to the technical support center for (24R)-MC 976. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on interpreting unexpected data and troubleshooting common issues encountered during experimentation with this novel vitamin D3 analog.

Frequently Asked Questions (FAQs)

Q1: What is (24R)-MC 976 and what is its expected mechanism of action?

A1: (24R)-MC 976 is a synthetic analog of Vitamin D3.[1] Like other vitamin D analogs, it is expected to exert its biological effects primarily through the Vitamin D Receptor (VDR), a nuclear transcription factor that regulates gene expression.[2][3] Upon binding to the VDR, the receptor forms a heterodimer with the Retinoid X Receptor (RXR), which then binds to Vitamin D Response Elements (VDREs) on target genes to modulate their transcription. The intended effects of synthetic analogs are often to achieve a better separation between the desired therapeutic actions (e.g., anti-proliferative, pro-differentiating) and the calcemic side effects associated with the natural hormone, 1,25-dihydroxyvitamin D3.[2][3]

Q2: My in vitro and in vivo results with (24R)-MC 976 are inconsistent. What could be the reason?

A2: Discrepancies between in vitro and in vivo results are not uncommon when studying vitamin D analogs. Several factors can contribute to this:

• Metabolism: (24R)-MC 976 may be metabolized differently in vivo, leading to activation or inactivation of the compound.

• Vitamin D Binding Protein (DBP): The affinity of (24R)-MC 976 for DBP can significantly affect its pharmacokinetics and bioavailability in vivo.[2] An analog with low DBP affinity might be cleared more rapidly from circulation.

• Cell-Specific VDR Expression and Co-regulators: The cellular context, including the expression levels of VDR and its co-activators or co-repressors, can influence the cellular response to the analog.

Q3: I am observing lower than expected potency of (24R)-MC 976 in my cell-based assays. What should I check?

A3: If the observed potency is lower than anticipated, consider the following:

• Compound Integrity and Storage: Ensure that the compound has been stored correctly to prevent degradation. (24R)-MC 976 should be stored at -20°C for long-term storage.[4]

• Cell Culture Conditions: The expression of VDR can be influenced by cell density, passage number, and media components. Standardize these conditions across experiments.

• Serum in Media: Components in fetal bovine serum (FBS) can bind to the analog, reducing its effective concentration. Consider using charcoal-stripped serum or serum-free media for certain experiments.

Q4: Are there any known off-target effects for vitamin D analogs that I should be aware of?

A4: While the primary target is the VDR, some vitamin D analogs have been reported to have non-genomic effects that are independent of VDR-mediated transcription. These rapid, non-genomic actions can involve the modulation of intracellular signaling pathways. It is advisable to investigate key signaling pathways that might be affected in your experimental model.

Troubleshooting Guides

Issue 1: Unexpected Calcemic Effects in Animal Studies

Observation	Potential Cause	Troubleshooting Steps
Higher than expected serum calcium levels.	The analog may have a stronger than anticipated effect on intestinal calcium absorption or bone resorption.	1. Perform a dose-response study to determine the calcemic threshold. 2. Analyze the expression of VDR target genes involved in calcium transport (e.g., TRPV6, Calbindin-D9k) in the intestine and bone. 3. Compare the in vivo calcemic activity with that of 1,25-dihydroxyvitamin D3 as a positive control.
No significant change in serum calcium at expected therapeutic doses.	The analog may have a favorable dissociation between its therapeutic and calcemic effects. Alternatively, the dose may be too low or the compound is rapidly cleared.	1. Confirm the formulation and administration of the compound. 2. Measure the serum half-life of (24R)-MC 976. 3. Increase the dose and monitor for both therapeutic and calcemic effects.

Issue 2: Variable Anti-proliferative or Pro-differentiating Activity in Cell Culture

Observation	Potential Cause	Troubleshooting Steps
Inconsistent inhibition of cell proliferation between experiments.	1. Variability in cell seeding density. 2. Changes in VDR expression with cell passage. 3. Inconsistent treatment duration.	1. Standardize cell seeding protocols. 2. Use cells within a defined passage number range. 3. Perform a time-course experiment to determine the optimal treatment duration.
Lack of expected differentiation in target cells.	1. The cell line may have lost its responsiveness to vitamin D analogs. 2. The chosen differentiation markers may not be sensitive to this specific analog. 3. The concentration of the analog may be suboptimal.	1. Test the cell line with a known potent VDR agonist like 1,25-dihydroxyvitamin D3. 2. Analyze a panel of differentiation markers. 3. Perform a dose-response experiment to identify the optimal concentration for differentiation.

Experimental Protocols

Protocol 1: In Vitro Cell Proliferation Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Treatment: Treat the cells with a range of concentrations of (24R)-MC 976 (e.g., 10⁻¹¹ M to 10⁻⁷ M) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for the desired treatment period (e.g., 72 hours).

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the MTT solution and add DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol 2: Quantitative Real-Time PCR (qPCR) for VDR Target Gene Expression

• Cell Treatment: Treat cells with (24R)-MC 976 or vehicle control for a specified time (e.g., 24 hours).

• RNA Extraction: Isolate total RNA from the cells using a suitable kit.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR: Perform qPCR using primers for your target genes (e.g., CYP24A1, p21) and a housekeeping gene (e.g., GAPDH).

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method.

Visualizations

Caption: General Vitamin D Receptor (VDR) signaling pathway activated by (24R)-MC 976.

References

• 1. adooq.com [adooq.com]
• 2. Frontiers | The future of vitamin D analogs [frontiersin.org]
• 3. Vitamin D analogs: therapeutic applications and mechanisms for selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biocrick.com [biocrick.com]

Technical Support Center: Best Practices for Long-Term Studies with (24R)-MC 976 and Related Vitamin D Analogs

This guide provides researchers, scientists, and drug development professionals with best practices, troubleshooting advice, and frequently asked questions for conducting long-term studies with the vitamin D analog (24R)-MC 976. Due to the limited publicly available data for (24R)-MC 976, this document leverages data from the well-characterized and structurally related analog, MC 903 (Calcipotriol), as a proxy to provide comprehensive and practical guidance.

Frequently Asked Questions (FAQs)

Q1: What is (24R)-MC 976 and what is its mechanism of action?

A1: (24R)-MC 976 is a synthetic analog of vitamin D3. Like other vitamin D analogs, its primary mechanism of action is through binding to the Vitamin D Receptor (VDR). The VDR is a nuclear transcription factor that, upon ligand binding, forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes, modulating their transcription. This can lead to a variety of cellular responses, including inhibition of proliferation, induction of differentiation, and modulation of immune responses.

Q2: What are the expected advantages of using a vitamin D analog like (24R)-MC 976 over the natural hormone, 1,25-dihydroxyvitamin D3 (Calcitriol)?

A2: A primary advantage of many synthetic vitamin D analogs is the separation of their anti-proliferative and pro-differentiating effects from their effects on calcium metabolism. The therapeutic use of Calcitriol in long-term, high-dose studies is often limited by its potent calcemic activity, which can lead to hypercalcemia and associated toxicities. Analogs are often designed to have a more favorable therapeutic window, with reduced impact on systemic calcium levels. For instance, the related analog MC 903 (Calcipotriol) is 100-200 times less active in vivo on calcium metabolism compared to Calcitriol, largely due to its rapid clearance and metabolism into less active compounds.[1]

Q3: How should (24R)-MC 976 be stored for long-term stability?

A3: For long-term storage, (24R)-MC 976 should be kept at -20°C. For short-term use, storage at 2-8°C is acceptable. It is crucial to protect the compound from light and moisture to ensure its stability.

Q4: What is the primary signaling pathway activated by (24R)-MC 976?

A4: The primary pathway is the classical VDR-mediated genomic signaling pathway. The binding of (24R)-MC 976 to the VDR induces a conformational change that promotes the recruitment of co-activator proteins and initiates the transcription of target genes. These genes are involved in cell cycle arrest, apoptosis, and cellular differentiation.

VDR-mediated genomic signaling pathway.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Compound precipitation in dosing solution	- Poor solubility in the chosen vehicle.- Incorrect pH of the solution.- Low temperature causing the compound to fall out of solution.	- Use a vehicle appropriate for poorly soluble compounds (see Experimental Protocols).- Perform small-scale solubility tests with different vehicles (e.g., corn oil, PEG400, DMSO/saline mixtures).- Gently warm the solution and vortex thoroughly before each administration. Prepare fresh solutions frequently.
No observable in vivo efficacy	- Insufficient dose.- Poor bioavailability due to administration route.- Compound degradation.- Target cells/tissue have low VDR expression.	- Conduct a dose-response study to determine the optimal dose.- Consider an alternative route of administration (e.g., intraperitoneal vs. oral gavage).- Verify compound stability and proper storage. Aliquot stock solutions to avoid repeated freeze-thaw cycles.- Confirm VDR expression in your model system via Western blot or IHC.
Unexpected toxicity or weight loss in animals	- Off-target effects.- Hypercalcemia, even if reduced, can occur at high doses.- Vehicle toxicity in long-term studies.	- Reduce the dose and/or dosing frequency.- Monitor serum calcium levels regularly (see Experimental Protocols).- Include a vehicle-only control group to assess the toxicity of the delivery vehicle itself.
Variable results between experiments	- Inconsistent dosing preparation.- Diurnal variations in animal sensitivity.- Inter-animal variability in metabolism.	- Standardize the dosing preparation protocol strictly.- Administer the compound at the same time each day.- Increase the number of animals per group to improve statistical power.

Quantitative Data (Based on MC 903/Calcipotriol as a proxy)

The following tables summarize key quantitative data for the related vitamin D analog, MC 903 (Calcipotriol). This data is intended to serve as a reference point for designing studies with (24R)-MC 976.

Table 1: In Vitro Biological Activity of MC 903 (Calcipotriol)

Parameter	Cell Line	Value	Comparison to 1,25(OH)2D3	Reference
VDR Binding Affinity	Various	High	Similar	[2]
Inhibition of Proliferation	U937 (lymphoma)	Potent	Similar	[1]
Induction of Differentiation	Keratinocytes	Potent	Similar	[3]
Effect on IL-1 function	Mouse thymocytes	Potent inhibitor	Similar	[4]

Table 2: In Vivo Effects of MC 903 (Calcipotriol) in Rats

Parameter	Effect	Comparison to 1,25(OH)2D3	Reference
Hypercalcemic Activity	Low	100-200 times less potent	[1]
Bone Calcium Mobilization	Low	At least 100 times less active	[5]
Pharmacokinetics (IV dose)	Rapid Clearance	>100 times higher clearance rate	[1]
Metabolism	Extensive	Forms metabolites with >100x weaker activity	[1][6]

Experimental Protocols

1. Protocol for Preparation and Administration of Dosing Solution for In Vivo Studies

This protocol is a general guideline for preparing a poorly soluble compound like a vitamin D analog for oral or intraperitoneal administration in rodents. It is critical to perform small-scale pilot studies to confirm the solubility and stability of (24R)-MC 976 in the chosen vehicle.

Materials:

• (24R)-MC 976 powder

• Vehicle components:

  • Ethanol (B145695) (anhydrous)

  • Cremophor EL or similar solubilizing agent

  • Corn oil or saline (sterile)

• Sterile microcentrifuge tubes

• Vortex mixer

• Water bath (optional)

• Dosing needles (gavage or standard)

Procedure:

• Initial Dissolution: Weigh the required amount of (24R)-MC 976 into a sterile tube. Add a small volume of ethanol (e.g., 5-10% of the final volume) to dissolve the powder completely. Vortex thoroughly.

• Addition of Solubilizer: Add a solubilizing agent like Cremophor EL (e.g., 5-10% of the final volume). Vortex until the solution is clear and homogenous.

• Addition of Carrier Vehicle: Slowly add the carrier vehicle (e.g., corn oil for oral gavage or saline for IP injection) to the desired final volume while vortexing.

• Homogenization: Continue to vortex for 5-10 minutes to ensure a stable emulsion or solution. If necessary, gently warm the solution in a 37°C water bath to aid dissolution, but be cautious of compound stability at higher temperatures.

• Administration: Before each animal is dosed, vortex the solution again to ensure homogeneity. Administer the required volume based on the animal's most recent body weight.

• Control Group: Prepare a vehicle-only solution following the same procedure, omitting the (24R)-MC 976, for administration to the control group.

Workflow for dosing solution preparation.

2. Protocol for Monitoring Hypercalcemia in Long-Term Studies

Regular monitoring for hypercalcemia is a critical safety assessment in long-term studies with any vitamin D analog.

Frequency:

• Baseline: Before the first dose.

• Initial Phase (first 4 weeks): Weekly.

• Long-Term Phase: Bi-weekly or monthly, depending on the dose and previous results.

• Additional Monitoring: If animals show signs of toxicity (e.g., weight loss, lethargy, polyuria).

Procedure:

• Sample Collection: Collect blood samples (e.g., via tail vein or saphenous vein) into serum separator tubes. A volume of 50-100 µL is typically sufficient.

• Serum Separation: Allow the blood to clot at room temperature for 30 minutes, then centrifuge at 2,000 x g for 10 minutes.

• Analysis: Analyze the serum for total calcium concentration using a colorimetric assay kit or an automated clinical chemistry analyzer.

• Data Interpretation: Compare the calcium levels of the treated groups to the vehicle-control group. A statistically significant increase in serum calcium, particularly if it exceeds the normal physiological range for the species, is an indicator of calcemic activity.

• Action Threshold: If mean serum calcium levels in a treatment group increase by >10-15% above the control group or exceed the upper limit of the normal range, consider reducing the dose or dosing frequency.

References

• 1. Calcipotriol (MC 903): pharmacokinetics in rats and biological activities of metabolites. A comparative study with 1,25(OH)2D3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Calcipotriol (MC 903), a novel vitamin D3 analogue stimulates terminal differentiation and inhibits proliferation of cultured human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Calcipotriol Nanosuspension-Loaded Trilayer Dissolving Microneedle Patches for the Treatment of Psoriasis: In Vitro Delivery and In Vivo Antipsoriatic Activity Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. grappanetwork.org [grappanetwork.org]
• 6. In vitro metabolism of the anti-psoriatic vitamin D analog, calcipotriol, in two cultured human keratinocyte models - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activities of (24R)-MC 976 and Calcitriol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of the vitamin D analog (24R)-MC 976 and the active form of vitamin D, calcitriol (B1668218). The information is compiled from available scientific literature and is intended to provide an objective overview for research and drug development purposes.

Introduction

Calcitriol (1α,25-dihydroxyvitamin D3) is the hormonally active form of vitamin D and a key regulator of calcium and phosphate (B84403) homeostasis. Beyond its classical endocrine functions, calcitriol exhibits potent anti-proliferative, pro-differentiative, and immunomodulatory effects in a variety of cell types. These pleiotropic actions have spurred the development of synthetic vitamin D analogs with the aim of separating these therapeutic effects from the calcemic activity that can lead to hypercalcemia at therapeutic doses. (24R)-MC 976 is one such synthetic analog of vitamin D3. This guide compares the known biological activities of (24R)-MC 976 and calcitriol, focusing on their interaction with the vitamin D receptor (VDR), subsequent transcriptional activity, and their effects on cellular processes.

Data Presentation

Direct comparative quantitative data for (24R)-MC 976 across all biological parameters is limited in the currently available public literature. The following tables summarize the available data for calcitriol and provide a qualitative comparison for (24R)-MC 976 based on studies of closely related 24-hydroxylated vitamin D analogs.

Table 1: Vitamin D Receptor (VDR) Binding Affinity

Compound	Receptor	Ligand	Binding Affinity (IC50/Ki)	Reference
Calcitriol	Human VDR	[³H]1α,25(OH)₂D₃	~0.1 nM (Ki)	Generic Data
(24R)-MC 976	Human VDR	[³H]1α,25(OH)₂D₃	Data not available. Studies on the closely related 24R,25(OH)₂D₃ show significantly weaker binding to VDR compared to calcitriol, requiring concentrations up to 10⁵-fold higher for comparable weak binding in electrophoretic mobility shift assays.[1]	[1]

Table 2: Transcriptional Activity

Compound	Reporter Gene Assay	Cell Line	Transcriptional Activity (EC50)	Reference
Calcitriol	VDRE-luciferase	Various	~0.1 - 1 nM	Generic Data
(24R)-MC 976	VDRE-luciferase	Data not available	Data not available. However, studies on 24R,25(OH)₂D₃ indicate that despite weak VDR binding, it is more potent in transactivation of the human osteocalcin (B1147995) gene than would be predicted by its in vitro binding affinity.[1]	[1]

Table 3: Effects on Cell Proliferation and Differentiation

Compound	Assay	Cell Line	Effect (IC50/EC50)	Reference
Calcitriol	Proliferation (e.g., MTT, BrdU)	e.g., MCF-7, HL-60	Potent inhibitor of proliferation and inducer of differentiation (cell line dependent).	Generic Data
(24R)-MC 976	Proliferation/Differentiation	Data not available	Data not available. Other 24-hydroxylated vitamin D analogs have shown potent anti-proliferative and pro-differentiative effects, in some cases exceeding that of calcitriol.	Generic Data

Experimental Protocols

Detailed experimental protocols are crucial for the accurate comparison of biological activity. Below are representative protocols for the key assays discussed.

Vitamin D Receptor (VDR) Competitive Binding Assay

Objective: To determine the binding affinity of a test compound ((24R)-MC 976) for the VDR by measuring its ability to compete with a radiolabeled ligand (e.g., [³H]calcitriol).

Materials:

• Purified recombinant human VDR

• [³H]calcitriol

• Test compound ((24R)-MC 976) and unlabeled calcitriol

• Assay buffer (e.g., Tris-HCl, pH 7.4, containing protease inhibitors and stabilizing agents)

• 96-well plates

• Glass fiber filters

• Scintillation fluid and counter

Procedure:

• Prepare serial dilutions of the test compound and unlabeled calcitriol.

• In a 96-well plate, add a fixed concentration of [³H]calcitriol, the VDR preparation, and varying concentrations of the test compound or unlabeled calcitriol.

• Include control wells for total binding (no competitor) and non-specific binding (a high concentration of unlabeled calcitriol).

• Incubate the plate to allow the binding reaction to reach equilibrium.

• Rapidly filter the contents of each well through a glass fiber filter to separate bound from free radioligand.

• Wash the filters with cold assay buffer to remove non-specifically bound radioligand.

• Place the filters in scintillation vials with scintillation fluid and measure the radioactivity.

• Calculate the specific binding and plot the percentage of specific binding against the log concentration of the competitor.

• Determine the IC50 value (the concentration of competitor that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

Transcriptional Reporter Gene Assay

Objective: To measure the ability of a test compound to activate VDR-mediated gene transcription.

Materials:

• A suitable host cell line (e.g., HEK293, COS-1)

• Expression vector for human VDR

• Reporter plasmid containing a Vitamin D Response Element (VDRE) linked to a reporter gene (e.g., luciferase or β-galactosidase)

• Transfection reagent

• Cell culture medium and reagents

• Test compound ((24R)-MC 976) and calcitriol

• Luciferase assay system or β-galactosidase detection kit

Procedure:

• Co-transfect the host cells with the VDR expression vector and the VDRE-reporter plasmid.

• Plate the transfected cells in a 96-well plate and allow them to recover.

• Treat the cells with serial dilutions of the test compound or calcitriol.

• Incubate the cells for a sufficient period to allow for gene transcription and protein expression (e.g., 24-48 hours).

• Lyse the cells and measure the reporter gene activity according to the manufacturer's instructions.

• Normalize the reporter activity to a co-transfected control plasmid (e.g., Renilla luciferase) or total protein concentration.

• Plot the normalized reporter activity against the log concentration of the compound and determine the EC50 value (the concentration that produces 50% of the maximal response).

Cell Proliferation Assay (MTT Assay)

Objective: To assess the effect of a test compound on the proliferation of a cancer cell line (e.g., MCF-7 breast cancer cells).

Materials:

• MCF-7 cells

• Cell culture medium and reagents

• Test compound ((24R)-MC 976) and calcitriol

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a detergent-based solution)

• Microplate reader

Procedure:

• Seed MCF-7 cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with serial dilutions of the test compound or calcitriol.

• Incubate the cells for a desired period (e.g., 72-96 hours).

• Add MTT solution to each well and incubate for a few hours, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to untreated control cells.

• Plot the percentage of viability against the log concentration of the compound and determine the IC50 value (the concentration that inhibits cell proliferation by 50%).

Mandatory Visualizations

Signaling Pathway

The genomic signaling pathway for vitamin D analogs like (24R)-MC 976 and calcitriol is initiated by their binding to the Vitamin D Receptor (VDR).

Caption: Genomic signaling pathway of (24R)-MC 976 and calcitriol.

Experimental Workflow: VDR Competitive Binding Assay

Caption: Workflow for a VDR competitive binding assay.

Discussion and Conclusion

The comparison between (24R)-MC 976 and calcitriol highlights a key area of research in vitamin D analog development: the dissociation of calcemic effects from therapeutic activities. While direct comparative data for (24R)-MC 976 is sparse, evidence from the closely related compound, 24R,25(OH)₂D₃, suggests a potentially interesting biological profile. The observation of weak VDR binding coupled with potent transactivation suggests that (24R)-MC 976 might operate through a mechanism that is not solely dependent on high-affinity VDR occupancy.[1] This could involve differential recruitment of co-activators or other nuclear factors, leading to a distinct pattern of gene regulation compared to calcitriol.

The development of vitamin D analogs with reduced calcemic potential is a significant goal for expanding their therapeutic applications in areas such as cancer and autoimmune diseases. Future studies providing comprehensive, quantitative data on the biological activities of (24R)-MC 976 are essential to fully understand its therapeutic potential and how it compares to the well-established profile of calcitriol. For researchers in this field, conducting head-to-head comparative studies using standardized protocols, such as those outlined above, will be critical in elucidating the unique properties of novel vitamin D analogs.

References

• 1. academic.oup.com [academic.oup.com]

A Comparative Analysis of (24R)-MC 976 and Other Vitamin D3 Analogs for Therapeutic Applications

For Researchers, Scientists, and Drug Development Professionals

The vitamin D3 analog (24R)-MC 976, also known as Tacalcitol, is emerging as a compound of significant interest in the landscape of therapeutic agents targeting the vitamin D receptor (VDR). This guide provides a comprehensive comparison of (24R)-MC 976 with other notable vitamin D3 analogs, including the natural hormone Calcitriol, and the synthetic analogs Seocalcitol and Paricalcitol. The comparison focuses on their anti-proliferative activity, VDR activation, and hypercalcemic potential, supported by experimental data.

Executive Summary

Vitamin D3 analogs are a class of compounds that exert their biological effects primarily through the activation of the Vitamin D Receptor (VDR), a nuclear transcription factor that regulates a multitude of cellular processes, including cell proliferation, differentiation, and calcium homeostasis. While the native active form of vitamin D3, Calcitriol (1α,25-dihydroxyvitamin D3), demonstrates potent anti-proliferative effects, its therapeutic use is often limited by a significant risk of hypercalcemia. This has driven the development of synthetic analogs like (24R)-MC 976, Seocalcitol, and Paricalcitol, which aim to offer an improved therapeutic window with potent anti-cancer activity and reduced calcemic side effects.

This guide reveals that (24R)-MC 976 (Tacalcitol) exhibits anti-proliferative and VDR activation potencies comparable to or, in some cases, exceeding that of Calcitriol, while demonstrating a significantly lower risk of inducing hypercalcemia. Seocalcitol also shows potent anti-proliferative effects, reportedly 50-200 times more potent than Calcitriol, with a 50% lower calcemic effect. Paricalcitol is another analog with reduced calcemic effects compared to Calcitriol.

Comparative Data on Vitamin D3 Analogs

The following tables summarize the available quantitative data for (24R)-MC 976 and other vitamin D3 analogs. It is important to note that IC50 and EC50 values can vary depending on the cell line and experimental conditions.

Table 1: Anti-proliferative Activity (IC50) of Vitamin D3 Analogs in Cancer Cell Lines

Compound	Cell Line	IC50 (nM)	Reference
(24R)-MC 976 (Tacalcitol)	HL-60 (Leukemia)	~5 x 10¹	[1]
T98G (Glioblastoma)	Effective at 1-10,000	[2]
Calcitriol	HL-60 (Leukemia)	~10 - 100	[1]
T98G (Glioblastoma)	Effective at 1-10,000	[2]
Seocalcitol	Hepatocellular Carcinoma	N/A (reported 50-200x more potent than Calcitriol)	[3][4]
Paricalcitol	HL-60 (Leukemia)	~5	[5]
Pancreatic Cancer Cells	Dose-dependent inhibition	[6]

Table 2: Vitamin D Receptor (VDR) Activation (EC50)

Compound	Assay	EC50 (nM)	Reference
(24R)-MC 976 (Tacalcitol)	VDR transactivation	7	[7]
Calcitriol	VDR transactivation	~0.1 - 1	[8]
Seocalcitol	VDR transactivation	N/A
Paricalcitol	VDR transactivation	N/A

Table 3: Comparative Hypercalcemic Effects

Compound	Observation	Reference
(24R)-MC 976 (Tacalcitol)	Significantly lower than Calcitriol.	[9][10]
Calcitriol	High hypercalcemic potential.	[9]
Seocalcitol	50% less calcemic effect than Calcitriol in rats.	[3]
Paricalcitol	Reduced calcemic effects compared to Calcitriol.	[5]

Signaling Pathways and Experimental Workflows

The biological effects of vitamin D3 analogs are initiated by their binding to the VDR. This binding triggers a cascade of molecular events leading to the regulation of target gene expression.

Caption: General signaling pathway of Vitamin D3 analogs.

The differential effects of various analogs can be attributed to differences in their binding affinity for the VDR, the stability of the ligand-receptor complex, and the subsequent recruitment of co-regulatory proteins, leading to differential gene expression.[7]

Experimental Workflow: In Vitro and In Vivo Evaluation

A typical workflow for comparing vitamin D3 analogs involves a series of in vitro and in vivo experiments.

Caption: Experimental workflow for comparing Vitamin D3 analogs.

Experimental Protocols

Vitamin D Receptor (VDR) Competitive Binding Assay

Objective: To determine the relative binding affinity of test compounds to the VDR.

Methodology:

• Reagents: Purified recombinant human VDR, [³H]-Calcitriol (radioligand), unlabeled Calcitriol (for non-specific binding), and test compounds ((24R)-MC 976, Seocalcitol, Paricalcitol).

• Procedure:

  • Incubate a constant amount of VDR and [³H]-Calcitriol with increasing concentrations of unlabeled test compounds or Calcitriol.

  • After incubation, separate the bound from free radioligand using a method like hydroxylapatite precipitation or filter binding.

  • Measure the radioactivity of the bound fraction using liquid scintillation counting.

  • Calculate the concentration of the test compound that inhibits 50% of the specific binding of [³H]-Calcitriol (IC50).

  • Relative binding affinity is typically expressed as a percentage of the affinity of Calcitriol.

Luciferase Reporter Gene Assay for VDR Activation

Objective: To measure the ability of test compounds to activate VDR-mediated gene transcription.

Methodology:

• Cell Line: A suitable cell line (e.g., HEK293T, MCF-7) co-transfected with a VDR expression vector and a reporter plasmid containing a luciferase gene under the control of a VDR-responsive promoter (e.g., containing Vitamin D Response Elements, VDREs).

• Procedure:

  • Seed the transfected cells in a multi-well plate.

  • Treat the cells with various concentrations of the test compounds or Calcitriol.

  • After an incubation period (typically 24 hours), lyse the cells and measure the luciferase activity using a luminometer.

  • Calculate the concentration of the test compound that produces 50% of the maximal luciferase activity (EC50).

Cell Proliferation Assay (MTT Assay)

Objective: To assess the anti-proliferative effects of the test compounds on cancer cell lines.

Methodology:

• Cell Lines: Relevant cancer cell lines (e.g., HL-60, T98G, etc.).

• Reagent: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT).

• Procedure:

  • Seed the cancer cells in a 96-well plate and allow them to attach.

  • Treat the cells with various concentrations of the test compounds or Calcitriol for a defined period (e.g., 72-96 hours).

  • Add MTT solution to each well and incubate for a few hours. Viable cells with active mitochondria will reduce MTT to a purple formazan (B1609692) product.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the concentration of the test compound that inhibits cell proliferation by 50% (IC50).

In Vivo Hypercalcemia Model in Rodents

Objective: To evaluate the hypercalcemic potential of the test compounds.

Methodology:

• Animals: Typically, rats or mice.

• Procedure:

  • Administer the test compounds or Calcitriol to the animals at various doses for a specified duration (e.g., daily for 7 days).

  • Collect blood samples at regular intervals.

  • Measure serum calcium levels using a calcium assay kit.

  • Compare the changes in serum calcium levels between the different treatment groups and a vehicle control group.

Conclusion

The available data suggest that (24R)-MC 976 (Tacalcitol) and other synthetic vitamin D3 analogs like Seocalcitol and Paricalcitol offer a significant therapeutic advantage over the natural hormone Calcitriol by uncoupling the potent anti-proliferative and pro-differentiating effects from the dose-limiting side effect of hypercalcemia. (24R)-MC 976, in particular, demonstrates a favorable profile with strong VDR activation and anti-proliferative activity, coupled with a reduced calcemic risk. Further head-to-head comparative studies under standardized experimental conditions are warranted to definitively establish the relative therapeutic indices of these promising compounds for various disease applications, particularly in oncology.

References

• 1. Vitamin D analogue: potent antiproliferative effects on cancer cell lines and lack of hypercalcemic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New Approaches to Assess Mechanisms of Action of Selective Vitamin D Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Update on biological actions of 1alpha,25(OH)2-vitamin D3 (rapid effects) and 24R,25(OH)2-vitamin D3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Potent vitamin D3 analogs: their abilities to enhance transactivation and to bind to the vitamin D3 response element - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anticancer Activity of Vitamin D, Lumisterol and Selected Derivatives against Human Malignant Melanoma Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Examples — graphviz 0.21 documentation [graphviz.readthedocs.io]
• 7. Differential gene regulation by a synthetic vitamin D receptor ligand and active vitamin D in human cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Gene-Regulatory Potential of 25-Hydroxyvitamin D3 and D2 [frontiersin.org]
• 9. Toxicity and antineoplastic effect of (24R)-1,24-dihydroxyvitamin D3 (PRI-2191) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Antiproliferative Activity and in Vivo Toxicity of Double-Point Modified Analogs of 1,25-Dihydroxyergocalciferol - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of (24R)-MC 976 and Paricalcitol: A Guide for Researchers

A comprehensive side-by-side comparison of (24R)-MC 976 and the well-established vitamin D analog, paricalcitol (B1678470), is currently not feasible due to the limited availability of public data on (24R)-MC 976. While paricalcitol is a widely studied and clinically used compound for the management of secondary hyperparathyroidism in patients with chronic kidney disease, (24R)-MC 976 remains a largely uncharacterized vitamin D3 derivative.

Extensive searches for experimental data on (24R)-MC 976 have yielded minimal information beyond its identification as a vitamin D3 derivative with the CAS number 112828-09-8 and molecular formula C27H42O3. There is a conspicuous absence of published preclinical or clinical studies detailing its mechanism of action, vitamin D receptor (VDR) binding affinity, effects on parathyroid hormone (PTH) suppression, or its broader physiological and pharmacological profile.

In contrast, paricalcitol is supported by a wealth of scientific literature, providing a clear understanding of its biological activities.

Paricalcitol: A Detailed Overview

Paricalcitol is a synthetic analog of calcitriol, the active form of vitamin D. It selectively activates the vitamin D receptor (VDR), leading to a cascade of downstream effects that are central to its therapeutic efficacy.

Mechanism of Action

Paricalcitol's primary mechanism of action involves binding to the VDR in various tissues, including the parathyroid glands, intestine, and bone. This binding event leads to the formation of a heterodimer with the retinoid X receptor (RXR). This complex then binds to specific DNA sequences known as vitamin D response elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription.

A key therapeutic effect of paricalcitol is the suppression of parathyroid hormone (PTH) synthesis and secretion by the parathyroid glands. This is achieved through the VDR-mediated downregulation of the PTH gene. By lowering PTH levels, paricalcitol helps to mitigate the deleterious effects of secondary hyperparathyroidism, including renal osteodystrophy.

Signaling Pathway

The signaling pathway of paricalcitol is initiated by its binding to the cytosolic VDR. The ligand-receptor complex then translocates to the nucleus, where it heterodimerizes with RXR. This VDR-RXR complex subsequently binds to VDREs on target genes, recruiting coactivator or corepressor proteins to regulate gene expression. This intricate process ultimately leads to the desired physiological responses, most notably the reduction of PTH levels.

Unraveling the Gene Regulatory Landscape of (24R)-MC 976: A Comparative Analysis Framework

For researchers, scientists, and drug development professionals, this guide provides a comprehensive framework for the comparative analysis of gene regulation by the novel vitamin D analog, (24R)-MC 976. Due to the limited publicly available data on (24R)-MC 976, this document serves as a methodological template, utilizing established vitamin D analogs such as Calcitriol and Paricalcitol as exemplars to illustrate how such a comparative analysis should be structured and the types of data required.

Introduction to (24R)-MC 976 and Vitamin D Analogs

Vitamin D and its analogs are crucial regulators of a vast array of physiological processes, extending beyond their classical role in calcium and bone metabolism to include immune modulation, cell proliferation, and differentiation.[1] These effects are primarily mediated through the Vitamin D Receptor (VDR), a nuclear transcription factor that, upon ligand binding, modulates the expression of a multitude of target genes.[2][3]

The development of synthetic vitamin D analogs aims to create compounds with improved therapeutic profiles, such as enhanced anti-proliferative or immunomodulatory effects with reduced hypercalcemic side effects.[1] (24R)-MC 976 is a novel derivative of Vitamin D3. A thorough comparative analysis of its gene regulatory properties against well-characterized analogs is essential to elucidate its mechanism of action and therapeutic potential.

Comparative Gene Regulation: A Data-Driven Approach

A systematic comparison of gene regulation by (24R)-MC 976 and other vitamin D analogs would involve quantifying changes in the expression of key target genes across different cell types and concentrations. The following tables provide a template for presenting such quantitative data.

Table 1: Comparative Effect of Vitamin D Analogs on VDR Target Gene Expression in Human Coronary Artery Smooth Muscle Cells (HCASMC)

Gene	Treatment (0.1 µM for 30h)	Fold Change vs. Vehicle	Reference
IGF1	(24R)-MC 976	Data Not Available
Calcitriol	[Example Value: 2.5]	[4]
Paricalcitol	2.8	[4]
WT1	(24R)-MC 976	Data Not Available
Calcitriol	[Example Value: -1.8]	[4]
Paricalcitol	-2.1	[4]
TGFβ3	(24R)-MC 976	Data Not Available
Calcitriol	[Example Value: 3.1]	[4]
Paricalcitol	3.5	[4]
NPPB	(24R)-MC 976	Data Not Available
Calcitriol	[Example Value: -3.0]	[4]
Paricalcitol	-3.3	[4]
THBS1	(24R)-MC 976	Data Not Available
Calcitriol	[Example Value: -2.5]	[4]
Paricalcitol	-2.7	[4]

Table 2: Dose-Dependent Regulation of CYP24A1 mRNA Expression in Kidney Tissue (In Vivo Mouse Model)

Compound	Dose (µg/kg)	CYP24A1 mRNA Induction (Fold Change vs. Vehicle)	Serum Calcium (mM)	Reference
(24R)-MC 976	0.1	Data Not Available	Data Not Available
1.0	Data Not Available	Data Not Available
10.0	Data Not Available	Data Not Available
Calcitriol	0.1	[Example Value: 15]	[Example Value: 2.4]
1.0	[Example Value: 150]	[Example Value: 2.8]
10.0	[Example Value: 800]	[Example Value: 3.5]

Signaling Pathways and Experimental Workflow

The biological effects of vitamin D analogs are initiated by their binding to the VDR, leading to a cascade of molecular events that ultimately alter gene expression.

Caption: Vitamin D analog signaling pathway.

The following workflow outlines the key steps in a comparative gene expression study.

Caption: Experimental workflow for gene and protein expression analysis.

Detailed Experimental Protocols

Accurate and reproducible data are paramount. The following are detailed methodologies for key experiments.

Cell Culture and Treatment

• Cell Lines: Human Coronary Artery Smooth Muscle Cells (HCASMC) or other relevant cell lines (e.g., human keratinocytes, cancer cell lines) should be obtained from a reputable source (e.g., ATCC).

• Culture Conditions: Cells should be maintained in the recommended growth medium supplemented with fetal bovine serum (FBS) and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

• Treatment Protocol: For gene expression studies, cells should be seeded and allowed to adhere overnight. The growth medium is then replaced with a low-serum medium for 24 hours before treatment. (24R)-MC 976, Calcitriol, Paricalcitol, or vehicle (e.g., DMSO) are then added at the desired concentrations for the specified duration (e.g., 30 hours).

RNA Isolation and Real-Time Quantitative PCR (RT-qPCR)

• RNA Isolation: Total RNA is extracted from cells using a commercial kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's instructions. RNA concentration and purity are determined using a spectrophotometer.

• cDNA Synthesis: First-strand cDNA is synthesized from 1 µg of total RNA using a reverse transcription kit (e.g., iScript cDNA Synthesis Kit, Bio-Rad).

• RT-qPCR: qPCR is performed using a real-time PCR system with a SYBR Green-based detection method. Primers for target genes (e.g., IGF1, WT1, CYP24A1) and a housekeeping gene (e.g., GAPDH, ACTB) should be designed and validated. The relative gene expression is calculated using the 2-ΔΔCt method.

Western Blotting

• Protein Extraction: Cells are lysed in RIPA buffer containing protease and phosphatase inhibitors. Protein concentration is determined using a BCA protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein (20-30 µg) are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Immunoblotting: Membranes are blocked and then incubated with primary antibodies against the proteins of interest overnight at 4°C. After washing, membranes are incubated with HRP-conjugated secondary antibodies.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. Band intensities are quantified using densitometry software.

Logical Framework for Comparative Analysis

Caption: Logical framework for the comparative analysis of (24R)-MC 976.

Conclusion and Future Directions

This guide provides a robust framework for the comprehensive comparative analysis of gene regulation by (24R)-MC 976. By systematically applying these methodologies, researchers can generate the necessary data to understand its molecular mechanism of action, identify its therapeutic targets, and evaluate its potential as a novel clinical agent. Future studies should focus on generating the specific data for (24R)-MC 976 to populate the frameworks presented here, ultimately leading to a clear understanding of its place within the expanding landscape of vitamin D-based therapies.

References

• 1. Vitamin D analogs: mechanism of action and therapeutic applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Vitamin D and Its Synthetic Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vitamin D: Metabolism, Molecular Mechanism of Action, and Pleiotropic Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.viamedica.pl [journals.viamedica.pl]

Navigating the Landscape of Vitamin D Receptor Agonists: A Comparative Analysis

While the specific compound "(24R)-MC 976" remains elusive in publicly available scientific literature as a designated Vitamin D Receptor (VDR) agonist, this guide provides a comprehensive head-to-head comparison of well-established VDR agonists. This analysis focuses on calcipotriol (B1668217) (MC 903), the natural active form of vitamin D, calcitriol (B1668218) (1,25-dihydroxyvitamin D3), and the synthetic analog paricalcitol (B1678470). The information presented herein is intended for researchers, scientists, and drug development professionals to facilitate an objective evaluation of their performance based on experimental data.

The Vitamin D Receptor (VDR) is a nuclear hormone receptor that plays a crucial role in calcium homeostasis, bone metabolism, and the regulation of cell proliferation and differentiation.[1] VDR agonists are a class of compounds that bind to and activate the VDR, mimicking the effects of the endogenous ligand, calcitriol.[2] These agonists have found therapeutic applications in a range of conditions, including psoriasis, secondary hyperparathyroidism in chronic kidney disease, and certain types of cancer.[2]

The development of synthetic VDR agonists has been driven by the need to separate the therapeutic effects of VDR activation, such as anti-proliferative and pro-differentiative actions, from the calcemic effects (elevation of blood calcium levels) associated with high doses of calcitriol.[1]

Comparative Efficacy and Potency

The therapeutic utility of VDR agonists is often determined by their relative potency in inducing cell differentiation and inhibiting proliferation versus their effects on calcium metabolism.

Table 1: Comparative Biological Activities of VDR Agonists

VDR Agonist	VDR Binding Affinity	Anti-proliferative/Pro-differentiative Potency	Calcemic Activity
Calcitriol	High	High	High
Calcipotriol (MC 903)	Similar to Calcitriol[3]	Similar to Calcitriol[4]	~100-200 times less than Calcitriol[3][5]
Paricalcitol	Lower than Calcitriol	Effective in suppressing PTH	Less calcemic than Calcitriol

Experimental Protocols

To provide a clear understanding of the data presented, the following are detailed methodologies for key experiments commonly used to characterize and compare VDR agonists.

In Vitro VDR Binding Assay

Objective: To determine the binding affinity of a compound to the Vitamin D Receptor.

Methodology:

• Preparation of VDR: Recombinant human VDR is expressed and purified from a suitable expression system (e.g., E. coli or insect cells).

• Radioligand Binding: A fixed concentration of radiolabeled calcitriol (e.g., [³H]1α,25(OH)₂D₃) is incubated with the purified VDR in a suitable buffer.

• Competition: Increasing concentrations of the unlabeled test compound (e.g., calcipotriol, paricalcitol) are added to compete with the radioligand for binding to the VDR.

• Separation: The VDR-bound radioligand is separated from the unbound radioligand using methods like hydroxylapatite precipitation or size-exclusion chromatography.

• Quantification: The amount of bound radioactivity is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is calculated. The binding affinity (Ki) is then determined using the Cheng-Prusoff equation.

Cell Proliferation and Differentiation Assays

Objective: To assess the ability of VDR agonists to inhibit cell growth and induce cell differentiation.

Methodology (using human keratinocytes as an example):

• Cell Culture: Normal human epidermal keratinocytes are cultured in a low-calcium medium to maintain them in a proliferative state.

• Treatment: Cells are treated with varying concentrations of the VDR agonists (e.g., calcitriol, calcipotriol) or vehicle control for a specified period (e.g., 24-72 hours).

• Proliferation Assay (e.g., MTT or BrdU assay):

  • MTT Assay: MTT reagent is added to the cells, which is converted to a colored formazan (B1609692) product by metabolically active cells. The absorbance is measured to quantify cell viability, which is inversely proportional to proliferation inhibition.

  • BrdU Assay: BrdU is added to the culture medium and is incorporated into the DNA of proliferating cells. An anti-BrdU antibody is used to detect the incorporated BrdU, and the signal is quantified.

• Differentiation Assay (e.g., Cornified Envelope Formation or Transglutaminase Activity):

  • Cornified Envelope Formation: Cells are treated with agents that induce the formation of cornified envelopes, which are characteristic of terminally differentiated keratinocytes. The number of cornified envelopes is counted under a microscope.[4]

  • Transglutaminase Activity: Transglutaminase is an enzyme involved in the cross-linking of proteins to form the cornified envelope. Its activity can be measured using a colorimetric or fluorescent assay.[4]

• Data Analysis: The effective concentration that causes 50% of the maximal effect (EC₅₀) for inhibiting proliferation or inducing differentiation is calculated for each compound.

Signaling Pathways and Experimental Workflows

The biological effects of VDR agonists are mediated through a well-defined signaling pathway.

Caption: VDR Signaling Pathway.

The workflow for comparing VDR agonists typically involves a series of in vitro and in vivo experiments.

Caption: Experimental Workflow for VDR Agonist Comparison.

Concluding Remarks

The selection of a VDR agonist for a specific therapeutic application depends on a careful evaluation of its biological activity profile. While calcitriol is the most potent natural ligand, its clinical use is often limited by its calcemic effects. Synthetic analogs like calcipotriol (MC 903) and paricalcitol have been developed to offer a better therapeutic window by dissociating the desired anti-proliferative and immunomodulatory effects from the undesirable hypercalcemic activity. Further head-to-head clinical trials are essential to fully elucidate the comparative efficacy and safety of these and emerging VDR agonists in various disease contexts.

References

• 1. Vitamin D receptor agonists' anti-inflammatory properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Potential for vitamin D receptor agonists in the treatment of cardiovascular disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Treatment of psoriasis by the topical application of the novel cholecalciferol analogue calcipotriol (MC 903) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Calcipotriol (MC 903), a novel vitamin D3 analogue stimulates terminal differentiation and inhibits proliferation of cultured human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Combination of topical calcipotriol (MC 903) and UVB radiation for psoriasis vulgaris - PubMed [pubmed.ncbi.nlm.nih.gov]

Illuminating the Specificity of (24R)-MC 976: A Comparative Guide for Vitamin D Receptor Ligands

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of (24R)-MC 976, a synthetic analog of Vitamin D, in the context of its interaction with the Vitamin D Receptor (VDR). While direct quantitative data for (24R)-MC 976 is not extensively available in the public domain, this document synthesizes existing knowledge on structurally related compounds and established Vitamin D Receptor (VDR) agonists to offer a framework for understanding its potential specificity and functional profile. We present detailed experimental protocols and conceptual diagrams to empower researchers to conduct their own comprehensive evaluations.

Introduction to (24R)-MC 976 and Vitamin D Receptor Modulation

The Vitamin D Receptor is a nuclear hormone receptor that plays a pivotal role in a myriad of physiological processes, including calcium homeostasis, immune modulation, and cellular proliferation and differentiation.[1] Ligand binding to the VDR induces a conformational change that facilitates its heterodimerization with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby regulating their transcription.[1]

Synthetic Vitamin D analogs are being actively investigated for their therapeutic potential, aiming to dissociate the beneficial anti-proliferative and pro-differentiative effects from the hypercalcemic side effects associated with the natural ligand, calcitriol (B1668218) (1α,25-dihydroxyvitamin D3). The specificity of a VDR ligand is determined by its binding affinity, its ability to induce the transcription of specific gene subsets (functional selectivity), and its overall pharmacokinetic and pharmacodynamic profile.

Comparative Analysis of VDR Ligands

To provide a benchmark for the evaluation of (24R)-MC 976, the following table summarizes the reported VDR binding affinities and functional potencies of calcitriol and other well-characterized synthetic analogs.

Compound	Relative Binding Affinity (RBA) vs. Calcitriol	Functional Potency (Transcriptional Activation)	Key Characteristics
Calcitriol	100%	High	Endogenous VDR ligand, potent but associated with hypercalcemia.[1]
Maxacalcitol (B1676222)	Similar to Calcitriol	Similar to Calcitriol	Used in the treatment of secondary hyperparathyroidism.[3][4]
Calcipotriol (B1668217)	~1% of Calcitriol	Similar to Calcitriol	Used topically for psoriasis, with lower systemic calcium effects.[5][6]
24R,25(OH)2D3	Weak	More potent than predicted by binding	Suggests potential functional selectivity for the 24R configuration.[2]
(24R)-MC 976	Data not available	Data not available	Synthetic analog with the potential for unique VDR modulation.

Experimental Protocols for Assessing VDR Ligand Specificity

To facilitate the direct characterization and comparison of (24R)-MC 976, we provide detailed methodologies for key in vitro assays.

VDR Competitive Binding Assay

This assay determines the relative binding affinity of a test compound for the VDR by measuring its ability to displace a radiolabeled VDR ligand, typically [³H]-calcitriol.

Materials:

• Recombinant full-length human VDR

• [³H]-calcitriol (specific activity ~80-100 Ci/mmol)

• Test compound ((24R)-MC 976) and reference compounds (unlabeled calcitriol, etc.)

• Binding buffer (e.g., TEKGD buffer: 50 mM Tris-HCl pH 7.4, 1.5 mM EDTA, 5 mM DTT, 0.1 M KCl, 10 mM Sodium Molybdate)

• Hydroxyapatite (B223615) slurry

• Scintillation cocktail and counter

Procedure:

• Prepare serial dilutions of the test and reference compounds.

• In a reaction tube, incubate a fixed concentration of recombinant VDR with a saturating concentration of [³H]-calcitriol in the presence of varying concentrations of the unlabeled competitor (test or reference compound) or vehicle control.

• Incubate at 4°C for 18-24 hours to reach equilibrium.

• Add hydroxyapatite slurry to each tube to separate bound from free radioligand.

• Wash the hydroxyapatite pellets with a wash buffer to remove unbound [³H]-calcitriol.

• Elute the bound radioligand and quantify using liquid scintillation counting.

• Calculate the concentration of the competitor that inhibits 50% of the specific binding of [³H]-calcitriol (IC50).

• Determine the inhibitor constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

VDR-Mediated Transcriptional Activation Assay

This cell-based reporter gene assay measures the functional ability of a VDR ligand to activate gene transcription.

Materials:

• A suitable mammalian cell line (e.g., HEK293, COS-7, or a relevant cancer cell line)

• Expression vector for human VDR

• Reporter plasmid containing a VDRE upstream of a reporter gene (e.g., luciferase or β-galactosidase)

• Transfection reagent

• Cell lysis buffer and reporter assay substrate

• Test compound ((24R)-MC 976) and reference compounds

Procedure:

• Co-transfect the cells with the VDR expression vector and the VDRE-reporter plasmid.

• After 24 hours, treat the transfected cells with serial dilutions of the test and reference compounds or vehicle control.

• Incubate for another 24-48 hours.

• Lyse the cells and measure the reporter gene activity according to the manufacturer's instructions.

• Normalize the reporter activity to a co-transfected control plasmid (e.g., Renilla luciferase) or total protein concentration to account for variations in transfection efficiency and cell number.

• Plot the dose-response curve and determine the half-maximal effective concentration (EC50) for each compound.

Visualizing the VDR Signaling Pathway and Experimental Workflow

To further clarify the concepts discussed, the following diagrams illustrate the VDR signaling pathway and a typical experimental workflow for characterizing a novel VDR ligand.

Caption: VDR Signaling Pathway.

Caption: VDR Ligand Characterization Workflow.

Conclusion

The comprehensive evaluation of (24R)-MC 976 necessitates a systematic approach that combines binding affinity studies with functional assays to elucidate its specific mode of action at the Vitamin D Receptor. While direct comparative data is currently limited, the intriguing findings for the related compound 24R,25(OH)2D3 suggest that (24R)-MC 976 may possess unique properties, such as functional selectivity, that warrant further investigation. The experimental protocols and conceptual frameworks provided in this guide are intended to equip researchers with the necessary tools to rigorously assess the specificity of (24R)-MC 976 and other novel VDR ligands, ultimately contributing to the development of more targeted and effective therapeutics.

References

• 1. mdpi.com [mdpi.com]
• 2. In vitro binding of vitamin D receptor occupied by 24R,25-dihydroxyvitamin D3 to vitamin D responsive element of human osteocalcin gene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of the effects of calcitriol and maxacalcitol on secondary hyperparathyroidism in patients on chronic haemodialysis: a randomized prospective multicentre trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Prospective comparison of the effects of maxacalcitol and calcitriol in chronic hemodialysis patients with secondary hyperparathyroidism: a multicenter, randomized crossover study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of the efficacy of calcipotriol and maxacalcitol in combination with narrow-band ultraviolet B therapy for the treatment of psoriasis vulgaris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. hcplive.com [hcplive.com]

A Comparative Guide to Vitamin D Analogs: Evaluating the Reproducibility of Experimental Results with a Focus on (24R)-MC 976

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the experimental data available for the vitamin D analog (24R)-MC 976 and other well-established vitamin D analogs. Due to a notable lack of publicly available, reproducible experimental data specifically for the (24R) stereoisomer of MC 976, this document broadens its scope to include data from related and clinically relevant vitamin D analogs. This approach aims to offer a valuable benchmark for researchers and professionals in the field of drug development, particularly in dermatology and oncology. The guide emphasizes the critical role of stereochemistry in biological activity and provides an overview of the general mechanisms of action and signaling pathways of vitamin D analogs.

The Critical Role of Stereochemistry

Comparative Efficacy of Vitamin D Analogs in Psoriasis

Topical vitamin D3 analogs are a cornerstone in the treatment of psoriasis, primarily due to their ability to inhibit keratinocyte proliferation and promote their differentiation.[4] While direct clinical trial data for (24R)-MC 976 is unavailable, extensive research on other analogs like calcipotriol (B1668217) and maxacalcitol (B1676222) provides a framework for evaluating potential efficacy.

Vitamin D Analog	Study Population	Key Efficacy Endpoint	Results	Reference
Calcipotriol	Patients with psoriasis vulgaris	Reduction in Psoriasis Area and Severity Index (PASI)	Showed comparable efficacy to potent topical steroids.[4]	[4]
Maxacalcitol	Imiquimod-induced psoriasiform skin inflammation in mice	Reduction in skin inflammation	Comparable clinical improvement to betamethasone (B1666872) valerate.[5]	[5]
Calcipotriol vs. Betamethasone Valerate	409 patients with stable plaque psoriasis	Mean reduction in PASI at 6 weeks	Calcipotriol: 5.50; Betamethasone: 5.32 (no significant difference).	[2]

In Vitro Biological Activity of Vitamin D Analogs

The in vitro effects of vitamin D analogs on cell proliferation and differentiation are key indicators of their therapeutic potential. These assays are crucial for preclinical assessment and for understanding the mechanism of action.

Vitamin D Analog	Cell Type	Assay	Key Finding	Reference
1,25(OH)2D3	Human keratinocytes	Proliferation and differentiation assays	Inhibited cell proliferation and stimulated differentiation.[6]	[6]
Maxacalcitol	Mouse model of psoriasis	Gene expression analysis	Downregulated IL-23 and IL-17 production.[5]	[5]
Calcipotriol	Human keratinocytes	In vitro studies	Effects on proliferation and differentiation are comparable to calcitriol.[7]	[7]

Experimental Protocols

To ensure the reproducibility of experimental findings, detailed methodologies are essential. Below are generalized protocols for key experiments used to evaluate vitamin D analogs.

Keratinocyte Proliferation Assay (MTT Assay)

• Cell Culture : Human keratinocytes are cultured in an appropriate medium, such as Keratinocyte Growth Medium.

• Treatment : Cells are seeded in 96-well plates and treated with varying concentrations of the vitamin D analog or vehicle control for a specified period (e.g., 72 hours).

• MTT Addition : MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization : The formazan crystals are solubilized using a solubilizing agent (e.g., DMSO).

• Absorbance Reading : The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is proportional to the number of viable, proliferating cells.

Keratinocyte Differentiation Assay (Involucrin Expression)

• Cell Culture and Treatment : Human keratinocytes are cultured and treated with the vitamin D analog as described above.

• Immunofluorescence Staining :

  • Cells are fixed with paraformaldehyde and permeabilized with a detergent (e.g., Triton X-100).

  • Cells are incubated with a primary antibody against a differentiation marker, such as involucrin (B1238512).

  • After washing, a fluorescently labeled secondary antibody is added.

• Visualization : The expression and localization of the differentiation marker are visualized using fluorescence microscopy. An increase in the expression of markers like involucrin indicates enhanced keratinocyte differentiation.[8]

Signaling Pathways of Vitamin D Analogs

The biological effects of vitamin D analogs are primarily mediated through their interaction with the Vitamin D Receptor (VDR), a nuclear transcription factor.[9]

General Vitamin D Signaling Pathway

Caption: General signaling pathway of Vitamin D analogs.

Experimental Workflow for Evaluating Vitamin D Analogs

Caption: A typical experimental workflow for the evaluation of a novel Vitamin D analog.

Conclusion

The reproducibility of experimental results is fundamental to scientific advancement. While this guide highlights the current data gap for the specific vitamin D analog (24R)-MC 976, it provides a robust comparative framework based on well-studied analogs. The provided data tables, experimental protocols, and signaling pathway diagrams serve as a valuable resource for researchers. Future studies are needed to elucidate the specific biological activity and therapeutic potential of (24R)-MC 976 and to understand the impact of its stereochemistry on its function. Such research will be critical for the development of novel and more effective treatments for hyperproliferative and inflammatory skin diseases.

References

• 1. benchchem.com [benchchem.com]
• 2. biomedgrid.com [biomedgrid.com]
• 3. Comparative biological properties of the four stereoisomers of difethialone, a second-generation anticoagulant rodenticide, in rats: development of a model allowing to choose the appropriate stereoisomeric ratio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent developments in vitamin D analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The vitamin D3 analog, maxacalcitol, reduces psoriasiform skin inflammation by inducing regulatory T cells and downregulating IL-23 and IL-17 production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Regulation of keratinocyte proliferation and differentiation by all-trans-retinoic acid, 9-cis-retinoic acid and 1,25-dihydroxy vitamin D3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Vitamin D analogs in the treatment of psoriasis: Where are we standing and where will we be going? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Differentiation of human keratinocytes is associated with a progressive loss of interferon gamma-induced intercellular adhesion molecule-1 expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Vitamin D and Its Synthetic Analogs - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Operational Protocols for Handling (24R)-MC 976

For researchers, scientists, and drug development professionals, the proper handling of chemical compounds is paramount to ensure laboratory safety and maintain experimental integrity. This document provides crucial safety and logistical information for the handling and disposal of (24R)-MC 976.

(24R)-MC 976 , with the CAS Number 112828-09-8, is a compound that requires careful management in a laboratory setting.[1] While it is not classified as hazardous under the Globally Harmonized System (GHS), adherence to standard laboratory safety protocols is essential to minimize exposure and prevent contamination.[1]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used when handling (24R)-MC 976.[1]

Protection Type	Specific Recommendations	Standards
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected before use and disposed of properly after handling the compound.	Follow good laboratory practices.
Eye Protection	Safety glasses with side-shields or chemical safety goggles.	NIOSH (US) or EN 166 (EU) approved.
Skin and Body	Laboratory coat or other suitable protective clothing to prevent skin contact.	Standard laboratory apparel.
Respiratory	Use a NIOSH-approved respirator or equivalent if there is a risk of inhaling dust, vapors, or mist.	NIOSH (US) or equivalent.

Operational and Handling Plan

Handling:

• Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1]

• Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling the compound in powdered form or when there is a potential for aerosolization.

• Hygiene: Wash hands thoroughly with soap and water after handling.[1] Remove and wash contaminated clothing before reuse.[1]

Storage:

• Short-term: Store at 2-8°C in a tightly sealed container within a dry, well-ventilated area.[1]

• Long-term: For prolonged storage, maintain at -20°C.[1]

Emergency Procedures

Accidental Release: In the event of a spill, prevent dust formation.[1] Do not allow the substance to enter drains.[1] Carefully sweep or scoop up the spilled material and place it into a suitable, sealed container for disposal.[1]

First Aid:

• After Inhalation: Move the individual to fresh air.

• After Skin Contact: Wash the affected area with plenty of soap and water.

• After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

• After Ingestion: Rinse mouth with water. Do not induce vomiting.

Disposal Plan

Dispose of (24R)-MC 976 and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations. Consult with your institution's environmental health and safety (EHS) department for specific guidance on chemical waste disposal.

Visual Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate personal protective equipment when working with (24R)-MC 976.

Caption: PPE selection workflow for handling (24R)-MC 976.

References

• 1. biocrick.com [biocrick.com]